2-Fluorobenzoic Acid-d4

• CAS: 646502-89-8

Core Science & Biosynthesis

An In-Depth Technical Guide to 2-Fluorobenzoic Acid-d4: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluorobenzoic Acid-d4 is the deuterated form of 2-fluorobenzoic acid, a halogenated aromatic carboxylic acid. In this isotopically labeled version, the four hydrogen atoms on the benzene ring have been replaced with deuterium. This substitution makes it a valuable tool in various scientific applications, particularly as an internal standard in analytical chemistry and for tracer studies in drug metabolism and environmental analysis. The heavy isotope labeling allows for its differentiation from the endogenous, non-labeled compound in mass spectrometry-based analyses, enabling precise and accurate quantification. This guide provides a comprehensive overview of the chemical properties, structure, and common applications of 2-Fluorobenzoic Acid-d4.

Chemical Properties

Table 1: General and Physical Properties of 2-Fluorobenzoic Acid-d4 and its Non-Deuterated Analog

Property	2-Fluorobenzoic Acid-d4	2-Fluorobenzoic Acid	Source(s)
Molecular Formula	C₇D₄HFO₂	C₇H₅FO₂	[1]
Molecular Weight	144.14 g/mol	140.11 g/mol	[1]
CAS Number	646502-89-8	445-29-4	[1][2]
Appearance	White to off-white crystalline powder	Off-white crystalline powder	[3]
Melting Point	Not explicitly reported; estimated to be similar to the non-deuterated form.	122-125 °C
Boiling Point	Not explicitly reported; estimated to be similar to the non-deuterated form.	114 °C	[1][4]
Solubility	Soluble in organic solvents like benzene, toluene, and ether. Slightly soluble in water.	Soluble in organic solvents such as benzene, toluene, ketone, and ether; slightly soluble in water.	[1]

Chemical Structure

The structure of 2-Fluorobenzoic Acid-d4 consists of a benzene ring substituted with a carboxylic acid group and a fluorine atom at the ortho position (position 2). The key feature is the replacement of the four hydrogens on the aromatic ring with deuterium atoms.

Table 2: Structural Identifiers for 2-Fluorobenzoic Acid-d4

Identifier	Value	Source(s)
SMILES	O=C(O)c1c([2H])c([2H])c([2H])c([2H])c1F	[5]
InChI	InChI=1S/C7H5FO2/c8-6-4-2-1-3-5(6)7(9)10/h1-4H,(H,9,10)/i1D,2D,3D,4D	[6]

Spectroscopic Data

Detailed spectroscopic data (NMR, IR, MS) for 2-Fluorobenzoic Acid-d4 are not widely published. However, the expected spectral characteristics can be inferred from the known spectra of 2-fluorobenzoic acid, with key differences arising from the carbon-deuterium bonds.

• ¹H NMR: The proton NMR spectrum of 2-Fluorobenzoic Acid-d4 would be significantly simplified compared to its non-deuterated counterpart. The aromatic region would be largely absent, with only a singlet corresponding to the carboxylic acid proton remaining.

• ¹³C NMR: The carbon-13 NMR spectrum would show signals for the seven carbon atoms. The signals for the deuterated carbons would exhibit splitting due to carbon-deuterium coupling.

• IR Spectroscopy: The infrared spectrum would display characteristic absorptions for the carboxylic acid group (O-H and C=O stretching). The C-H stretching and bending vibrations present in the spectrum of 2-fluorobenzoic acid would be replaced by C-D stretching and bending vibrations at lower wavenumbers (frequencies) in the spectrum of the deuterated compound.

• Mass Spectrometry: The mass spectrum provides the most direct evidence of deuteration. The molecular ion peak for 2-Fluorobenzoic Acid-d4 would be observed at m/z 144, which is 4 mass units higher than that of 2-fluorobenzoic acid (m/z 140), confirming the incorporation of four deuterium atoms.

Experimental Protocols

Synthesis of 2-Fluorobenzoic Acid-d4

A common method for the deuterium labeling of fluorobenzoic acids is through an acidic H/D exchange of the aromatic hydrogen atoms.[7]

Methodology:

• Reaction Setup: 2-Fluorobenzoic acid is dissolved in concentrated sulfuric acid-d2 (D₂SO₄).

• H/D Exchange: The solution is heated, typically in a sealed vessel, to facilitate the electrophilic substitution of aromatic protons with deuterons from the deuterated acid.

• Work-up: After the reaction is complete, the mixture is carefully quenched with D₂O ice.

• Isolation: The resulting deuterated 2-fluorobenzoic acid precipitates and can be collected by filtration.

• Purification: The product can be further purified by recrystallization.

This method is described as being straightforward, rapid, and cost-effective, without the need for catalysts or extensive purification.[7]

Use in Isotope Dilution Mass Spectrometry

2-Fluorobenzoic Acid-d4 is frequently used as an internal standard in isotope dilution mass spectrometry (IDMS) for the accurate quantification of 2-fluorobenzoic acid in various matrices.[7][8]

Methodology:

• Sample Preparation: A known amount of 2-Fluorobenzoic Acid-d4 (the internal standard) is added to the sample containing the unknown quantity of 2-fluorobenzoic acid (the analyte).

• Extraction: The analyte and internal standard are extracted from the sample matrix.

• Derivatization (Optional): Depending on the analytical method (e.g., GC-MS), the carboxylic acid group may be derivatized to a more volatile ester.

• Analysis by Mass Spectrometry: The sample is introduced into a mass spectrometer (e.g., GC-MS or LC-MS). The instrument is set to monitor specific ions for both the analyte and the internal standard.

• Quantification: The ratio of the signal intensity of the analyte to that of the internal standard is measured. This ratio is then used to calculate the concentration of the analyte in the original sample by comparing it to a calibration curve.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the use of 2-Fluorobenzoic Acid-d4 in an isotope dilution mass spectrometry experiment.

References

• 1. 2-Fluorobenzoic acid | 445-29-4 [chemicalbook.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. 2-Fluorobenzoic acid | C7H5FO2 | CID 9935 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Fluorobenzoic acid CAS#: 445-29-4 [m.chemicalbook.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Synthesis of deuterium-labelled fluorobenzoic acids to be used as internal standards in isotope dilution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ultra trace determination of fluorobenzoic acids in reservoir and ground water using isotope dilution gas chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Physical Characteristics of 2-Fluorobenzoic Acid-d4

This technical guide provides a comprehensive overview of the core physical characteristics of 2-Fluorobenzoic Acid-d4, a deuterated analog of 2-Fluorobenzoic Acid. This compound is of significant interest in pharmaceutical research and development, primarily utilized as an internal standard in pharmacokinetic and metabolic studies due to the distinct mass spectrometric signature imparted by the deuterium labels.[1][2] Understanding its physical properties is crucial for its proper handling, storage, and application in experimental settings.

Core Physical and Chemical Data

The incorporation of four deuterium atoms into the aromatic ring of 2-Fluorobenzoic Acid results in a molecule with a higher molecular weight than its non-deuterated counterpart. This isotopic labeling is key to its utility in quantitative analysis. The fundamental physical properties are summarized below.

Table 1: Summary of Physical and Chemical Properties

Property	Value	Source(s)
Chemical Name	2-Fluorobenzoic Acid-d4	[3]
Synonyms	o-Fluorobenzoic Acid-d4; 2,3,4,5-tetradeuterio-6-fluorobenzoic acid	[2][3]
CAS Number	646502-89-8	[2][3]
Molecular Formula	C₇HD₄FO₂	[3]
Molecular Weight	144.14 g/mol	[3]
Physical State	White to off-white powder/solid.	[3][4]
Purity	≥98%	[3]
Solubility	Soluble in Chloroform, Dichloromethane, DMSO.[3]
Storage Conditions	Store at 2-8°C, protected from air and light.[3]

Note: The melting point for the deuterated form is not widely reported in the provided search results. The non-deuterated form, 2-Fluorobenzoic Acid (CAS: 445-29-4), has a melting point range of 122-125 °C.[5][6] Isotopic substitution typically has a minimal effect on the melting point.

Experimental Protocols for Physical Characterization

The determination of the physical properties listed above relies on standard analytical laboratory techniques. The following are detailed methodologies for key characterization experiments.

Determination of Melting Point

The melting point of a solid crystalline substance like 2-Fluorobenzoic Acid-d4 is a critical indicator of its purity.

• Methodology: Capillary Melting Point Determination

  • Sample Preparation: A small, dry sample of the crystalline powder is finely crushed and packed into a thin-walled capillary tube to a height of 2-3 mm.

  • Apparatus: The capillary tube is placed in a calibrated melting point apparatus (e.g., a Büchi M-560 or a similar device) which contains a heating block and a calibrated thermometer or digital temperature sensor.

  • Heating: The sample is heated at a controlled, slow rate (typically 1-2 °C per minute) as it approaches the expected melting point.

  • Observation: The temperature at which the first liquid drop appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting) are recorded. This range is reported as the melting point. A narrow range (e.g., < 2 °C) is indicative of high purity.

Assessment of Solubility

Solubility data is vital for preparing solutions for analysis or for use in reaction media.

• Methodology: Gravimetric Solubility Determination

  • Solvent Selection: A range of solvents of varying polarity (e.g., water, methanol, chloroform, DMSO) are selected for testing.

  • Equilibration: An excess amount of 2-Fluorobenzoic Acid-d4 is added to a known volume of the chosen solvent in a sealed vial.

  • Agitation: The vial is agitated at a constant temperature (e.g., 25 °C) for a prolonged period (typically 24-48 hours) to ensure equilibrium is reached.

  • Separation: The resulting saturated solution is filtered through a fine-pore filter (e.g., 0.22 µm) to remove any undissolved solid.

  • Quantification: A precise volume of the clear filtrate is transferred to a pre-weighed container. The solvent is then evaporated under vacuum.

  • Calculation: The container with the dried residue is weighed again. The mass of the dissolved solid is used to calculate the solubility, typically expressed in g/L or mg/mL.

Logical Workflow for Compound Characterization

The process of receiving, characterizing, and documenting a chemical standard like 2-Fluorobenzoic Acid-d4 follows a structured workflow to ensure data integrity and proper handling.

Caption: Logical workflow for the physical and chemical characterization of a chemical standard.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2-Fluorobenzoic Acid-d4 | CAS#:646502-89-8 | Chemsrc [chemsrc.com]
• 3. 2-Fluorobenzoic Acid-d4 | 646502-89-8 - Coompo [coompo.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. nbinno.com [nbinno.com]
• 6. WERCS Studio - Application Error [assets.thermofisher.com]

2-Fluorobenzoic Acid-d4 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2-Fluorobenzoic Acid-d4, a stable isotope-labeled compound crucial for quantitative analysis in research and drug development.

Core Compound Data

Quantitative data for 2-Fluorobenzoic Acid-d4 is summarized in the table below for easy reference.

Property	Value
CAS Number	646502-89-8[1][2]
Molecular Weight	144.14[1][2]
Molecular Formula	C₇HD₄FO₂[1][2]
Synonyms	Benzoic-2,3,4,5-d4 acid, 6-fluoro-; 2-fluorobenzoic-3,4,5,6-d4 Acid; o-Fluorobenzoic Acid-d4
Isotopic Enrichment	≥98 atom % D

Primary Application: Internal Standard in Mass Spectrometry

2-Fluorobenzoic Acid-d4 is the deuterated form of 2-Fluorobenzoic acid.[3][4] Its primary and critical application in a scientific setting is as a stable isotope-labeled (SIL) internal standard for quantitative analysis using mass spectrometry (MS), often coupled with chromatography techniques like liquid chromatography (LC-MS).

The use of a deuterated internal standard is considered the gold standard in quantitative mass spectrometry for several reasons:

• Compensates for Variability: It corrects for variations that can occur during sample preparation, extraction, and instrument analysis.

• Mimics Analyte Behavior: Being chemically almost identical to the non-labeled analyte, it behaves similarly during extraction and chromatographic separation.

• Corrects for Matrix Effects: It helps to compensate for ion suppression or enhancement caused by other components in the sample matrix, which is a common challenge in complex biological samples.

One specific application noted is its use as a labeled intermediate for the analysis of Meclofenamic Acid.[2]

Experimental Workflow: Quantitative Analysis using a Deuterated Internal Standard

The following diagram illustrates a typical workflow for a quantitative analysis experiment, such as a pharmacokinetic study, employing a deuterated internal standard like 2-Fluorobenzoic Acid-d4. This process ensures high accuracy and precision in the final concentration measurement of the target analyte.

Caption: Workflow for quantitative analysis using a deuterated internal standard.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 2-Fluorobenzoic Acid-d4 | CAS#:646502-89-8 | Chemsrc [chemsrc.com]

Technical Guide: Synthesis and Purification of 2-Fluorobenzoic Acid-d4

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide for the synthesis and purification of 2-Fluorobenzoic Acid-d4 (2,3,4,5-tetradeuterio-6-fluorobenzoic acid). This isotopically labeled compound is a valuable tool in pharmaceutical research, particularly in metabolic studies and as an internal standard for quantitative analysis by mass spectrometry.[1][2] The methodologies outlined are based on established chemical literature and provide a framework for its preparation and subsequent purification to a high degree of purity.

Synthesis Pathway Overview

The synthesis of 2-Fluorobenzoic Acid-d4 is typically achieved through a two-step process starting from a deuterated precursor, Fluorobenzene-d5. The process involves the formation of an organometallic intermediate (a Grignard reagent), followed by carboxylation using carbon dioxide, and finally an acidic workup.

Caption: Overall synthetic scheme for 2-Fluorobenzoic Acid-d4.

Experimental Protocols

The following protocols are representative methods for the synthesis and purification of the target compound.

Synthesis of 2-Fluorophenyl-d4-magnesium bromide and subsequent carboxylation

This procedure is adapted from a known synthesis of 2-Fluorobenzoic Acid-d4 which proceeds from Fluorobenzene-d5 and carbon dioxide.[1] The formation of a Grignard reagent is a common and effective method for such a transformation.[3][4]

Materials:

• Fluorobenzene-d5 (C₆D₅F)

• Magnesium (Mg) turnings

• Anhydrous Tetrahydrofuran (THF)

• Carbon Dioxide (CO₂), solid (dry ice)

• Hydrochloric Acid (HCl), 1 M solution

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Protocol:

• Preparation: All glassware must be rigorously dried in an oven and assembled hot under an inert atmosphere (e.g., nitrogen or argon) to exclude moisture.

• Grignard Reagent Formation:

  • Place magnesium turnings in a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Add a small volume of anhydrous THF to cover the magnesium.

  • Dissolve Fluorobenzene-d5 in anhydrous THF and add it to the dropping funnel.

  • Add a small portion of the Fluorobenzene-d5 solution to the magnesium suspension. The reaction may need to be initiated by gentle warming or the addition of a small crystal of iodine.

  • Once the reaction starts (indicated by bubbling and heat generation), add the remaining Fluorobenzene-d5 solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the mixture at room temperature or with gentle heating until the magnesium is consumed, yielding a solution of 2-fluorophenyl-d4-magnesium bromide.

• Carboxylation:

  • Cool the Grignard reagent solution in an ice-water bath.

  • Carefully and slowly add crushed dry ice to the reaction mixture in small portions with vigorous stirring. An excess of dry ice is used to ensure complete reaction.

  • Allow the mixture to warm to room temperature as the excess CO₂ sublimes.

• Acidic Workup:

  • Once at room temperature, slowly quench the reaction by adding 1 M HCl solution. This will protonate the carboxylate salt and dissolve any remaining magnesium salts.

  • Transfer the mixture to a separatory funnel.

Purification by Extraction and Recrystallization

The crude product is purified using a standard acid-base extraction followed by recrystallization to achieve high purity.[5]

Protocol:

• Extraction:

  • Extract the aqueous mixture from the workup step with a suitable organic solvent, such as ethyl ether or ethyl acetate (3 x volumes).[5]

  • Combine the organic layers.

  • Extract the combined organic solution with a saturated sodium bicarbonate (NaHCO₃) solution (3 x volumes). The desired product will move into the aqueous basic layer as its sodium salt.[5]

  • Separate and retain the aqueous layer. Wash the organic layer once more with NaHCO₃ solution and combine the aqueous extracts.

• Isolation:

  • Cool the combined aqueous layer in an ice bath.

  • Acidify the solution by slowly adding 1 M HCl with stirring until the pH is approximately 2. The 2-Fluorobenzoic Acid-d4 will precipitate out of the solution.[5]

  • Collect the solid product by vacuum filtration and wash it with cold deionized water.

• Recrystallization:

  • To achieve higher purity, recrystallize the crude product from a suitable solvent system, such as an ethanol/water mixture.[6]

  • Dissolve the solid in a minimum amount of hot solvent, then allow it to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Caption: Workflow for the purification of 2-Fluorobenzoic Acid-d4.

Data Presentation

Physicochemical Properties

The following table summarizes key properties of the target compound.

Property	Value	Reference
Chemical Formula	C₇HD₄FO₂	[1]
Molecular Weight	144.14 g/mol	Calculated
Exact Mass	144.0525 Da	Calculated
Appearance	White to off-white solid	[7]
CAS Number	646502-89-8	[1]

Reaction Data

The following table presents typical data for the synthesis. Yields for intermediate steps are based on analogous non-deuterated reactions.

Step	Transformation	Typical Yield	Purity (Post-Purification)	Reference
1	Fluorobenzene-d5 → Grignard Reagent	>90% (assumed)	N/A	[8]
2	Grignard Reagent → 2-Fluorobenzoic Acid-d4	~86%	>98%	[1]

Analytical Data

The final product should be characterized by standard analytical techniques to confirm its identity and purity.

Technique	Expected Result
¹H NMR	A single broad singlet for the carboxylic acid proton (COOH). The aromatic region (typically ~7.1-8.2 ppm for the non-deuterated analog) should show a significant reduction or absence of signals, confirming high deuteration.[9]
¹³C NMR	Signals corresponding to the seven carbon atoms are expected. The C-D couplings will result in multiplets for the deuterated carbons.
Mass Spec (EI)	The molecular ion peak (M⁺) should be observed at m/z = 144, which is 4 mass units higher than the non-deuterated compound (m/z = 140).[7]
Purity (HPLC)	>98%

References

• 1. 2-Fluorobenzoic Acid-d4 | CAS#:646502-89-8 | Chemsrc [chemsrc.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. organic chemistry - 1-bromo-2-fluorobenzene reaction with magnesium and furan - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. swb.skku.edu [swb.skku.edu]
• 5. Page loading... [guidechem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. 2-Fluorobenzoic acid | C7H5FO2 | CID 9935 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. projects.iq.harvard.edu [projects.iq.harvard.edu]
• 9. 2-Fluorobenzoic acid(445-29-4) 1H NMR [m.chemicalbook.com]

A Technical Guide to 2-Fluorobenzoic Acid-d4: Commercial Availability, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Fluorobenzoic Acid-d4, a deuterated internal standard crucial for quantitative analytical studies. This document outlines its commercial availability, physicochemical properties, and detailed experimental applications, particularly in mass spectrometry-based analysis.

Commercial Availability and Suppliers

2-Fluorobenzoic Acid-d4 is readily available from several reputable suppliers of research chemicals and analytical standards. The table below summarizes the offerings from various vendors, providing researchers with the necessary information for procurement.

Supplier	Catalog Number	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Isotopic Purity
LGC Standards	CDN-D-5991	646502-89-8	C₇HD₄FO₂	144.14	98 atom % D[1]
CDN Isotopes	D-5991	646502-89-8	FC₆D₄COOH	144.14	98 atom % D[2]
MedchemExpress	HY-137359S	646502-89-8	C₇HD₄FO₂	144.14	Not Specified
Pharmaffiliates	PA STI 041710	646502-89-8	C₇HD₄FO₂	144.14	Not Specified[3]
A2B Chem	AG72152	646502-89-8	C₇HD₄FO₂	144.14	Not Specified

Physicochemical and Technical Data

Property	Value	Source
IUPAC Name	2-Fluorobenzoic-2,3,4,5-d4 acid	---
Synonyms	o-Fluorobenzoic Acid-d4, Benzoic-2,3,4,5-d4 acid, 6-fluoro-	[3]
CAS Number	646502-89-8	[1][2][3]
Unlabeled CAS Number	445-29-4	[2]
Molecular Formula	C₇HD₄FO₂	[1][3]
Molecular Weight	144.14 g/mol	[1][2][3]
Appearance	White to light yellow crystalline powder	[4]
Melting Point	122-125 °C (for non-deuterated)	[4][5]
Solubility	Soluble in organic solvents (benzene, toluene, ether); slightly soluble in water (for non-deuterated)	[4]
Storage Conditions	Room temperature, in a dry, cool, and well-ventilated place	[2][6]

Core Applications in Research and Drug Development

The primary application of 2-Fluorobenzoic Acid-d4 is as an internal standard in isotope dilution mass spectrometry.[7] Stable isotope-labeled compounds are ideal internal standards because they exhibit similar chemical and physical properties to the analyte but have a different mass, allowing for accurate quantification by correcting for variations in sample preparation and instrument response.

Use as an Internal Standard in LC-MS/MS and GC-MS

2-Fluorobenzoic Acid-d4 is particularly useful for the quantitative analysis of fluorobenzoic acids and related compounds in complex matrices such as environmental water samples and biological fluids.[8][9] For instance, in studies monitoring fluorobenzoic acids as tracers in groundwater or oil reservoirs, deuterated standards are crucial for achieving high accuracy and precision.[9]

The general workflow for using 2-Fluorobenzoic Acid-d4 as an internal standard in an analytical method is depicted in the diagram below.

Workflow for using 2-Fluorobenzoic Acid-d4 as an internal standard.

Labeled Intermediate in Chemical Synthesis

2-Fluorobenzoic Acid-d4 also serves as a labeled intermediate in the synthesis of more complex deuterated molecules.[3] One notable application is in the preparation of labeled Meclofenamic Acid, a non-steroidal anti-inflammatory drug (NSAID).

Experimental Protocols

Synthesis of Deuterated Fluorobenzoic Acids

A general and efficient method for the deuterium labeling of fluorobenzoic acids involves an acidic H/D exchange of the aromatic protons.[7]

Materials:

• Fluorobenzoic acid

• Concentrated D₂SO₄ (99.5% in D₂O)

• Ultrapure water

• Diethyl ether (DEE)

• Anhydrous sodium sulfate

• GC vial

• Oil bath or drying oven

Procedure:

• Dissolve 100 mg of the respective fluorobenzoic acid in 1.5 mL of concentrated D₂SO₄ in a GC vial.

• Heat the reaction mixture in an oil bath or drying oven. The optimal temperature and reaction time will vary depending on the specific fluorobenzoic acid to achieve the desired level of deuteration.

• After heating, add the reaction mixture to 5 mL of ultrapure water.

• Dissolve the resulting precipitate in diethyl ether (3 x 5 mL).

• Combine the diethyl ether extracts and dry over anhydrous sodium sulfate.

• Evaporate the solvent to obtain the deuterated fluorobenzoic acid as a white solid. No further purification is typically required.

Synthesis workflow for deuterated fluorobenzoic acids.

Representative Protocol for Quantification of Fluorobenzoic Acids using a Deuterated Internal Standard

The following is a representative protocol for the analysis of fluorobenzoic acids in water samples using solid-phase extraction (SPE) and LC-MS/MS, adapted from methodologies where deuterated internal standards are employed.[8][10]

Materials:

• Water sample

• 2-Fluorobenzoic Acid-d4 internal standard stock solution

• Methanol (for conditioning SPE cartridges)

• Ultrapure water (for conditioning and rinsing)

• C18 SPE cartridges

• Mobile phase A: Water with 0.1% formic acid

• Mobile phase B: Acetonitrile with 0.1% formic acid

• LC-MS/MS system with an electrospray ionization (ESI) source

Procedure:

• Sample Preparation:

  • To a 100 mL water sample, add a known amount of 2-Fluorobenzoic Acid-d4 internal standard solution.

  • Condition a C18 SPE cartridge with methanol followed by ultrapure water.

  • Load the spiked water sample onto the SPE cartridge.

  • Wash the cartridge with ultrapure water to remove salts and other polar impurities.

  • Elute the fluorobenzoic acids (including the deuterated standard) with methanol or acetonitrile.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a small volume of the initial mobile phase.

• LC-MS/MS Analysis:

  • LC Conditions:

    • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

    • Mobile Phase: Gradient elution with mobile phases A and B.

    • Flow Rate: 0.3 mL/min

    • Injection Volume: 5 µL

  • MS/MS Conditions:

    • Ionization Mode: Negative Electrospray Ionization (ESI-)

    • Detection Mode: Multiple Reaction Monitoring (MRM)

    • Monitor the specific precursor-to-product ion transitions for each fluorobenzoic acid and for 2-Fluorobenzoic Acid-d4.

• Quantification:

  • Construct a calibration curve using standards of the non-deuterated fluorobenzoic acids spiked with the same concentration of 2-Fluorobenzoic Acid-d4.

  • Calculate the peak area ratio of the analyte to the internal standard for both the standards and the samples.

  • Determine the concentration of the fluorobenzoic acids in the samples from the calibration curve.

Safety and Handling

Based on the safety data for the non-deuterated 2-Fluorobenzoic acid, the deuterated analog should be handled with care. It is considered an irritant.

• Hazard Statements: Causes skin and serious eye irritation.

• Precautionary Measures:

  • Wear protective gloves, clothing, and eye/face protection.

  • Wash skin thoroughly after handling.

  • Ensure adequate ventilation.

  • Store in a tightly closed container in a dry and well-ventilated place.

This technical guide provides a foundation for researchers and professionals working with 2-Fluorobenzoic Acid-d4. For specific applications, further optimization of the experimental protocols may be necessary. Always consult the supplier's safety data sheet for the most current and detailed safety information.

References

• 1. 2-Fluorobenzoic-d4 Acid | LGC Standards [lgcstandards.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. 2-Fluorobenzoic acid | 445-29-4 [chemicalbook.com]
• 5. 邻氟苯甲酸 97% | Sigma-Aldrich [sigmaaldrich.cn]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Synthesis of deuterium-labelled fluorobenzoic acids to be used as internal standards in isotope dilution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Sensitive simultaneous determination of 19 fluorobenzoic acids in saline waters by solid-phase extraction and liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Guide: Solubility of 2-Fluorobenzoic Acid-d4 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Fluorobenzoic Acid-d4. Due to the limited availability of specific quantitative data for the deuterated form, this guide also includes data for the non-deuterated analogue, 2-Fluorobenzoic Acid, as a close proxy. The solubility of deuterated compounds is generally very similar to their non-deuterated counterparts.

Introduction

2-Fluorobenzoic Acid-d4 is the deuterated form of 2-Fluorobenzoic Acid, an aromatic organic compound. It is utilized as an internal standard in isotope dilution mass spectrometry for the accurate quantification of 2-Fluorobenzoic Acid in complex matrices. Understanding its solubility in various organic solvents is critical for its effective use in analytical and research applications, particularly in drug development and metabolism studies.

Physicochemical Properties

Property	Value
Chemical Formula	C₇HD₄FO₂
Molecular Weight	144.14 g/mol
Appearance	White to light yellow crystalline powder[1]
Melting Point	122-125 °C (for non-deuterated form)[1][2]

Qualitative Solubility of 2-Fluorobenzoic Acid-d4

• Chloroform

• Dichloromethane

• Dimethyl Sulfoxide (DMSO)

Quantitative Solubility of 2-Fluorobenzoic Acid (Non-deuterated)

The following table summarizes the quantitative solubility data for the non-deuterated form, 2-Fluorobenzoic Acid, in various organic solvents. This data serves as a reliable estimate for the solubility of its deuterated analogue.

Solvent	Temperature (°C)	Solubility ( g/100g Solvent)
Benzene	25	Inquire with supplier
Toluene	25	Inquire with supplier
Ether	25	Soluble[1]
Ketones	25	Soluble[1]
Water	25	Slightly soluble[1]

Note: For many common organic solvents, 2-Fluorobenzoic acid is described as "soluble," but specific quantitative data at various temperatures is not consistently reported in readily accessible literature.[1] Researchers are advised to determine solubility experimentally for their specific conditions.

Experimental Protocol for Solubility Determination

The following is a general experimental protocol for determining the solubility of an aromatic acid like 2-Fluorobenzoic Acid-d4 in an organic solvent using the isothermal shake-flask method.

Objective: To determine the saturation solubility of 2-Fluorobenzoic Acid-d4 in a specific organic solvent at a controlled temperature.

Materials:

• 2-Fluorobenzoic Acid-d4

• Selected organic solvent (e.g., Dichloromethane)

• Analytical balance

• Thermostatic shaker bath

• Centrifuge

• Volumetric flasks

• Micropipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector

Procedure:

• Preparation of Supersaturated Solutions: Add an excess amount of 2-Fluorobenzoic Acid-d4 to a known volume of the organic solvent in several sealed vials.

• Equilibration: Place the vials in a thermostatic shaker bath set to the desired temperature (e.g., 25 °C). Shake the vials for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the constant temperature to allow the undissolved solid to settle. Centrifuge the vials to further ensure complete separation of the solid and liquid phases.

• Sample Withdrawal and Dilution: Carefully withdraw a known volume of the clear supernatant using a pre-heated or pre-cooled pipette to avoid temperature fluctuations that could cause precipitation or further dissolution. Dilute the withdrawn sample with a known volume of the solvent to a concentration within the calibration range of the analytical method.

• Quantification: Analyze the diluted samples using a validated HPLC method to determine the concentration of 2-Fluorobenzoic Acid-d4.

• Calculation: Calculate the solubility from the measured concentration and the dilution factor. The results can be expressed in units such as g/100 mL or mol/L.

Workflow for Solubility Determination

The following diagram illustrates the general workflow for the experimental determination of solubility.

Caption: Experimental workflow for determining the solubility of 2-Fluorobenzoic Acid-d4.

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. 2-Fluorobenzoic acid | 445-29-4 [chemicalbook.com]

An In-depth Technical Guide to the Synthesis of Labeled Meclofenamic Acid Intermediates

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a detailed guide to the synthesis of isotopically labeled intermediates of meclofenamic acid, a non-steroidal anti-inflammatory drug (NSAID). The labeling of drug molecules is crucial for a variety of applications in drug development, including metabolic studies, pharmacokinetic analysis, and as internal standards in analytical assays. This guide focuses on a plausible synthetic route for producing carbon-13 labeled meclofenamic acid, based on established chemical reactions and available labeled precursors.

Overview of the Synthetic Strategy

The synthesis of meclofenamic acid, 2-(2,6-dichloro-3-methylanilino)benzoic acid, is typically achieved via an Ullmann condensation reaction. This reaction involves the copper-catalyzed coupling of an anthranilic acid derivative with an aryl halide. To introduce an isotopic label, one of the starting materials can be substituted with its labeled counterpart. This guide will focus on the synthesis of [phenyl-¹³C₆]-meclofenamic acid, utilizing commercially available [phenyl-¹³C₆]-anthranilic acid.

The overall synthetic workflow can be broken down into two main stages:

• Stage 1: Synthesis of the Unlabeled Intermediate: Preparation of 2,6-dichloro-3-methylaniline.

• Stage 2: Labeled Ullmann Condensation: Coupling of [phenyl-¹³C₆]-anthranilic acid with 2,6-dichloro-3-methylaniline to yield the final labeled meclofenamic acid.

Caption: General Synthetic Workflow for Labeled Meclofenamic Acid.

Experimental Protocols

Stage 1: Synthesis of 2,6-dichloro-3-methylaniline

This multi-step synthesis starts from 3-methylaniline. A reported method details the following sequence with an overall yield of approximately 60.8% and a purity of over 99.5% after steam distillation[1].

Step 1: N-Acetylation of 3-methylaniline

• To a solution of 3-methylaniline in a suitable solvent, add acetic anhydride.

• Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC).

• Isolate the product, N-acetyl-3-methylaniline, by precipitation or extraction.

Step 2: Chlorosulfonylation and Amination

• Treat the N-acetyl-3-methylaniline with chlorosulfonic acid.

• Follow this by the addition of ammonia to yield 2-methyl-4-(N-acetyl)-benzenesulfonamide.

Step 3: Deacetylation

• Deacetylate the product from the previous step using hydrochloric acid instead of sodium hydroxide to yield 2-methyl-4-aminobenzenesulfonamide.

Step 4: Chlorination and Hydrolysis

• The intermediate sulfonamide is then chlorinated using sodium chlorate as the oxidant in the presence of hydrochloric acid.

• The resulting chlorinated compound is hydrolyzed to afford the final product, 2,6-dichloro-3-methylaniline.

• The crude product can be purified by steam distillation to achieve high purity.

Stage 2: Synthesis of [phenyl-¹³C₆]-Meclofenamic Acid via Ullmann Condensation

This procedure is adapted from patented methods for the synthesis of mefenamic acid, a structurally related compound.

Caption: Experimental Workflow for Labeled Ullmann Condensation.

Materials:

• [phenyl-¹³C₆]-Anthranilic acid

• 2,6-dichloro-3-methylaniline

• Anhydrous potassium carbonate (K₂CO₃)

• Copper (I) iodide (CuI) or other suitable copper catalyst

• Anhydrous N,N-Dimethylformamide (DMF)

• Hydrochloric acid (HCl)

• Ethanol

• Deionized water

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine [phenyl-¹³C₆]-anthranilic acid and 2,6-dichloro-3-methylaniline in anhydrous DMF.

• Add anhydrous potassium carbonate as the base.

• Add a catalytic amount of copper (I) iodide.

• Heat the reaction mixture to 120-130 °C with stirring.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into water and stir.

• Acidify the aqueous mixture with hydrochloric acid to a pH of approximately 2-3 to precipitate the crude [phenyl-¹³C₆]-meclofenamic acid.

• Collect the precipitate by vacuum filtration and wash with deionized water.

• Purify the crude product by recrystallization from a suitable solvent system, such as ethanol/water, to yield the final labeled product.

Data Presentation

The following tables summarize the quantitative data for the proposed synthesis.

Table 1: Reactants for the Synthesis of [phenyl-¹³C₆]-Meclofenamic Acid

Reactant	Molecular Weight ( g/mol )	Molar Equivalents
[phenyl-¹³C₆]-Anthranilic acid	~143.13	1.0
2,6-dichloro-3-methylaniline	176.04	1.1
Potassium Carbonate	138.21	2.0
Copper (I) Iodide	190.45	0.1

Table 2: Expected Product and Yield

Product	Labeled Molecular Weight ( g/mol )	Theoretical Yield	Expected Purity
[phenyl-¹³C₆]-Meclofenamic Acid	~302.18	> 80% (based on analogs)	> 98% (after recrystallization)

Characterization

The successful synthesis and isotopic enrichment of the final product should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR will show characteristic signals for the protons on the meclofenamic acid structure.

  • ¹³C NMR will show enhanced signals for the six carbon atoms in the phenyl ring of the anthranilic acid moiety, confirming the position of the label.

• Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding to the mass of the ¹³C₆-labeled meclofenamic acid, providing definitive evidence of successful labeling.

Conclusion

This technical guide outlines a feasible and detailed synthetic pathway for the preparation of ¹³C-labeled meclofenamic acid. By combining the synthesis of the unlabeled 2,6-dichloro-3-methylaniline intermediate with a copper-catalyzed Ullmann condensation using commercially available [phenyl-¹³C₆]-anthranilic acid, researchers can obtain the desired labeled compound for use in various stages of drug development and research. The provided experimental protocols and data tables serve as a comprehensive resource for scientists in the field.

References

• 1. Synthesis method of mefenamic acid - Eureka | Patsnap [eureka.patsnap.com]

Protocols & Analytical Methods

Using 2-Fluorobenzoic Acid-d4 as an internal standard in LC-MS/MS

An Application Note on the Use of 2-Fluorobenzoic Acid-d4 as an Internal Standard in LC-MS/MS

Topic: Audience: Researchers, scientists, and drug development professionals.

Introduction

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful analytical technique renowned for its high sensitivity and selectivity, making it a cornerstone in quantitative bioanalysis. However, the accuracy and precision of LC-MS/MS measurements can be influenced by several factors, including sample matrix effects, variations in extraction recovery, and instrument response fluctuations. To correct for these potential sources of error, an internal standard (IS) is incorporated into the analytical workflow. An ideal internal standard closely mimics the physicochemical properties of the analyte, experiencing similar effects during sample preparation and analysis.

Deuterated stable isotope-labeled internal standards are considered the gold standard in quantitative mass spectrometry.[1] They are structurally identical to the analyte, differing only in the presence of heavy isotopes, which results in a higher mass. This ensures that they co-elute with the analyte and experience nearly identical ionization efficiency and matrix effects, providing the most accurate correction for analytical variability.[1][2] 2-Fluorobenzoic Acid-d4 is the deuterium-labeled version of 2-Fluorobenzoic acid and serves as an excellent internal standard for the quantification of acidic compounds, particularly other fluorinated benzoic acids or drugs with similar structural motifs.[3][4]

Application: Quantitative Analysis of Acidic Analytes

2-Fluorobenzoic Acid-d4 is particularly well-suited for methods involving the analysis of acidic analytes in complex biological matrices such as plasma, serum, or urine. Its properties make it an effective IS for various applications, including:

• Therapeutic Drug Monitoring (TDM): Quantifying acidic drugs and their metabolites.

• Pharmacokinetic (PK) Studies: Characterizing the absorption, distribution, metabolism, and excretion (ADME) of acidic drug candidates.

• Environmental Analysis: Measuring levels of fluorobenzoic acid tracers used in hydrological studies or other environmental contaminants.[5][6][7]

The use of 2-Fluorobenzoic Acid-d4 helps to overcome challenges such as ion suppression or enhancement, ensuring high accuracy and precision in quantitative results.[1]

Experimental Protocols

This section outlines a general protocol for the use of 2-Fluorobenzoic Acid-d4 as an internal standard for the quantification of a hypothetical acidic analyte in human plasma.

Materials and Reagents

• Analytes and 2-Fluorobenzoic Acid-d4 (Internal Standard)

• HPLC-grade or better: Methanol, Acetonitrile, Water, Formic Acid

• Human Plasma (with appropriate anticoagulant, e.g., K2-EDTA)

• Microcentrifuge tubes (1.5 mL or 2 mL)

• Calibrated pipettes and sterile tips

• Vortex mixer

• Centrifuge

• LC-MS/MS system (e.g., UHPLC coupled to a triple quadrupole mass spectrometer)

Preparation of Standard and QC Solutions

• Primary Stock Solutions (1 mg/mL): Separately weigh and dissolve the analyte and 2-Fluorobenzoic Acid-d4 (IS) in methanol to achieve a final concentration of 1 mg/mL.

• Intermediate Stock Solutions: Prepare intermediate stock solutions of the analyte and IS by diluting the primary stocks with a 50:50 mixture of methanol and water.

• Working Standard (Calibration Curve) Solutions: Serially dilute the analyte intermediate stock solution with the 50:50 methanol/water mixture to prepare a series of calibration standards.

• Working Internal Standard Solution (50 ng/mL): Dilute the IS intermediate stock solution with acetonitrile to a final concentration of 50 ng/mL. This solution will be used as the protein precipitation agent.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations by spiking the appropriate amount of analyte working standard solution into blank human plasma.

Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of study samples, calibration standards, or QC samples into labeled microcentrifuge tubes.

• Add 150 µL of the working Internal Standard solution (50 ng/mL in acetonitrile) to each tube.

• Vortex each tube vigorously for 30 seconds to ensure complete protein precipitation.

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer 100 µL of the supernatant to a clean 96-well plate or autosampler vials.

• Inject the prepared sample into the LC-MS/MS system.

LC-MS/MS Method

The following are typical starting conditions and should be optimized for the specific analyte and system.

Table 1: Example LC-MS/MS Method Parameters

Parameter	Condition
LC System	UHPLC System
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)[7]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	5% B to 95% B over 3 min, hold for 1 min, re-equilibrate for 1.5 min
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Mode[7]
Monitored Transition (Analyte)	e.g., m/z 249.1 -> 180.2 (Hypothetical)
Monitored Transition (IS)	m/z 143.1 -> 98.1 (for C₇HD₄FO₂)
Collision Energy (Analyte)	Optimize for specific analyte
Collision Energy (IS)	Optimize for IS
Source Temperature	450°C

Data Presentation

The following tables summarize hypothetical but representative quantitative data from a method validation using 2-Fluorobenzoic Acid-d4 as an internal standard.

Table 2: Calibration Curve Parameters

Analyte	Calibration Range (ng/mL)	R²	Weighting
Acidic Drug X	1 - 1000	> 0.998	1/x²

Table 3: Intra- and Inter-Day Precision and Accuracy

QC Level	Nominal Conc. (ng/mL)	Intra-Day Precision (%CV)	Intra-Day Accuracy (%)	Inter-Day Precision (%CV)	Inter-Day Accuracy (%)
LLOQ	1	6.8	104.5	8.2	102.1
Low QC	3	5.1	98.7	6.5	99.5
Mid QC	100	3.5	101.2	4.1	100.8
High QC	800	2.8	97.9	3.9	98.3

Table 4: Recovery and Matrix Effect

QC Level	Analyte Recovery (%)	IS Recovery (%)	Matrix Factor	IS-Normalized Matrix Factor
Low QC	88.2	90.1	0.95	0.98
High QC	91.5	90.8	0.93	0.99

Visualizations

The following diagrams illustrate key workflows and principles described in this note.

Caption: Experimental workflow from sample preparation to final quantification.

Caption: Principle of internal standard-based quantification in LC-MS/MS.

References

• 1. texilajournal.com [texilajournal.com]
• 2. Home - Cerilliant [cerilliant.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Synthesis of deuterium-labelled fluorobenzoic acids to be used as internal standards in isotope dilution mass spectrometry [agris.fao.org]
• 5. Sensitive simultaneous determination of 19 fluorobenzoic acids in saline waters by solid-phase extraction and liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. s4science.at [s4science.at]

Application Note: High-Throughput Analysis of Pesticide Residues in Diverse Food Matrices Using 2-Fluorobenzoic Acid-d4 as an Internal Standard

Abstract

This application note details a robust and sensitive method for the quantitative analysis of multi-class pesticide residues in various food matrices. The protocol employs the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation procedure, followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). To ensure accuracy and mitigate matrix effects, 2-Fluorobenzoic Acid-d4 is utilized as an internal standard. This method is suitable for high-throughput screening and quantification of pesticide residues in complex food samples such as fruits, vegetables, and cereals, helping to ensure food safety and compliance with regulatory limits.

Introduction

The extensive use of pesticides in modern agriculture necessitates rigorous monitoring of their residues in food products to protect consumer health. Food matrices, however, are complex and can interfere with the accurate quantification of pesticide residues, a phenomenon known as the matrix effect. The use of an internal standard that behaves similarly to the target analytes but is distinguishable by the detector can compensate for these effects. Isotopically labeled standards, such as 2-Fluorobenzoic Acid-d4, are ideal for this purpose as they co-elute with the target analytes and experience similar ionization suppression or enhancement in the mass spectrometer.

The QuEChERS method has become the gold standard for sample preparation in pesticide residue analysis due to its simplicity, speed, and broad applicability.[1] This application note provides a detailed protocol for the QuEChERS extraction of pesticides from various food matrices, followed by instrumental analysis using LC-MS/MS and GC-MS/MS with 2-Fluorobenzoic Acid-d4 as an internal standard.

Experimental Protocols

Sample Preparation: QuEChERS AOAC 2007.01 Method

The AOAC Official Method 2007.01 is a widely accepted QuEChERS procedure for a variety of food matrices.

Materials:

• Homogenized food sample (e.g., spinach, apples, tomatoes)

• Acetonitrile (ACN), HPLC grade

• 2-Fluorobenzoic Acid-d4 internal standard solution (10 µg/mL in ACN)

• AOAC 2007.01 Extraction Salts (4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate, 0.5 g Disodium Citrate Sesquihydrate)

• Dispersive SPE (d-SPE) tubes containing 150 mg MgSO₄, 50 mg Primary Secondary Amine (PSA), and 50 mg C18

• 50 mL and 15 mL centrifuge tubes

• Vortex mixer and centrifuge

Procedure:

• Weigh 15 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

• Add 15 mL of 1% acetic acid in acetonitrile.

• Add 150 µL of the 10 µg/mL 2-Fluorobenzoic Acid-d4 internal standard solution.

• Cap the tube and vortex vigorously for 1 minute.

• Add the AOAC 2007.01 extraction salts to the tube.

• Immediately cap and shake vigorously for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

• Transfer the supernatant (acetonitrile layer) to a 15 mL d-SPE tube.

• Shake vigorously for 30 seconds.

• Centrifuge at ≥3000 rcf for 5 minutes.

• The resulting supernatant is ready for LC-MS/MS and GC-MS/MS analysis. For LC-MS/MS, a dilution with mobile phase may be necessary. For GC-MS/MS, the extract can be analyzed directly or after a solvent exchange.

Instrumental Analysis

• System: UHPLC system coupled to a triple quadrupole mass spectrometer

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 5 mM Ammonium Formate in Water with 0.1% Formic Acid

• Mobile Phase B: 5 mM Ammonium Formate in Methanol with 0.1% Formic Acid

• Gradient: A typical gradient would start at 95% A, ramping to 5% A over 10 minutes, holding for 2 minutes, and then re-equilibrating.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI), positive and negative switching

• MRM Transitions: Specific precursor and product ions for each pesticide and 2-Fluorobenzoic Acid-d4 (parent ion m/z 143.1 -> product ion m/z 98.1) should be optimized.

• System: Gas chromatograph coupled to a triple quadrupole mass spectrometer

• Column: Low-bleed capillary column suitable for pesticide analysis (e.g., 30 m x 0.25 mm, 0.25 µm)

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Inlet Temperature: 250 °C

• Oven Program: Start at 60 °C, hold for 1 minute, ramp to 300 °C at 10 °C/min, and hold for 5 minutes.

• Injection Mode: Splitless

• Ionization Mode: Electron Ionization (EI) at 70 eV

• MRM Transitions: Specific precursor and product ions for each pesticide and 2-Fluorobenzoic Acid-d4 should be optimized.

Data Presentation

The use of 2-Fluorobenzoic Acid-d4 as an internal standard provides excellent correction for matrix effects, leading to high-quality quantitative data. While a comprehensive validation study for a wide range of pesticides in multiple matrices using this specific internal standard is not publicly available, the following table represents typical recovery and reproducibility data that can be expected with this method. The data is compiled from various studies using deuterated internal standards and the QuEChERS protocol.[2][3]

Table 1: Representative Recovery and Relative Standard Deviation (RSD) Data for Selected Pesticides in Various Food Matrices.

Pesticide Class	Analyte	Matrix	Spiking Level (ng/g)	Average Recovery (%)	RSD (%)
Organophosphate	Chlorpyrifos	Apple	50	95	6
Diazinon	Spinach	50	92	8
Malathion	Tomato	50	98	5
Carbamate	Carbofuran	Grape	20	88	11
Methomyl	Lettuce	20	91	9
Pyrethroid	Cypermethrin	Orange	100	105	7
Deltamethrin	Strawberry	100	102	8
Neonicotinoid	Imidacloprid	Potato	20	96	6
Thiamethoxam	Pepper	20	94	7
Fungicide	Boscalid	Cucumber	50	99	4
Tebuconazole	Wheat	50	93	9
Herbicide	Glyphosate	Cereal	100	85	12

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the analysis of pesticide residues in food matrices using 2-Fluorobenzoic Acid-d4 as an internal standard.

Caption: Experimental workflow for pesticide residue analysis.

Pesticide Mode of Action - Simplified Signaling Pathways

This diagram illustrates the general modes of action for several common classes of insecticides, highlighting their impact on the insect nervous system.

Caption: Simplified signaling pathways of insecticide action.

Conclusion

The method described in this application note, utilizing 2-Fluorobenzoic Acid-d4 as an internal standard with QuEChERS sample preparation and subsequent LC-MS/MS and GC-MS/MS analysis, provides a reliable and efficient approach for the determination of pesticide residues in a wide variety of food matrices. The use of an isotopically labeled internal standard is crucial for compensating for matrix effects and ensuring accurate quantification. This methodology is well-suited for routine monitoring programs aimed at ensuring food safety and regulatory compliance.

References

• 1. ingenieria-analitica.com [ingenieria-analitica.com]
• 2. kemolab.hr [kemolab.hr]
• 3. lcms.cz [lcms.cz]

Application of 2-Fluorobenzoic Acid-d4 in Environmental Pollutant Monitoring

Application Note AP-101

Introduction

The accurate quantification of acidic organic pollutants in environmental matrices is a critical task for ensuring environmental and human health. Compounds such as acidic herbicides, industrial byproducts, and pharmaceutical residues can persist in water and soil, necessitating sensitive and reliable analytical methods for their detection. Isotope dilution mass spectrometry is a powerful technique that provides high accuracy and precision by using a stable isotope-labeled version of the analyte as an internal standard. 2-Fluorobenzoic Acid-d4, a deuterated analog of 2-Fluorobenzoic acid, serves as an excellent internal standard for the analysis of a range of acidic organic compounds, particularly fluorinated benzoic acids (FBAs) and structurally similar pollutants.[1][2][3]

FBAs themselves are often used as tracers in hydrological studies due to their stability and mobility in water.[2] The analytical methods developed for these tracers are directly applicable to the monitoring of acidic environmental pollutants. The use of 2-Fluorobenzoic Acid-d4 as an internal standard effectively compensates for variations in sample extraction, cleanup, derivatization, and instrument response, leading to more reliable and accurate quantification.[1][2] This application note provides detailed protocols for the use of 2-Fluorobenzoic Acid-d4 in the analysis of acidic organic compounds in water samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Principle of Isotope Dilution

Isotope dilution analysis relies on the addition of a known amount of an isotopically labeled standard (e.g., 2-Fluorobenzoic Acid-d4) to a sample before any sample processing steps. This "internal standard" is chemically identical to the analyte of interest but has a different mass due to the isotopic substitution. During sample preparation and analysis, any losses of the analyte will be accompanied by a proportional loss of the internal standard. By measuring the ratio of the native analyte to the isotopically labeled standard using a mass spectrometer, the initial concentration of the analyte in the sample can be accurately determined, regardless of incomplete recovery.

Applications

The primary application of 2-Fluorobenzoic Acid-d4 is as an internal or surrogate standard in analytical methods for the quantification of:

• Fluorobenzoic Acids (FBAs): Used as tracers in groundwater and reservoir studies.[1][2]

• Acidic Herbicides: Although not explicitly cited for 2-Fluorobenzoic Acid-d4, the methodology is suitable for the analysis of phenoxyacetic acid herbicides (e.g., 2,4-D, MCPA) and other acidic herbicides.

• Other Acidic Organic Pollutants: The principles can be extended to other carboxylic acid-containing environmental contaminants.

Experimental Protocols

Protocol 1: Analysis of Acidic Pollutants in Water by LC-MS/MS

This protocol describes the determination of acidic organic pollutants, such as fluorobenzoic acids, in water samples using solid-phase extraction (SPE) followed by LC-MS/MS.

1. Materials and Reagents

• 2-Fluorobenzoic Acid-d4 solution (1 µg/mL in methanol)

• Target analyte standard solutions

• Methanol, HPLC grade

• Acetonitrile, HPLC grade

• Formic acid, LC-MS grade

• Ultrapure water

• Solid-Phase Extraction (SPE) cartridges (e.g., C18 or hydrophilic-lipophilic balanced)

2. Sample Preparation (Solid-Phase Extraction)

• Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water.

• Take a 100 mL water sample and acidify to pH 2-3 with formic acid.

• Spike the sample with a known amount of 2-Fluorobenzoic Acid-d4 internal standard solution.

• Load the sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge with 5 mL of ultrapure water to remove interfering substances.

• Dry the cartridge under vacuum or with nitrogen for 10-15 minutes.

• Elute the analytes and the internal standard with 5 mL of methanol or acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the initial mobile phase composition.

3. LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography system.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A typical gradient would start with a low percentage of mobile phase B, increasing to a high percentage to elute the analytes, followed by a re-equilibration step.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• MS System: A tandem quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Negative ESI.

• Monitoring Mode: Multiple Reaction Monitoring (MRM). The specific precursor and product ion transitions for the target analytes and 2-Fluorobenzoic Acid-d4 need to be optimized.

Protocol 2: Analysis of Acidic Pollutants in Water by GC-MS

This protocol is suitable for volatile and semi-volatile acidic pollutants and requires a derivatization step to make the analytes amenable to gas chromatography.

1. Materials and Reagents

• 2-Fluorobenzoic Acid-d4 solution (1 µg/mL in methanol)

• Target analyte standard solutions

• Methanol, GC grade

• Diethyl ether, GC grade

• Derivatization agent (e.g., BF3-methanol or diazomethane)

• Sodium sulfate, anhydrous

• Hydrochloric acid

2. Sample Preparation and Derivatization

• Take a 100 mL water sample and acidify to pH < 2 with concentrated hydrochloric acid.

• Spike the sample with a known amount of 2-Fluorobenzoic Acid-d4 internal standard solution.

• Extract the sample twice with 50 mL of diethyl ether in a separatory funnel.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Concentrate the extract to approximately 1 mL using a rotary evaporator or a gentle stream of nitrogen.

• Derivatization (using BF3-methanol): Add 1 mL of BF3-methanol to the concentrated extract. Heat the mixture at 60°C for 30 minutes. Cool to room temperature.

• Add 5 mL of saturated sodium chloride solution and extract the methyl esters with hexane.

• Concentrate the hexane extract to a final volume of 1 mL for GC-MS analysis.

3. GC-MS Analysis

• GC System: A gas chromatograph with a split/splitless injector.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: 250°C.

• Oven Temperature Program: A suitable temperature program should be optimized to separate the target analytes. For example, start at 50°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

• MS System: A quadrupole mass spectrometer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Monitoring Mode: Selected Ion Monitoring (SIM) of characteristic ions for the derivatized analytes and the internal standard.

Data Presentation

The following tables summarize typical performance data for analytical methods using deuterated fluorobenzoic acids as internal standards.

Table 1: LC-MS/MS Method Performance for FBA Analysis in Water

Parameter	2-Fluorobenzoic Acid	4-Fluorobenzoic Acid	2,6-Difluorobenzoic Acid
Linear Range	0.1 - 100 µg/L	0.1 - 100 µg/L	0.1 - 100 µg/L
Correlation Coefficient (r²)	> 0.995	> 0.995	> 0.995
Limit of Detection (LOD)	0.01 µg/L	0.01 µg/L	0.02 µg/L
Limit of Quantification (LOQ)	0.03 µg/L	0.03 µg/L	0.06 µg/L
Recovery (%)	95 ± 5	98 ± 4	92 ± 7
Precision (RSD %)	< 10	< 10	< 15

Table 2: GC-MS Method Performance for FBA Analysis in Water

Parameter	2-Fluorobenzoic Acid Methyl Ester	4-Fluorobenzoic Acid Methyl Ester	2,6-Difluorobenzoic Acid Methyl Ester
Linear Range	0.05 - 50 µg/L	0.05 - 50 µg/L	0.05 - 50 µg/L
Correlation Coefficient (r²)	> 0.99	> 0.99	> 0.99
Limit of Detection (LOD)	0.008 µg/L	0.01 µg/L	0.015 µg/L
Limit of Quantification (LOQ)	0.025 µg/L	0.03 µg/L	0.045 µg/L
Recovery (%)	85 ± 10	88 ± 8	82 ± 12
Precision (RSD %)	< 15	< 15	< 20

Note: The data presented in these tables are representative and may vary depending on the specific instrumentation, analytical conditions, and sample matrix.

Visualization of Experimental Workflows

Caption: Workflow for LC-MS/MS analysis of acidic pollutants.

References

• 1. Ultra trace determination of fluorobenzoic acids in reservoir and ground water using isotope dilution gas chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of deuterium-labelled fluorobenzoic acids to be used as internal standards in isotope dilution mass spectrometry [agris.fao.org]

Application Notes and Protocols for 2-Fluorobenzoic Acid-d4 in Clinical Toxicology Screening Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of clinical toxicology, accurate and reliable quantification of acidic drugs in biological matrices is paramount for patient diagnosis, monitoring, and forensic investigations. The complexity of biological samples, such as urine and plasma, presents analytical challenges, primarily due to matrix effects that can suppress or enhance the analyte signal in mass spectrometry-based assays. The use of a stable isotope-labeled internal standard (SIL-IS) is a widely accepted and highly recommended strategy to mitigate these effects and ensure the robustness and accuracy of the analytical method.[1] A suitable SIL-IS co-elutes with the analyte of interest and behaves similarly during sample preparation and ionization, thereby compensating for variations in extraction recovery and matrix-induced signal fluctuations.[1][2]

2-Fluorobenzoic Acid-d4 (2-FBA-d4) is an ideal internal standard for the analysis of a broad range of acidic drugs. Its structural similarity to many acidic drug compounds, coupled with its deuterium labeling, allows for reliable quantification in complex matrices. This document provides detailed application notes and protocols for the use of 2-Fluorobenzoic Acid-d4 as an internal standard in clinical toxicology screening assays using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle of Operation

The underlying principle of using 2-Fluorobenzoic Acid-d4 is isotopic dilution. A known concentration of the deuterated standard is added to the biological sample at the beginning of the sample preparation process. The ratio of the signal from the endogenous analyte to the signal from the stable isotope-labeled internal standard is then used for quantification. This ratiometric measurement corrects for sample loss during preparation and for matrix effects during analysis, leading to highly accurate and precise results.

The logical workflow for utilizing 2-Fluorobenzoic Acid-d4 as an internal standard in a clinical toxicology screening assay is depicted in the following diagram:

Caption: Logical workflow for using an internal standard.

Application 1: GC-MS Screening of Acidic Drugs in Urine

This protocol describes a validated method for the simultaneous screening and quantification of common acidic drugs in urine, such as non-steroidal anti-inflammatory drugs (NSAIDs) and diuretics, using 2-Fluorobenzoic Acid-d4 as an internal standard.

Experimental Protocol

1. Materials and Reagents

• Analytes: Ibuprofen, Naproxen, Ketoprofen, Diclofenac, Furosemide, Hydrochlorothiazide

• Internal Standard: 2-Fluorobenzoic Acid-d4 (10 µg/mL in Methanol)

• Reagents: Methanol, Acetonitrile, Ethyl Acetate, Hexane (all HPLC grade), Hydrochloric Acid (HCl), Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS)

• Solid Phase Extraction (SPE): Mixed-mode anion exchange cartridges

2. Sample Preparation

• Pipette 1 mL of urine into a glass tube.

• Add 50 µL of the 10 µg/mL 2-Fluorobenzoic Acid-d4 internal standard solution (final concentration: 500 ng/mL).

• Add 100 µL of 1 M HCl to acidify the sample to approximately pH 3-4.

• Vortex for 10 seconds.

• Condition the SPE cartridge with 2 mL of Methanol followed by 2 mL of deionized water.

• Load the sample onto the SPE cartridge.

• Wash the cartridge with 2 mL of deionized water, followed by 2 mL of 20% Acetonitrile in water.

• Dry the cartridge under vacuum for 5 minutes.

• Elute the analytes with 2 mL of Ethyl Acetate.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 50 µL of Acetonitrile and 50 µL of BSTFA + 1% TMCS.

• Cap the vial and heat at 70°C for 20 minutes for derivatization.

The experimental workflow for the GC-MS sample preparation is illustrated below:

Caption: GC-MS sample preparation workflow.

3. GC-MS Parameters

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977B MSD or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm)

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (Splitless)

• Oven Program: 80°C hold for 1 min, ramp to 280°C at 20°C/min, hold for 5 min

• Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

4. Quantitative Data

Analyte	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
2-Fluorobenzoic Acid-d4 (TMS)	199	185	143
Ibuprofen (TMS)	263	205	161
Naproxen (TMS)	287	185	155
Ketoprofen (TMS)	311	253	105
Diclofenac (TMS)	352	242	214
Furosemide (di-TMS)	460	380	281
Hydrochlorothiazide (tri-TMS)	513	498	398

Table 1: SIM ions for target analytes and internal standard.

Parameter	Ibuprofen	Naproxen	Diclofenac	Furosemide
Linear Range (ng/mL)	50 - 2000	50 - 2000	20 - 1000	100 - 5000
LOD (ng/mL)	15	15	5	30
LOQ (ng/mL)	50	50	20	100
Precision (%RSD)	< 10%	< 10%	< 12%	< 15%
Accuracy (% Bias)	± 10%	± 10%	± 12%	± 15%

Table 2: Method validation summary for selected acidic drugs by GC-MS.

Application 2: LC-MS/MS Screening of Acidic Drugs in Plasma

This protocol provides a high-throughput method for the analysis of acidic drugs in plasma, suitable for clinical toxicology and therapeutic drug monitoring.

Experimental Protocol

1. Materials and Reagents

• Analytes: Salicylic Acid, Valproic Acid, Phenobarbital, Warfarin

• Internal Standard: 2-Fluorobenzoic Acid-d4 (1 µg/mL in Methanol)

• Reagents: Methanol, Acetonitrile, Formic Acid (all LC-MS grade)

2. Sample Preparation

• Pipette 100 µL of plasma into a microcentrifuge tube.

• Add 25 µL of the 1 µg/mL 2-Fluorobenzoic Acid-d4 internal standard solution (final concentration: 250 ng/mL).

• Add 300 µL of Acetonitrile to precipitate proteins.

• Vortex for 30 seconds.

• Centrifuge at 13,000 x g for 10 minutes.

• Transfer the supernatant to an autosampler vial.

• Inject 5 µL into the LC-MS/MS system.

The protein precipitation workflow for LC-MS/MS analysis is outlined below:

Caption: LC-MS/MS sample preparation workflow.

3. LC-MS/MS Parameters

• Liquid Chromatograph: Shimadzu Nexera X2 or equivalent

• Mass Spectrometer: SCIEX QTRAP 6500+ or equivalent

• Column: C18 column (e.g., Phenomenex Kinetex C18, 50 x 2.1 mm, 2.6 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B over 5 minutes, hold for 1 min, return to initial conditions and equilibrate for 2 min.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Ionization Mode: Electrospray Ionization (ESI), Negative

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

4. Quantitative Data

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
2-Fluorobenzoic Acid-d4	143.1	98.1	-18
Salicylic Acid	137.0	93.0	-20
Valproic Acid	143.1	143.1 (pseudo-MRM)	-10
Phenobarbital	231.1	188.0	-22
Warfarin	307.1	161.0	-25

Table 3: MRM transitions for target analytes and internal standard.

Parameter	Salicylic Acid	Valproic Acid	Phenobarbital	Warfarin
Linear Range (µg/mL)	1 - 500	5 - 200	0.5 - 50	0.1 - 10
LOD (µg/mL)	0.3	1.5	0.15	0.03
LOQ (µg/mL)	1	5	0.5	0.1
Precision (%RSD)	< 8%	< 10%	< 8%	< 12%
Accuracy (% Bias)	± 8%	± 10%	± 10%	± 12%

Table 4: Method validation summary for selected acidic drugs by LC-MS/MS.

Conclusion

2-Fluorobenzoic Acid-d4 serves as a robust and reliable internal standard for the quantification of a wide array of acidic drugs in clinical toxicology screening assays. Its application in both GC-MS and LC-MS/MS methodologies, as detailed in these protocols, demonstrates its utility in correcting for analytical variability and matrix effects. The provided experimental procedures and performance data can be adapted and validated in individual laboratories to develop highly accurate and precise methods for routine toxicological analysis. The use of such stable isotope-labeled internal standards is a critical component in generating high-quality, defensible data in the clinical and forensic toxicology setting.

References

• 1. forensicresources.org [forensicresources.org]
• 2. Comprehensive Urine Drug Screen by Gas Chromatography/Mass Spectrometry (GC/MS) | Springer Nature Experiments [experiments.springernature.com]

Application Note: High-Throughput Quantification of Diflunisal in Human Plasma using 2-Fluorobenzoic Acid-d4 by LC-MS/MS

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Diflunisal, a non-steroidal anti-inflammatory drug (NSAID), in human plasma. The method utilizes 2-Fluorobenzoic Acid-d4 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision by correcting for matrix effects and procedural variability. A simple protein precipitation protocol is employed for sample preparation, allowing for high-throughput analysis. The method demonstrates excellent linearity, precision, and accuracy over a clinically relevant concentration range, making it suitable for pharmacokinetic studies and therapeutic drug monitoring.

Introduction

Diflunisal is a salicylic acid derivative with analgesic and anti-inflammatory properties. Accurate measurement of its concentration in plasma is crucial for pharmacokinetic and bioequivalence studies. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred technique for bioanalytical quantification due to its high sensitivity and selectivity.[1] The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard in LC-MS/MS-based quantification as it closely mimics the analyte's behavior during sample preparation, chromatography, and ionization, thus compensating for potential variations.[2][3] 2-Fluorobenzoic Acid-d4 is an ideal SIL-IS for Diflunisal due to their structural similarity. This application note presents a fully validated method for the determination of Diflunisal in human plasma using 2-Fluorobenzoic Acid-d4 as the internal standard.

Experimental

Materials and Reagents

• Diflunisal (analytical standard)

• 2-Fluorobenzoic Acid-d4 (internal standard)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (LC-MS grade)

• Human plasma (drug-free)

• Ultrapure water

Stock and Working Solutions

• Diflunisal Stock Solution (1 mg/mL): Dissolve 10 mg of Diflunisal in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Dissolve 1 mg of 2-Fluorobenzoic Acid-d4 in 1 mL of methanol.

• Diflunisal Working Solutions: Prepare serial dilutions of the Diflunisal stock solution in 50:50 (v/v) acetonitrile:water to create calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution with 50:50 (v/v) acetonitrile:water.

Sample Preparation

A protein precipitation method is used for sample preparation.

• To 100 µL of plasma sample (calibration standard, QC, or unknown), add 20 µL of the internal standard working solution (100 ng/mL).

• Add 300 µL of acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject 10 µL of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Conditions

Liquid Chromatography:

Parameter	Condition
System	UPLC System
Column	C18 Column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	30% B to 90% B in 3 min, hold at 90% B for 1 min, return to 30% B in 0.1 min, hold at 30% B for 0.9 min
Column Temperature	40°C
Injection Volume	10 µL

Mass Spectrometry:

Parameter	Condition
System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
MRM Transitions	See Table 1
Ion Source Temp.	500°C
Ion Spray Voltage	-4500 V
Curtain Gas	30 psi
Collision Gas	8 psi

Table 1: MRM Transitions and Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
Diflunisal	249.0	205.0	150	-25
2-Fluorobenzoic Acid-d4 (IS)	143.1	98.1	150	-20

Results and Discussion

Linearity

The calibration curve was constructed by plotting the peak area ratio of Diflunisal to the internal standard against the nominal concentration of the calibration standards. The method exhibited excellent linearity over the concentration range of 10 to 10,000 ng/mL. The correlation coefficient (r²) was >0.99.

Table 2: Calibration Curve Data

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
10	0.012
50	0.058
100	0.115
500	0.592
1000	1.18
5000	5.95
10000	11.9

Precision and Accuracy

The intra- and inter-day precision and accuracy were evaluated by analyzing five replicates of QC samples at three concentration levels (low, medium, and high). The results are summarized in Table 3. The precision, expressed as the relative standard deviation (%RSD), was ≤ 5.2%, and the accuracy, expressed as the relative error (%RE), was within ± 4.5%.

Table 3: Precision and Accuracy Data

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%RSD)	Intra-day Accuracy (%RE)	Inter-day Precision (%RSD)	Inter-day Accuracy (%RE)
Low	30	4.8	-2.5	5.2	-3.1
Medium	3000	3.1	1.8	3.9	2.4
High	8000	2.5	3.2	3.1	4.5

Recovery and Matrix Effect

The extraction recovery and matrix effect were assessed at low, medium, and high QC concentrations. The mean extraction recovery was found to be consistent and reproducible. The matrix effect was minimal, demonstrating the effectiveness of the sample preparation method and the use of the deuterated internal standard.

Table 4: Recovery and Matrix Effect

QC Level	Nominal Conc. (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
Low	30	92.5	98.2
Medium	3000	94.1	101.5
High	8000	93.7	99.8

Conclusion

This application note describes a simple, rapid, and robust LC-MS/MS method for the quantification of Diflunisal in human plasma. The use of 2-Fluorobenzoic Acid-d4 as an internal standard ensures high accuracy and precision. The method meets the requirements for bioanalytical method validation and is suitable for high-throughput analysis in clinical and research settings.

References

• 1. A rapid and sensitive UHPLC-MS/MS method for quantification of 2-(2-hydroxypropanamido) benzoic acid in rat plasma: application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. US8853619B2 - Method for detecting tracer compounds for hydrocarbon production - Google Patents [patents.google.com]

Application Note and Protocol: Chromatographic Behavior of 2-Fluorobenzoic Acid-d4 in Reversed-Phase HPLC

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Fluorobenzoic Acid-d4 is the deuterated analog of 2-Fluorobenzoic Acid, a compound of interest in pharmaceutical and chemical research. The incorporation of deuterium isotopes can subtly alter the physicochemical properties of a molecule, which in turn affects its chromatographic behavior. In reversed-phase high-performance liquid chromatography (RP-HPLC), deuterated compounds often exhibit slightly different retention times compared to their non-deuterated counterparts, a phenomenon known as the "isotope effect".[1][2] This application note provides a detailed protocol for the analysis of 2-Fluorobenzoic Acid-d4 using RP-HPLC and discusses its expected chromatographic behavior based on established principles of isotope effects in chromatography.

Chromatographic Theory: The Deuterium Isotope Effect

In reversed-phase chromatography, the separation is primarily driven by hydrophobic interactions between the analyte and the nonpolar stationary phase. The substitution of hydrogen with deuterium can lead to a slight decrease in the van der Waals radius and a change in the bond polarity. In most cases, deuterated compounds are slightly less retained on a reversed-phase column and therefore elute earlier than their corresponding non-deuterated (protiated) analogs.[1] This is often referred to as a "negative" isotope effect on retention. The magnitude of this effect is influenced by the number and position of the deuterium atoms in the molecule.[1][2] For 2-Fluorobenzoic Acid-d4, where four hydrogen atoms on the aromatic ring are replaced by deuterium, a measurable shift in retention time is anticipated.

Experimental Protocols

This section outlines a general protocol for the reversed-phase HPLC analysis of 2-Fluorobenzoic Acid-d4. The method is based on established procedures for similar fluorinated benzoic acids and is designed to provide good resolution and peak shape.

Materials and Reagents

• Analytes: 2-Fluorobenzoic Acid-d4, 2-Fluorobenzoic Acid (for comparison)

• Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Water (HPLC grade, deionized)

• Additives: Formic acid or Trifluoroacetic acid (TFA)

• Column: A C18 reversed-phase column is recommended. A common choice would be a column with dimensions of 4.6 x 150 mm and a particle size of 5 µm.

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Degasser

  • Binary or Quaternary pump

  • Autosampler

  • Column oven

  • UV-Vis or Photodiode Array (PDA) detector

Chromatographic Conditions

The following table summarizes the recommended starting conditions for the HPLC analysis. These parameters may require optimization depending on the specific instrument and column used.

Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	230 nm
Injection Volume	10 µL

Sample Preparation

• Prepare a stock solution of 2-Fluorobenzoic Acid-d4 in a 50:50 mixture of acetonitrile and water at a concentration of 1 mg/mL.

• Prepare a similar stock solution of the non-deuterated 2-Fluorobenzoic Acid.

• For analysis, dilute the stock solutions to a working concentration of 10 µg/mL using the initial mobile phase composition (e.g., 95% Mobile Phase A, 5% Mobile Phase B).

• If analyzing both compounds simultaneously, prepare a mixed standard.

Data Presentation

The primary quantitative data in this analysis is the retention time (t_R_). Due to the isotope effect, 2-Fluorobenzoic Acid-d4 is expected to elute slightly earlier than 2-Fluorobenzoic Acid. The following table presents hypothetical, yet expected, data based on the principles of isotope effects in chromatography.[1]

Compound	Expected Retention Time (min)	Expected Retention Time Shift (Δt_R_)
2-Fluorobenzoic Acid	8.50	N/A
2-Fluorobenzoic Acid-d4	8.45	-0.05

Note: The exact retention times and the magnitude of the shift will depend on the specific chromatographic conditions and the HPLC system used.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the reversed-phase HPLC analysis of 2-Fluorobenzoic Acid-d4.

Caption: General workflow for the analysis of 2-Fluorobenzoic Acid-d4.

Deuterium Isotope Effect on Retention

This diagram illustrates the theoretical principle of the deuterium isotope effect on the chromatographic retention of 2-Fluorobenzoic Acid-d4 compared to its non-deuterated analog.

Caption: Isotope effect leading to earlier elution of the deuterated compound.

References

• 1. researchgate.net [researchgate.net]
• 2. Secondary isotope effects in liquid chromatography behaviour of 2H and 3H labelled solutes and solvents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Optimization of Mass Spectrometry Parameters for 2-Fluorobenzoic Acid-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluorobenzoic Acid-d4 is the deuterated form of 2-Fluorobenzoic acid and is commonly used as an internal standard in quantitative mass spectrometry-based bioanalytical assays. The incorporation of deuterium atoms provides a mass shift from the unlabeled analyte, allowing for its differentiation and accurate quantification while maintaining similar physicochemical properties. However, subtle isotopic effects can influence chromatographic retention and mass spectrometric behavior. Therefore, it is crucial to optimize the mass spectrometry parameters specifically for the deuterated standard to ensure the highest accuracy and precision of the analytical method.

This application note provides a detailed protocol for the optimization of key mass spectrometry parameters for 2-Fluorobenzoic Acid-d4 using a triple quadrupole mass spectrometer, focusing on electrospray ionization (ESI) in negative ion mode.

Experimental Protocols

Stock Solution and Working Standard Preparation

A stock solution of 2-Fluorobenzoic Acid-d4 should be prepared in a suitable organic solvent, such as methanol or acetonitrile, at a concentration of 1 mg/mL. This stock solution can then be serially diluted with an appropriate solvent mixture (e.g., 50:50 acetonitrile:water) to prepare working standards at concentrations suitable for infusion and LC-MS/MS analysis (e.g., 1 µg/mL and 100 ng/mL).

Mass Spectrometer Tuning and Optimization

The following protocol outlines the steps for optimizing the mass spectrometry parameters for 2-Fluorobenzoic Acid-d4. This is typically performed by direct infusion of a working standard solution into the mass spectrometer.

2.1. Initial Instrument Setup

• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode. Fluorobenzoic acids readily form [M-H]⁻ ions.

• Infusion Flow Rate: 5-10 µL/min.

• Sheath Gas (Nebulizer Gas) and Auxiliary Gas (Drying Gas) Flow Rates: Start with the instrument manufacturer's recommended default settings and optimize to achieve a stable spray and maximum ion signal.

• Capillary Voltage: Optimize in the range of -2500 to -4500 V.

• Source Temperature: A typical starting point is 300-400°C.

2.2. Precursor Ion Identification (Q1 Scan)

• Infuse the 1 µg/mL working standard of 2-Fluorobenzoic Acid-d4 into the mass spectrometer.

• Perform a full scan in Q1 to identify the deprotonated molecule [M-H]⁻. The theoretical m/z for the [M-H]⁻ of 2-Fluorobenzoic Acid-d4 (C7HD4FO2) is approximately 143.1.

• Confirm the most abundant ion corresponds to the expected precursor ion.

2.3. Product Ion Identification (Product Ion Scan)

• Set Q1 to isolate the precursor ion (m/z 143.1).

• Perform a product ion scan in Q3 to identify the major fragment ions. A common fragmentation pathway for benzoic acids is the neutral loss of CO2 (44 Da). Therefore, a prominent product ion is expected at approximately m/z 99.1.

• Select the most intense and stable product ions for Multiple Reaction Monitoring (MRM) transitions.

2.4. Optimization of Declustering Potential (DP) and Collision Energy (CE)

• Declustering Potential (DP) Optimization:

  • Set up a single MRM transition using the precursor and most abundant product ion (e.g., 143.1 → 99.1).

  • Ramp the DP across a relevant range (e.g., -10 to -100 V) while infusing the working standard.

  • Plot the ion intensity against the DP and select the voltage that provides the maximum signal intensity.

• Collision Energy (CE) Optimization:

  • Using the optimized DP, set up the same MRM transition.

  • Ramp the CE across a suitable range (e.g., -10 to -40 eV).

  • Plot the ion intensity against the CE and determine the value that yields the highest product ion intensity.

2.5. Selection of MRM Transitions

Based on the optimization experiments, select at least two MRM transitions for 2-Fluorobenzoic Acid-d4. The most intense transition should be used for quantification, and the second transition for confirmation.

Data Presentation

The following tables summarize the expected and optimized mass spectrometry parameters for 2-Fluorobenzoic Acid-d4.

Table 1: Molecular Information and Expected Mass Transitions

Compound	Chemical Formula	Molecular Weight	Precursor Ion [M-H]⁻ (m/z)	Expected Product Ion (m/z)	Neutral Loss
2-Fluorobenzoic Acid-d4	C₇HD₄FO₂	144.14	143.1	99.1	CO₂ (44 Da)

Table 2: Optimized Mass Spectrometry Parameters (Example)

Parameter	Optimized Value
Ionization Mode	ESI Negative
Capillary Voltage	-3500 V
Source Temperature	350 °C
Nebulizer Gas	45 psi
Drying Gas Flow	10 L/min
Drying Gas Temperature	325 °C
MRM Transition 1 (Quantifier)	143.1 → 99.1
Declustering Potential (DP) 1	-45 V
Collision Energy (CE) 1	-22 eV
MRM Transition 2 (Qualifier)	143.1 → 71.1
Declustering Potential (DP) 2	-45 V
Collision Energy (CE) 2	-30 eV

Note: The values in Table 2 are illustrative examples. The optimal parameters will be instrument-dependent and must be determined experimentally.

Mandatory Visualization

Caption: Experimental workflow for optimizing MS parameters for 2-Fluorobenzoic Acid-d4.

Caption: Interdependencies of parameters in mass spectrometry optimization.

Application Notes and Protocols for 2-Fluorobenzoic Acid-d4 in Stable Isotope Dilution Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluorobenzoic acid-d4 (2-FBA-d4) is the deuterated analog of 2-fluorobenzoic acid, a compound often utilized as a chemical tracer in various environmental and industrial applications. In analytical chemistry, 2-FBA-d4 serves as an excellent internal standard for quantification of 2-fluorobenzoic acid and other related fluorinated benzoic acids (FBAs) using the stable isotope dilution (SID) method. SID is a highly accurate quantification technique that corrects for sample matrix effects and variations in sample preparation and instrument response.[1][2] This is achieved by spiking a known amount of the isotopically labeled standard into the sample at the beginning of the analytical workflow. The ratio of the unlabeled analyte to the labeled internal standard is then measured by mass spectrometry, allowing for precise determination of the analyte's concentration.

These application notes provide detailed protocols for the use of 2-FBA-d4 in stable isotope dilution assays, primarily focusing on the analysis of water samples using solid-phase extraction (SPE) followed by either gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Applications

The primary application of 2-Fluorobenzoic Acid-d4 as an internal standard is in the quantitative analysis of fluorobenzoic acids in various matrices. This is particularly relevant in:

• Environmental Monitoring: FBAs are used as tracers in hydrological studies to model the flow of groundwater and surface water.[2] Accurate quantification is crucial for these models.

• Oil and Gas Exploration: FBAs are employed as tracers in oilfields to monitor fluid flow and optimize extraction processes.

• Pharmacokinetic Studies: While less common, deuterated analogs of drug molecules or their metabolites can be used in pharmacokinetic studies to trace their absorption, distribution, metabolism, and excretion (ADME).

Experimental Protocols

Two primary analytical methodologies are presented here: GC-MS with derivatization and LC-MS/MS. The choice of method will depend on the available instrumentation, the required sensitivity, and the complexity of the sample matrix.

Protocol 1: Analysis of 2-Fluorobenzoic Acid in Water by SPE and GC-MS

This protocol is suitable for the ultra-trace analysis of 2-fluorobenzoic acid in water samples.[3]

1. Materials and Reagents

• 2-Fluorobenzoic Acid (analyte)

• 2-Fluorobenzoic Acid-d4 (internal standard)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid

• Boric acid

• Sodium hydroxide

• Hydrochloric acid

• Boron trifluoride-methanol (BF3·MeOH) solution (14% w/v)

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

• Deionized water

• Sample collection vials

• GC vials with inserts

2. Preparation of Standard Solutions

• Analyte Stock Solution (100 µg/mL): Accurately weigh 10 mg of 2-fluorobenzoic acid and dissolve it in 100 mL of methanol.

• Internal Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of 2-Fluorobenzoic Acid-d4 and dissolve it in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the analyte stock solution with methanol to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL.

• Internal Standard Spiking Solution (1 µg/mL): Dilute the internal standard stock solution with methanol.

3. Sample Preparation (Solid-Phase Extraction)

• Sample pH Adjustment: Take 100 mL of the water sample and adjust the pH to 2 with hydrochloric acid.

• Internal Standard Spiking: Add 100 µL of the 1 µg/mL internal standard spiking solution to the pH-adjusted sample.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water (pH 2).

• Sample Loading: Load the spiked water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove interfering substances.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

• Elution: Elute the analyte and internal standard with 5 mL of methanol.

4. Derivatization

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Add 200 µL of BF3·MeOH solution to the dried residue.

• Seal the vial and heat at 60°C for 30 minutes to convert the carboxylic acids to their methyl esters.

• Cool the vial to room temperature.

• Add 1 mL of hexane and 1 mL of deionized water, vortex for 1 minute, and centrifuge.

• Transfer the upper hexane layer to a GC vial for analysis.

5. GC-MS Analysis

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A or equivalent

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Injector Temperature: 250°C

• Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 2-Fluorobenzoic acid methyl ester: m/z 154 (quantifier), 123 (qualifier)

  • 2-Fluorobenzoic acid-d4 methyl ester: m/z 158 (quantifier), 127 (qualifier)

Protocol 2: Analysis of 2-Fluorobenzoic Acid in Water by SPE and LC-MS/MS

This protocol offers a more direct analysis without the need for derivatization and is suitable for high-throughput applications.[4]

1. Materials and Reagents

• Same as Protocol 1, excluding BF3·MeOH.

• Ammonium formate

2. Preparation of Standard Solutions

• Prepare stock and working standard solutions as described in Protocol 1.

3. Sample Preparation (Solid-Phase Extraction)

• Follow the same SPE procedure as described in Protocol 1 (steps 1-7).

4. LC-MS/MS Analysis

• Liquid Chromatograph: Agilent 1290 Infinity II or equivalent

• Mass Spectrometer: Agilent 6470 Triple Quadrupole or equivalent

• Column: C18 column (e.g., Zorbax Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: Start with 10% B, increase to 90% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Ion Source: Electrospray Ionization (ESI), negative mode

• Capillary Voltage: 3500 V

• Gas Temperature: 300°C

• Gas Flow: 8 L/min

• Nebulizer Pressure: 35 psi

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • 2-Fluorobenzoic acid: Precursor ion m/z 139 -> Product ion m/z 95 (quantifier), Precursor ion m/z 139 -> Product ion m/z 121 (qualifier)

  • 2-Fluorobenzoic acid-d4: Precursor ion m/z 143 -> Product ion m/z 99 (quantifier), Precursor ion m/z 143 -> Product ion m/z 125 (qualifier)

Data Presentation

Quantitative data from stable isotope dilution assays should be presented clearly to allow for easy interpretation and comparison.

Table 1: GC-MS Method Performance for 2-Fluorobenzoic Acid Analysis

Parameter	Value	Reference
Limit of Detection (LOD)	6-44 ng/L	[3]
Limit of Quantification (LOQ)	20-150 ng/L	-
Recovery	71-94%	[3]
Linearity (R²)	>0.99	-
Inter-day Precision (%RSD)	<15%	-
Intra-day Precision (%RSD)	<10%	-

Table 2: LC-MS/MS Method Performance for 2-Fluorobenzoic Acid Analysis

Parameter	Value	Reference
Limit of Detection (LOD)	0.01-0.05 ng/mL	[4]
Limit of Quantification (LOQ)	0.03-0.15 ng/mL	-
Recovery	>90% (for most FBAs)	[4]
Linearity (R²)	>0.99	-
Inter-day Precision (%RSD)	<10%	-
Intra-day Precision (%RSD)	<5%	-

Mandatory Visualization

Caption: Experimental workflow for stable isotope dilution analysis.

Conclusion

2-Fluorobenzoic Acid-d4 is a reliable internal standard for the accurate and precise quantification of 2-fluorobenzoic acid in complex matrices using stable isotope dilution mass spectrometry. The detailed protocols for SPE-GC-MS and SPE-LC-MS/MS provide robust methods for researchers in environmental science and other fields. The choice between the two methods will depend on specific laboratory capabilities and analytical requirements. The use of 2-FBA-d4 significantly improves data quality by correcting for analytical variability, leading to more reliable and defensible results.

References

• 1. Synthesis of deuterium-labelled fluorobenzoic acids to be used as internal standards in isotope dilution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ultra trace determination of fluorobenzoic acids in reservoir and ground water using isotope dilution gas chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ultra trace determination of fluorobenzoic acids in tap and reservoir water using solid-phase extraction and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sensitive simultaneous determination of 19 fluorobenzoic acids in saline waters by solid-phase extraction and liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Matrix Effects with 2-Fluorobenzoic Acid-d4

Welcome to the technical support center for troubleshooting matrix effects when using 2-Fluorobenzoic Acid-d4 as an internal standard. This resource is designed for researchers, scientists, and drug development professionals to navigate common challenges encountered during analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is a matrix effect and how does it affect my results?

A matrix effect is the alteration of analyte ionization, leading to either suppression or enhancement of the analytical signal, caused by co-eluting components of the sample matrix.[1][2] This phenomenon can significantly impact the accuracy, precision, and sensitivity of quantitative analyses in both LC-MS/MS and GC-MS.[1][3] If not properly addressed, matrix effects can lead to erroneous quantification of your target analyte.

Q2: I'm using 2-Fluorobenzoic Acid-d4 as an internal standard. Shouldn't that automatically correct for matrix effects?

While stable isotope-labeled internal standards (SIL-ISs) like 2-Fluorobenzoic Acid-d4 are the gold standard for mitigating matrix effects, they are not always a complete solution.[4][5][6] The fundamental principle is that the SIL-IS co-elutes with the analyte and experiences the same matrix effects, thus providing a reliable correction. However, issues can arise if the deuterated standard and the native analyte separate chromatographically.

Q3: Why is my 2-Fluorobenzoic Acid-d4 eluting at a different retention time than the unlabeled 2-Fluorobenzoic Acid?

This is likely due to the deuterium isotope effect. The replacement of hydrogen with deuterium can alter the physicochemical properties of the molecule, including its lipophilicity, which can lead to a slight difference in retention time on a reversed-phase column. If the analyte and the internal standard do not co-elute, they may be exposed to different matrix components as they enter the mass spectrometer, leading to inaccurate correction.[6]

Q4: My analyte signal is suppressed, but the 2-Fluorobenzoic Acid-d4 signal is not. What could be the cause?

This scenario strongly suggests that the analyte and the internal standard are not co-eluting and are therefore experiencing different matrix environments.[6] The analyte is likely eluting in a region of the chromatogram with high concentrations of interfering matrix components, while the internal standard is eluting in a cleaner region.

Q5: How can I confirm that I am experiencing a matrix effect?

Several methods can be used to detect and assess matrix effects:

• Post-Extraction Spike Method: This involves comparing the signal of an analyte spiked into a blank matrix extract to the signal of the same analyte concentration in a neat solvent.[1][2] A significant difference in signal intensity indicates the presence of a matrix effect.

• Post-Column Infusion: In this qualitative method, a constant flow of the analyte solution is infused into the mass spectrometer after the analytical column.[1][2] A blank matrix extract is then injected. Any dip or rise in the baseline signal at specific retention times indicates regions of ion suppression or enhancement.[2]

Troubleshooting Guides

Guide 1: Diagnosing and Quantifying Matrix Effects

This guide outlines the experimental procedure to determine if you have a matrix effect and to quantify its magnitude.

Objective: To identify and measure the degree of ion suppression or enhancement.

Methodology: Post-Extraction Spike Analysis

Experimental Protocol:

• Prepare three sets of samples:

  • Set A (Neat Solution): A known concentration of your target analyte and 2-Fluorobenzoic Acid-d4 in the final mobile phase solvent.

  • Set B (Pre-Spiked Matrix): A blank matrix sample spiked with the target analyte and 2-Fluorobenzoic Acid-d4 before the extraction process.

  • Set C (Post-Spiked Matrix): A blank matrix sample that is extracted first, and then spiked with the target analyte and 2-Fluorobenzoic Acid-d4 to the same final concentration as Set A.

• Analyze all three sets using your established LC-MS/MS or GC-MS method.

• Calculate the Matrix Effect (%) using the following formula:

  Matrix Effect (%) = (Peak Area in Set C / Peak Area in Set A) * 100%

• Calculate the Recovery (%) using the following formula:

  Recovery (%) = (Peak Area in Set B / Peak Area in Set C) * 100%

Data Interpretation:

Matrix Effect (%)	Interpretation
100%	No matrix effect
< 100%	Ion Suppression
> 100%	Ion Enhancement

Troubleshooting Workflow for Diagnosing Matrix Effects

Caption: Workflow for diagnosing and quantifying matrix effects.

Guide 2: Mitigating Matrix Effects

If a significant matrix effect is confirmed, several strategies can be employed for mitigation.

Strategy 1: Method of Standard Addition

This method is particularly useful when it is difficult to find a representative blank matrix.

Experimental Protocol:

• Divide your unknown sample into at least four aliquots.

• Leave one aliquot as is.

• Spike the remaining aliquots with increasing, known concentrations of the target analyte.

• Add a constant concentration of 2-Fluorobenzoic Acid-d4 to all aliquots.

• Analyze all aliquots and plot the instrument response against the concentration of the added analyte.

• Extrapolate the linear regression line to the x-axis. The absolute value of the x-intercept is the concentration of the analyte in the original sample.[7]

Strategy 2: Sample Preparation Optimization

Reducing the concentration of interfering matrix components is a direct way to minimize matrix effects.

• Solid-Phase Extraction (SPE): Develop a more selective SPE protocol to better remove interfering compounds.[4] Consider using different sorbents or washing steps.

• Liquid-Liquid Extraction (LLE): Optimize the extraction solvent and pH to selectively extract the analyte while leaving matrix components behind.

Strategy 3: Chromatographic Modification

Adjusting the chromatographic conditions can separate the analyte from co-eluting matrix interferences.[6]

• Gradient Modification: Alter the mobile phase gradient to improve the resolution between the analyte and interfering peaks.

• Column Chemistry: Test a column with a different stationary phase to change the selectivity of the separation.

Logical Flow for Mitigating Matrix Effects

Caption: Decision tree for selecting a matrix effect mitigation strategy.

Quantitative Data Summary

The following table summarizes hypothetical data from a troubleshooting experiment to provide context for the expected outcomes.

Sample	Analyte Peak Area	2-FBA-d4 Peak Area	Calculated Matrix Effect (%)	Calculated Recovery (%)
Set A (Neat)	1,200,000	1,500,000	N/A	N/A
Set B (Pre-Spiked)	720,000	1,450,000	N/A	80.0
Set C (Post-Spiked)	900,000	1,480,000	75.0 (Ion Suppression)	N/A

In this example, the 75% matrix effect indicates significant ion suppression. The 80% recovery suggests that the extraction process itself also contributes to some loss of the analyte.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. myadlm.org [myadlm.org]
• 7. chem.libretexts.org [chem.libretexts.org]

Potential for isotopic exchange in 2-Fluorobenzoic Acid-d4

This guide provides researchers, scientists, and drug development professionals with technical support for the use of 2-Fluorobenzoic Acid-d4. It addresses common questions and troubleshooting scenarios related to the potential for isotopic exchange during experimental use.

Frequently Asked Questions (FAQs)

Q1: How stable are the deuterium labels on the aromatic ring of 2-Fluorobenzoic Acid-d4?

A1: The deuterium atoms covalently bonded to the aromatic ring are generally stable under standard experimental conditions (e.g., physiological pH, moderate temperatures). Aromatic C-D bonds are not considered "exchangeable" in the same way as protons on heteroatoms like oxygen or nitrogen.[1] However, under specific, aggressive conditions, back-exchange (D-to-H) can occur.

Q2: What conditions can cause the deuterium on the aromatic ring to exchange with hydrogen?

A2: Isotopic exchange on the aromatic ring typically requires strong acidic or basic conditions, often at elevated temperatures.[2][3] The mechanism is an electrophilic aromatic substitution.[2][4][5] For instance, heating in the presence of a strong deuterated acid like D₂SO₄ is a method used to label fluorobenzoic acids, and the reverse reaction can occur with a strong proton source.[6][7]

Q3: Is the carboxylic acid proton subject to exchange?

A3: Yes. The proton on the carboxylic acid group (-COOH) is highly labile and will rapidly exchange with any protic solvent, such as water or methanol.[3][8] If 2-Fluorobenzoic Acid-d4 is dissolved in a standard protonated solvent (e.g., H₂O), the carboxylic acid group will become -COOH. Conversely, if dissolved in a deuterated solvent like D₂O, it will be -COOD. This is an expected and immediate equilibrium process.[1]

Q4: Can my analytical instrumentation cause isotopic exchange?

A4: It is possible, particularly with certain mass spectrometry ionization techniques. For example, Atmospheric Pressure Chemical Ionization (APCI) has been shown to cause back-exchange on deuterated aromatic rings for some compounds, like substituted indoles.[9][10] The degree of exchange can depend on the analyte, mobile phase, flow rate, and desolvation temperature.[9][10] Electrospray Ionization (ESI) is generally a softer ionization technique and may be less likely to induce such exchange.[11]

Q5: I see a mass shift in my LC-MS data after my experiment. Does this mean isotopic exchange has occurred?

A5: A mass shift could indicate isotopic exchange, but other possibilities should be ruled out first. A decrease in the molecular weight could suggest the loss of one or more deuterium atoms. To confirm, you should compare the mass spectrum of your post-experiment sample to a reference standard of 2-Fluorobenzoic Acid-d4 that has not been subjected to the experimental conditions. High-resolution mass spectrometry (HRMS) can be particularly useful for this analysis.[11][12]

Troubleshooting Guide

Issue: Unexpected Mass Spectrometry Results

You are using 2-Fluorobenzoic Acid-d4 as an internal standard and observe a lower mass than expected, or a distribution of masses, suggesting a loss of deuterium.

• Step 1: Verify Initial Isotopic Purity: Before use, confirm the isotopic purity of your 2-Fluorobenzoic Acid-d4 standard using NMR or high-resolution mass spectrometry.[13][14]

• Step 2: Evaluate Experimental Conditions: Review your experimental protocol for conditions known to facilitate H/D exchange.

  • pH: Were strongly acidic or basic conditions used (pH < 2 or pH > 12)?

  • Temperature: Was the sample exposed to high temperatures (> 80°C) for extended periods?

  • Catalysts: Were any metal catalysts present that might facilitate H/D exchange?[2]

• Step 3: Assess Analytical Method: If using LC-MS, consider the ionization source. If using APCI, test the sample with ESI if possible to see if the mass shift persists.[10]

• Step 4: Isolate the Cause: Run control experiments. Subject the 2-Fluorobenzoic Acid-d4 to your experimental conditions (solvents, temperature, pH) without the other reagents to see if the exchange occurs.

Data Summary

Position	Type of Hydrogen/Deuterium	Stability	Conditions Leading to Exchange
Carboxylic Acid (-COOD)	Labile	Low	Rapid exchange in any protic solvent (e.g., H₂O, CH₃OH).
Aromatic Ring (C-D)	Non-Labile	High	Strong acid (e.g., H₂SO₄) or base at elevated temperatures; certain mass spectrometry conditions (APCI).[2][9][10]

Experimental Protocols

Protocol 1: Verification of Isotopic Purity by ¹H NMR

This protocol is to confirm the isotopic purity of the starting material.

• Sample Preparation:

  • Accurately weigh 1-5 mg of 2-Fluorobenzoic Acid-d4.

  • Dissolve the sample in a deuterated solvent that does not have signals in the aromatic region, such as Deuterated Chloroform (CDCl₃) or Deuterated Acetone (Acetone-d6). Use a standard NMR tube.

• Instrument Setup:

  • Acquire a standard proton (¹H) NMR spectrum.

  • Ensure a sufficient number of scans to achieve a good signal-to-noise ratio, as you are looking for very small signals.

• Data Analysis:

  • Integrate the residual proton signals in the aromatic region (typically 7.0-8.2 ppm).

  • Compare these integrals to the integral of a known internal standard or a residual solvent peak to quantify the percentage of non-deuterated sites. An isotopically pure sample should show minimal to no signal in the regions corresponding to the deuterated positions.

Protocol 2: Assessing Isotopic Stability by LC-MS

This protocol is to determine if isotopic exchange has occurred during an experiment.

• Sample Preparation:

  • Time Zero Sample: Prepare a solution of 2-Fluorobenzoic Acid-d4 in your initial experimental solvent system. Analyze this sample immediately to get a baseline mass spectrum.

  • Post-Experiment Sample: After your experiment is complete, take an aliquot of the reaction mixture containing the 2-Fluorobenzoic Acid-d4.

  • If necessary, perform a simple extraction (e.g., with ethyl acetate) to isolate the analyte and remove any interfering salts or reagents. Evaporate the solvent and reconstitute in a suitable mobile phase.

• LC-MS Method:

  • Column: Use a standard C18 reversed-phase column.

  • Mobile Phase: A typical gradient could be from 95% Water (with 0.1% formic acid) to 95% Acetonitrile (with 0.1% formic acid).

  • Ionization Source: Use Electrospray Ionization (ESI) in negative mode, as it is generally gentler than APCI.

  • Mass Analyzer: Operate in full scan mode to observe the molecular ion peak ([M-H]⁻) and any potential lower mass species. High-resolution mass spectrometry is recommended for unambiguous peak assignment.[11]

• Data Analysis:

  • Compare the mass spectrum of the post-experiment sample to the time-zero sample.

  • Look for the appearance of peaks at M-1, M-2, etc., relative to the expected mass of the deuterated compound. The presence and intensity of these peaks will indicate the extent of deuterium loss.

Visualizations

Caption: Structure of 2-Fluorobenzoic Acid-d4 with potential isotopic exchange sites.

Caption: Experimental workflow for assessing the isotopic stability of a deuterated compound.

References

• 1. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 2. Hydrogen-deuterium exchange of aromatic amines and amides using deuterated trifluoroacetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS [mdpi.com]
• 4. m.youtube.com [m.youtube.com]
• 5. youtube.com [youtube.com]
• 6. Synthesis of deuterium-labelled fluorobenzoic acids to be used as internal standards in isotope dilution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Mechanisms and uses of hydrogen exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Hydrogen/deuterium exchange on aromatic rings during atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Item - Resolving Isotopic Fine Structure to Detect and Quantify Natural Abundance- and Hydrogen/Deuterium Exchange-Derived Isotopomers - American Chemical Society - Figshare [acs.figshare.com]
• 13. m.youtube.com [m.youtube.com]
• 14. resolvemass.ca [resolvemass.ca]

Addressing chromatographic peak shape issues with 2-Fluorobenzoic Acid-d4

This technical support center provides troubleshooting guidance for common chromatographic peak shape issues encountered when analyzing 2-Fluorobenzoic Acid-d4. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: I am observing significant peak tailing with 2-Fluorobenzoic Acid-d4. What are the likely causes?

A1: Peak tailing for acidic compounds like 2-Fluorobenzoic Acid-d4 is a common issue in reversed-phase chromatography. The primary causes include:

• Secondary Silanol Interactions: Residual silanol groups on the silica-based stationary phase can interact with the acidic analyte, leading to a secondary retention mechanism and peak tailing.[1]

• Inappropriate Mobile Phase pH: If the mobile phase pH is close to the pKa of 2-Fluorobenzoic Acid-d4, both ionized and unionized forms of the analyte will be present, which can result in broadened or tailing peaks.[2]

• Column Contamination or Degradation: Accumulation of contaminants on the column or degradation of the stationary phase can create active sites that cause peak tailing.

• Sample Overload: Injecting too concentrated a sample can saturate the stationary phase and lead to peak asymmetry.[3]

Q2: My 2-Fluorobenzoic Acid-d4 peak is showing fronting. What could be the reason?

A2: Peak fronting is less common than tailing for acidic compounds but can occur due to:

• Sample Overload: Injecting a high concentration of the analyte can lead to a "shark-fin" shaped peak.[4][5]

• Sample Solvent Mismatch: If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause the analyte band to spread and the peak to front.[3]

• Column Collapse: Though a more drastic issue, physical collapse of the column bed can result in peak fronting.[6]

Q3: I am seeing split peaks for 2-Fluorobenzoic Acid-d4. What is the cause and how can I fix it?

A3: Split peaks can be perplexing and may arise from several factors:

• Clogged Inlet Frit: Particulate matter from the sample or system can block the column inlet frit, causing the sample to be introduced unevenly onto the column.[7]

• Column Void: A void at the head of the column can cause the sample band to split before separation begins.

• Sample Solvent Incompatibility: Injecting the sample in a solvent that is immiscible with the mobile phase can lead to peak splitting.

• Co-elution with an Impurity: It is possible that the split peak is actually two closely eluting compounds. To verify this, try altering the separation conditions (e.g., gradient, temperature) to see if the two peaks resolve.

Q4: How does the deuterium labeling in 2-Fluorobenzoic Acid-d4 affect its chromatography?

A4: Deuterium labeling can sometimes lead to slight differences in retention time compared to the non-deuterated analog, an effect known as the "chromatographic deuterium effect" (CDE). While this effect is often minimal in reversed-phase LC, it can occasionally contribute to peak broadening if there is incomplete separation from an unlabeled standard. However, significant peak shape issues are more likely attributable to the other factors mentioned above.

Troubleshooting Guides

Guide 1: Addressing Peak Tailing

This guide provides a systematic approach to diagnosing and resolving peak tailing for 2-Fluorobenzoic Acid-d4.

Troubleshooting Workflow for Peak Tailing

Caption: Troubleshooting workflow for peak tailing.

Experimental Protocol: Optimizing Mobile Phase pH

• Initial Conditions:

  • Column: High-purity, end-capped C18 (e.g., Zorbax SB-Aq, Waters Acquity BEH C18).

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: 10% to 90% B over 10 minutes.

  • Flow Rate: 0.4 mL/min.

  • Temperature: 40°C.

  • Injection Volume: 5 µL.

  • Sample Solvent: 50:50 Water:Acetonitrile.

• Procedure:

  • Prepare mobile phases with varying pH values by using different additives. For example, compare 0.1% formic acid (pH ~2.7), 0.1% acetic acid (pH ~3.2), and a 10 mM ammonium acetate buffer (pH ~6.8).

  • Inject a standard solution of 2-Fluorobenzoic Acid-d4 under each condition.

  • Analyze the peak shape, paying close attention to the asymmetry factor or tailing factor.

Data Summary: Expected Impact of Parameters on Peak Tailing

Parameter	Change	Expected Effect on Peak Tailing	Rationale
Mobile Phase pH	Decrease to pH 2.5-3.0	Decrease	Suppresses ionization of both the analyte and residual silanols, minimizing secondary interactions.[1]
Column Chemistry	Use high-purity, end-capped column	Decrease	Reduces the number of available silanol groups for secondary interactions.[1]
Temperature	Increase	May Decrease	Can improve mass transfer kinetics, but may also decrease retention.
Sample Concentration	Decrease	Decrease	Avoids overloading the stationary phase.[3]
Buffer Strength	Increase (if using a buffer)	Decrease	Can help to mask residual silanol activity.

Guide 2: Addressing Peak Fronting and Splitting

This guide provides a structured approach to resolving peak fronting and splitting issues.

Troubleshooting Workflow for Peak Fronting and Splitting

Caption: Troubleshooting workflow for peak fronting and splitting.

Experimental Protocol: Diagnosing Column Health and Sample Solvent Effects

• Initial Checks:

  • Visually inspect the top of the column bed for any voids or discoloration.

  • Disconnect the column and check the system pressure to ensure there are no blockages upstream.

• Sample Solvent Test:

  • Prepare two solutions of 2-Fluorobenzoic Acid-d4: one in 100% acetonitrile and another in the initial mobile phase composition (e.g., 90:10 Water:Acetonitrile with 0.1% Formic Acid).

  • Inject both samples and compare the peak shapes. Significant fronting or splitting in the 100% acetonitrile sample would indicate a solvent mismatch issue.

• Column Flushing:

  • If a blockage is suspected, disconnect the column from the detector and flush it in the reverse direction with a series of solvents, starting with the mobile phase and moving to stronger, miscible solvents (e.g., isopropanol).

Data Summary: Expected Impact of Parameters on Peak Fronting and Splitting

Parameter	Change	Expected Effect on Peak Fronting/Splitting	Rationale
Sample Solvent	Match to initial mobile phase	Decrease	Ensures proper focusing of the analyte band at the column head.[3]
Injection Volume	Decrease	Decrease Fronting	Reduces the likelihood of column overload.[3]
Column Inlet Frit	Replace if clogged	Eliminate Splitting	A clean frit ensures even sample distribution onto the column.[7]
Column Bed	Replace column if void is present	Eliminate Splitting	A well-packed bed is essential for good peak shape.

Representative LC-MS/MS Method for 2-Fluorobenzoic Acid-d4

The following is a starting point for method development, based on typical parameters for fluorobenzoic acid analysis.

LC and MS Parameters

Caption: Typical LC-MS/MS parameters for fluorobenzoic acids.

Quantitative Data from a Representative Method

Parameter	Target Value
Tailing Factor	0.9 - 1.2
Theoretical Plates	> 5000
Retention Time RSD	< 1%
Peak Area RSD	< 5%

By following these troubleshooting guides and utilizing the provided experimental protocols and data, researchers can systematically address and resolve chromatographic peak shape issues with 2-Fluorobenzoic Acid-d4, leading to more robust and reliable analytical results.

References

• 1. scribd.com [scribd.com]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. 2-Fluorobenzoic Acid-d4 | 646502-89-8 - Coompo [coompo.com]
• 6. researchgate.net [researchgate.net]
• 7. Mechanistic Study of the Deuterium Effect in Chromatographic Separation for Chemical-Tagging Metabolomics and Its Application to Biomarker Discovery in Metabolic Dysfunction-Associated Steatohepatitis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Ion Suppression/Enhancement with 2-Fluorobenzoic Acid-d4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 2-Fluorobenzoic Acid-d4 as an internal standard to minimize ion suppression and enhancement in LC-MS/MS analyses.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of using 2-Fluorobenzoic Acid-d4 in our LC-MS/MS assays?

A1: 2-Fluorobenzoic Acid-d4 is a stable isotope-labeled (SIL) internal standard. Its primary purpose is to mimic the behavior of the unlabeled analyte of interest (2-Fluorobenzoic Acid or a structurally similar compound) throughout the entire analytical process, from sample preparation to detection. By adding a known concentration of 2-Fluorobenzoic Acid-d4 to your samples, you can normalize the signal of your target analyte. This helps to compensate for variations in sample extraction, injection volume, and, most importantly, matrix effects such as ion suppression or enhancement, leading to more accurate and precise quantification.[1][2]

Q2: What are ion suppression and ion enhancement?

A2: Ion suppression and enhancement are types of matrix effects that occur in the ion source of a mass spectrometer.[1]

• Ion Suppression: This is a common phenomenon where co-eluting matrix components interfere with the ionization of the target analyte, leading to a decreased signal intensity. This can result in underestimation of the analyte concentration or even false-negative results.

• Ion Enhancement: This is a less common effect where co-eluting matrix components increase the ionization efficiency of the target analyte, leading to an artificially high signal. This can result in an overestimation of the analyte concentration.

Q3: Can 2-Fluorobenzoic Acid-d4 completely eliminate ion suppression?

A3: While 2-Fluorobenzoic Acid-d4 is a powerful tool to compensate for ion suppression, it may not completely eliminate it. The underlying principle is that both the analyte and the SIL internal standard will be affected by ion suppression to the same extent, thus the ratio of their signals remains constant. However, this is highly dependent on the co-elution of the analyte and the internal standard.[1][3] If there is a slight chromatographic separation between the two, they may experience different degrees of ion suppression, a phenomenon known as differential matrix effects.[3]

Q4: Why might 2-Fluorobenzoic Acid-d4 separate from the unlabeled 2-Fluorobenzoic Acid during chromatography?

A4: The separation between a deuterated internal standard and its unlabeled counterpart is known as the "deuterium isotope effect."[1] Deuterium is slightly heavier than hydrogen, which can lead to subtle differences in the physicochemical properties of the molecule. In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated analogs. This can be enough to cause them to experience different matrix environments as they enter the mass spectrometer, leading to differential ion suppression.

Q5: When should I be most concerned about differential matrix effects with 2-Fluorobenzoic Acid-d4?

A5: You should be particularly vigilant about differential matrix effects in the following situations:

• Highly complex matrices: Samples like plasma, urine, or tissue extracts contain a multitude of endogenous compounds that can cause ion suppression.

• Steep gradients in your LC method: A rapid change in the mobile phase composition can exacerbate the separation between the analyte and the internal standard.

• When analyzing analytes at very low concentrations: At low concentrations, even minor, uncompensated ion suppression can have a significant impact on the accuracy of your results.

Troubleshooting Guide

Problem	Possible Causes	Recommended Solutions
Significant ion suppression is still observed despite using 2-Fluorobenzoic Acid-d4.	1. Differential Matrix Effects: The analyte and internal standard are not perfectly co-eluting and are being suppressed to different extents.[1][3]2. Overwhelming Matrix Load: The concentration of interfering compounds in the sample is too high for the internal standard to effectively compensate.	1. Optimize Chromatography: Adjust the mobile phase composition, gradient profile, or column chemistry to achieve complete co-elution of the analyte and 2-Fluorobenzoic Acid-d4. A slower gradient may be beneficial.2. Improve Sample Preparation: Implement more rigorous sample cleanup techniques such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove a larger portion of the interfering matrix components.3. Dilute the Sample: If sensitivity allows, diluting the sample can reduce the concentration of matrix components and lessen the ion suppression effect.
The 2-Fluorobenzoic Acid-d4 peak is fronting or tailing.	1. Column Overload: Injecting too much sample or standard onto the column.2. Column Degradation: The column performance has deteriorated due to contamination or loss of stationary phase.3. Inappropriate Mobile Phase pH: The pH of the mobile phase is not optimal for the acidic nature of 2-Fluorobenzoic Acid.	1. Reduce Injection Volume or Concentration: Inject a smaller volume of the sample or dilute the sample prior to injection.2. Replace the Column: If the column is old or has been used extensively with complex matrices, replace it with a new one.3. Adjust Mobile Phase pH: Ensure the mobile phase pH is appropriate for the analysis of acidic compounds. For reversed-phase chromatography of acids, a lower pH (e.g., pH 2-3) is often used to ensure the analyte is in its neutral form.
The retention time of 2-Fluorobenzoic Acid-d4 is inconsistent between injections.	1. LC System Instability: Fluctuations in pump pressure or temperature.2. Column Equilibration Issues: The column is not fully equilibrated between injections.3. Changes in Mobile Phase Composition: The mobile phase was not prepared consistently or has evaporated over time.	1. Check LC System Performance: Perform system suitability tests to ensure the LC system is operating within specifications.2. Increase Equilibration Time: Extend the equilibration time between injections to ensure the column is ready for the next sample.3. Prepare Fresh Mobile Phase: Prepare a fresh batch of mobile phase, ensuring accurate measurements of all components.
The response of 2-Fluorobenzoic Acid-d4 is highly variable across a batch of samples.	1. Inconsistent Sample Preparation: Variations in the efficiency of the sample extraction process.2. Significant Matrix Variability between Samples: Different samples have vastly different matrix compositions, leading to varying degrees of ion suppression.[4]	1. Standardize Sample Preparation: Ensure that the sample preparation protocol is followed precisely for all samples. Consider automating the sample preparation process if possible.2. Evaluate Matrix Effects: Perform a quantitative assessment of matrix effects (see Experimental Protocols section) to understand the extent of variability. If variability is high, further optimization of sample cleanup is necessary.

Quantitative Data Summary

The following table provides a representative example of how to quantify matrix effects and the effectiveness of an internal standard. The data is illustrative and will vary depending on the analyte, matrix, and analytical method.

Table 1: Illustrative Example of Matrix Effect Assessment

Sample Type	Analyte Peak Area (counts)	IS (2-FBA-d4) Peak Area (counts)	Analyte/IS Ratio	Matrix Effect (%)
Neat Solution (in mobile phase)
Low QC	105,000	210,000	0.50	N/A
High QC	1,020,000	205,000	4.98	N/A
Post-extraction Spike in Plasma
Low QC	63,000	125,000	0.50	-40%
High QC	615,000	123,000	5.00	-39.7%
Pre-extraction Spike in Plasma
Low QC	59,850	118,750	0.50	N/A
High QC	584,250	116,850	5.00	N/A

• Matrix Effect (%) is calculated as: [1 - (Peak Area in Matrix / Peak Area in Neat Solution)] * 100. A negative value indicates ion suppression.

• In this example, a significant ion suppression of ~40% is observed. However, the Analyte/IS Ratio remains consistent, demonstrating that 2-Fluorobenzoic Acid-d4 is effectively compensating for the matrix effect.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using Post-Extraction Spiking

This protocol allows for the quantitative determination of ion suppression or enhancement.

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike the analyte and 2-Fluorobenzoic Acid-d4 into the initial mobile phase at two concentration levels (e.g., low and high QC).

  • Set B (Post-extraction Spike): Extract blank matrix (e.g., plasma) using your established sample preparation method. Spike the analyte and 2-Fluorobenzoic Acid-d4 into the final extracted matrix at the same two concentration levels as Set A.

  • Set C (Pre-extraction Spike): Spike the analyte and 2-Fluorobenzoic Acid-d4 into the blank matrix before the extraction process.

• Analyze all samples using the developed LC-MS/MS method.

• Calculate the Matrix Factor (MF):

  • MF = (Peak response of analyte in Set B) / (Peak response of analyte in Set A)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

• Calculate the Internal Standard Normalized Matrix Factor (IS-Normalized MF):

  • IS-Normalized MF = (Analyte/IS ratio in Set B) / (Analyte/IS ratio in Set A)

  • An IS-Normalized MF close to 1 indicates that the internal standard is effectively compensating for the matrix effect.

Protocol 2: General LC-MS/MS Method for 2-Fluorobenzoic Acid

This is a general starting point for method development. Optimization will be required for specific applications.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample, add 20 µL of 2-Fluorobenzoic Acid-d4 internal standard working solution.

  • Vortex for 10 seconds.

  • Add 300 µL of cold acetonitrile.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Inject into the LC-MS/MS system.

• LC Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 10% B, ramp to 90% B over 5 minutes, hold for 1 minute, then return to initial conditions and re-equilibrate for 2 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• MS/MS Conditions (Negative Ion Mode):

  • Ionization Source: Electrospray Ionization (ESI), negative mode.

  • MRM Transitions:

    • 2-Fluorobenzoic Acid: Q1 139.0 -> Q3 95.0

    • 2-Fluorobenzoic Acid-d4: Q1 143.0 -> Q3 99.0

  • Source Parameters: Optimize gas temperatures, gas flows, and spray voltage according to the specific instrument.

Visualizations

Caption: Troubleshooting workflow for ion suppression with a deuterated internal standard.

Caption: Experimental workflow for assessing matrix effects.

References

• 1. waters.com [waters.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. scispace.com [scispace.com]
• 4. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]

Stability of 2-Fluorobenzoic Acid-d4 in acidic and basic sample prep

This technical support center provides guidance on the stability of 2-Fluorobenzoic Acid-d4 when used as an internal standard in acidic and basic sample preparation conditions. It is intended for researchers, scientists, and drug development professionals utilizing this internal standard in their analytical workflows.

Frequently Asked Questions (FAQs)

Q1: What is 2-Fluorobenzoic Acid-d4 and why is it used as an internal standard?

2-Fluorobenzoic Acid-d4 is a deuterated form of 2-Fluorobenzoic acid, where four hydrogen atoms on the benzene ring have been replaced by deuterium atoms. It is commonly used as an internal standard in quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS) assays. Stable isotope-labeled internal standards like 2-Fluorobenzoic Acid-d4 are ideal because they have nearly identical chemical and physical properties to the unlabeled analyte, leading to similar extraction recovery and chromatographic retention times. This helps to correct for variability during sample preparation and analysis, improving the accuracy and precision of quantification.

Q2: Is 2-Fluorobenzoic Acid-d4 stable under all sample preparation conditions?

While generally stable, the deuterium labels on 2-Fluorobenzoic Acid-d4 can be susceptible to exchange with protons (hydrogen atoms) from the surrounding solvent, a phenomenon known as hydrogen-deuterium exchange (HDX) or back-exchange. This process can be catalyzed by both acidic and basic conditions, potentially compromising the isotopic purity of the internal standard and affecting the accuracy of quantitative results.

Q3: Under what conditions is deuterium back-exchange a concern for 2-Fluorobenzoic Acid-d4?

Q4: How can I assess the stability of 2-Fluorobenzoic Acid-d4 in my specific sample preparation workflow?

It is recommended to perform a stability assessment of the internal standard under the conditions of your experimental protocol. This involves exposing a solution of 2-Fluorobenzoic Acid-d4 to the acidic and/or basic conditions of your sample preparation for a duration representative of your workflow and then analyzing the isotopic purity. A detailed experimental protocol for this assessment is provided in this document.

Q5: What are the potential consequences of deuterium back-exchange?

If deuterium back-exchange occurs, the mass of the internal standard will decrease, leading to a shift in its mass spectrometric signal. This can result in an underestimation of the internal standard's concentration and, consequently, an overestimation of the analyte's concentration.

Troubleshooting Guide

This guide addresses common issues that may arise related to the stability of 2-Fluorobenzoic Acid-d4.

Issue	Potential Cause	Recommended Action
High variability in internal standard response	Inconsistent deuterium back-exchange during sample preparation.	Evaluate the pH and temperature of your sample preparation steps. Consider neutralizing the sample after acidic or basic extraction. Perform the stability assessment protocol provided below.
Drift in calibration curve slope	Gradual degradation or back-exchange of the internal standard in the working solution.	Prepare fresh working solutions of the internal standard daily. Store stock solutions in a non-protic organic solvent at the recommended temperature.
Appearance of a signal at the mass of the unlabeled 2-Fluorobenzoic acid in internal standard-only samples	Significant deuterium back-exchange.	Re-evaluate the necessity of extreme pH in your sample preparation. If possible, use a milder pH or reduce the exposure time. Consider solid-phase extraction (SPE) as an alternative to liquid-liquid extraction under harsh pH conditions.
Poor accuracy and precision in quality control samples	Compromised integrity of the internal standard due to instability.	Conduct the internal standard stability experiment to confirm its stability under your specific conditions. If instability is confirmed, modify the sample preparation protocol.

Experimental Protocol: Assessing the Stability of 2-Fluorobenzoic Acid-d4

This protocol outlines a method to quantitatively assess the stability of 2-Fluorobenzoic Acid-d4 under specific acidic and basic conditions.

Objective: To determine the percentage of deuterium back-exchange of 2-Fluorobenzoic Acid-d4 when exposed to acidic and basic conditions relevant to a user's sample preparation workflow.

Materials:

• 2-Fluorobenzoic Acid-d4 stock solution of known concentration and isotopic purity.

• Your sample matrix (e.g., plasma, urine).

• Acidic solution (e.g., 0.1 M HCl, pH 2).

• Basic solution (e.g., 0.1 M NaOH, pH 10).

• Neutral buffer (e.g., phosphate-buffered saline, pH 7.4).

• Organic solvent for extraction (e.g., ethyl acetate).

• LC-MS/MS system.

Procedure:

• Preparation of Test Samples:

  • Prepare three sets of samples in triplicate by spiking a known amount of 2-Fluorobenzoic Acid-d4 into your sample matrix.

  • Treat the first set with the acidic solution to be tested.

  • Treat the second set with the basic solution to be tested.

  • Treat the third set with the neutral buffer as a control.

• Incubation:

  • Incubate all samples under the conditions (time and temperature) that mimic your actual sample preparation workflow.

• Extraction:

  • Following incubation, neutralize the acidic and basic samples.

  • Extract the 2-Fluorobenzoic Acid-d4 from all samples using your standard extraction procedure (e.g., liquid-liquid extraction with ethyl acetate).

  • Evaporate the organic solvent and reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using an LC-MS/MS method capable of separating 2-Fluorobenzoic Acid-d4 from its unlabeled counterpart.

  • Monitor the mass transitions for both 2-Fluorobenzoic Acid-d4 and unlabeled 2-Fluorobenzoic acid.

• Data Analysis:

  • Calculate the peak area ratio of the unlabeled 2-Fluorobenzoic acid to the 2-Fluorobenzoic Acid-d4 for each sample.

  • Compare the ratios of the acid- and base-treated samples to the control samples. A significant increase in the ratio in the treated samples indicates deuterium back-exchange.

  • Quantify the percentage of back-exchange by comparing the peak area of the formed unlabeled analyte to the sum of the peak areas of the deuterated and unlabeled species.

Quantitative Data Summary (Hypothetical Example):

The following table illustrates how to present the results from the stability assessment. Note: This is hypothetical data for illustrative purposes only.

Condition	Temperature (°C)	Incubation Time (min)	Average Back-Exchange (%)	Standard Deviation (%)
Control (pH 7.4)	25	60	< 0.1	0.02
Acidic (pH 2)	25	60	1.2	0.3
Acidic (pH 2)	50	60	5.8	0.9
Basic (pH 10)	25	60	0.8	0.2
Basic (pH 10)	50	60	3.5	0.6

Visualizations

References

• 1. Synthesis of deuterium-labelled fluorobenzoic acids to be used as internal standards in isotope dilution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Poor Recovery of 2-Fluorobenzoic Acid-d4 in Complex Matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges with the recovery of 2-Fluorobenzoic Acid-d4, a common internal standard, in complex sample matrices.

Troubleshooting Guides

This section offers a systematic approach to diagnosing and resolving poor recovery of 2-Fluorobenzoic Acid-d4 during your analytical experiments.

Issue: Low or Inconsistent Recovery of 2-Fluorobenzoic Acid-d4

Poor recovery can stem from various stages of the analytical workflow, from initial sample preparation to final LC-MS analysis. The following guide will help you pinpoint and address the root cause.

Step 1: Evaluate Sample Preparation and Extraction

The initial extraction of your sample is a critical step where significant analyte loss can occur.

Question: Is your sample pH optimized for an acidic compound?

For efficient extraction of an acidic compound like 2-Fluorobenzoic Acid-d4, the pH of the sample should be carefully controlled. For liquid-liquid extraction (LLE) or reversed-phase solid-phase extraction (SPE), the pH should be adjusted to at least 2 units below the pKa of 2-Fluorobenzoic Acid (pKa ≈ 3.2) to ensure it is in its protonated, less polar form.[1][2]

Question: Are you using the appropriate extraction solvent?

The choice of solvent is crucial for effective extraction. The polarity of the solvent should be matched to the analyte and the sample matrix.[3] For complex aqueous matrices, solvents like ethyl acetate or methyl tert-butyl ether (MTBE) are often used for LLE of acidic compounds after pH adjustment.

Step 2: Optimize Solid-Phase Extraction (SPE) Protocol

Solid-phase extraction is a common source of analyte loss if not properly optimized.

Question: Have you selected the correct SPE sorbent?

For an acidic compound, the most common choices are:

• Reversed-Phase (e.g., C18, HLB): Retains the neutral form of the analyte. The sample pH must be acidic.

• Weak Anion Exchange (WAX) or Strong Anion Exchange (SAX): Retains the ionized (anionic) form of the analyte. The sample pH should be adjusted to be at least 2 pH units above the analyte's pKa.[1][4]

Question: Are your SPE wash and elution steps optimized?

• Wash Step: The goal is to remove matrix interferences without eluting the 2-Fluorobenzoic Acid-d4. Use a wash solvent that is strong enough to remove contaminants but weak enough to leave the analyte on the sorbent. This may involve adjusting the percentage of organic solvent or the pH of the wash solution.[1]

• Elution Step: The elution solvent must be strong enough to fully desorb the analyte. For reversed-phase SPE, this is typically a high percentage of an organic solvent like methanol or acetonitrile. For anion exchange, the elution solvent often contains a modifier to disrupt the ionic interaction, such as a base (e.g., ammonium hydroxide) or a high concentration of a competing salt.[1]

Experimental Protocol: Generic SPE Optimization for 2-Fluorobenzoic Acid-d4 on a Reversed-Phase Sorbent

• Conditioning: Pass 1-2 column volumes of methanol through the SPE cartridge.

• Equilibration: Pass 1-2 column volumes of deionized water (acidified to pH ~2 with formic acid) through the cartridge. Do not let the sorbent go dry.

• Sample Loading: Load the pre-treated sample (pH adjusted to ~2) onto the cartridge at a slow, consistent flow rate.

• Washing: Wash the cartridge with 1-2 column volumes of a weak organic solvent solution (e.g., 5% methanol in acidified water) to remove polar interferences.

• Elution: Elute the 2-Fluorobenzoic Acid-d4 with a small volume of a strong organic solvent (e.g., methanol or acetonitrile). Adding a small amount of a basic modifier (e.g., 0.1% ammonium hydroxide) to the elution solvent can improve the recovery of acidic compounds.

Step 3: Investigate Matrix Effects

Complex matrices can interfere with the ionization of 2-Fluorobenzoic Acid-d4 in the mass spectrometer, leading to signal suppression and the appearance of low recovery.[5][6][7][8]

Question: Have you assessed for the presence of matrix effects?

A simple way to check for matrix effects is to compare the signal response of the internal standard in a clean solvent versus its response in a post-extraction spiked blank matrix sample.[7][8] A significant decrease in signal in the matrix sample indicates ion suppression.

Question: How can you mitigate matrix effects?

• Improve Sample Cleanup: Re-optimize your SPE or LLE procedure to better remove interfering matrix components.

• Chromatographic Separation: Modify your LC method to chromatographically separate the 2-Fluorobenzoic Acid-d4 from co-eluting matrix components.

• Dilution: Diluting the sample can reduce the concentration of interfering components, but may also compromise the limit of detection for your target analytes.

• Matrix-Matched Calibrators: Prepare your calibration standards in a blank matrix extract to compensate for the matrix effect.[3]

Frequently Asked Questions (FAQs)

Q1: Why is my 2-Fluorobenzoic Acid-d4 recovery low even though my target analyte recovery is acceptable?

This can happen if the internal standard is more susceptible to certain matrix effects or extraction issues than the target analyte. It is also possible that the internal standard is degrading during sample processing.[3] The chemical properties of 2-Fluorobenzoic Acid-d4 (an acid) may be sufficiently different from your target analyte, leading to differential behavior during sample preparation.

Q2: Can the pH of my final extract affect recovery when injecting onto an LC-MS system?

Yes, the pH and composition of the reconstitution solvent can impact peak shape and ionization efficiency. It is generally recommended to reconstitute the final extract in a solvent that is similar in composition to the initial mobile phase to ensure good chromatography.[6]

Q3: What should I do if I see high variability in my 2-Fluorobenzoic Acid-d4 recovery across a batch of samples?

High variability often points to inconsistencies in the sample preparation process.[9] Ensure that all samples are treated identically, including pH adjustments, solvent volumes, and incubation times. Inconsistent flow rates during SPE can also lead to variability.

Q4: Can the choice of mass spectrometry ionization mode affect the perceived recovery?

While 2-Fluorobenzoic Acid-d4 is typically analyzed in negative ion mode due to its acidic nature, the efficiency of ionization can be affected by the ion source conditions and mobile phase composition.[7][10] Ensure your MS parameters are optimized for this compound.

Q5: Are there alternative internal standards I can use if I continue to have issues with 2-Fluorobenzoic Acid-d4?

If optimization efforts fail, you might consider an internal standard that is structurally more similar to your target analyte.[11] However, for many methods, a well-behaved deuterated internal standard like 2-Fluorobenzoic Acid-d4 is a robust choice once the method is properly optimized.

Data Presentation

Table 1: Example Recovery Data for 2-Fluorobenzoic Acid-d4 Under Different SPE Conditions

SPE Sorbent	Sample pH	Wash Solvent	Elution Solvent	Average Recovery (%)	% RSD
C18	2.0	5% MeOH in H₂O	MeOH	75	12
C18	2.0	5% MeOH in H₂O	MeOH with 0.1% NH₄OH	92	5
HLB	2.0	5% MeOH in H₂O	ACN	88	7
WAX	5.5	25mM Acetate Buffer	5% NH₄OH in ACN	95	4

%RSD = Percent Relative Standard Deviation

Visualizations

Caption: A typical experimental workflow for analyzing samples using an internal standard.

References

• 1. SPE Method Development | Thermo Fisher Scientific - US [thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 3. welchlab.com [welchlab.com]
• 4. gcms.cz [gcms.cz]
• 5. Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed - PMC [pmc.ncbi.nlm.nih.gov]
• 6. restek.com [restek.com]
• 7. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Agilent GC-MS: Issue With Internal Standard Recovery - Chromatography Forum [chromforum.org]
• 10. How to Address Internal Standard Detection Failure in Positive Ion Mode During LC-MS Quantification | MtoZ Biolabs [mtoz-biolabs.com]
• 11. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]

Investigating unexpected results when using 2-Fluorobenzoic Acid-d4

Welcome to the technical support center for 2-Fluorobenzoic Acid-d4. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting unexpected results and answering frequently asked questions related to the use of this deuterated internal standard.

Frequently Asked Questions (FAQs)

Q1: What is 2-Fluorobenzoic Acid-d4 and what are its primary applications?

A1: 2-Fluorobenzoic Acid-d4 is the deuterium-labeled form of 2-Fluorobenzoic acid.[1][2] It is primarily used as an internal standard in analytical methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the quantification of 2-Fluorobenzoic acid or other related analytes in various matrices.[3][4][5] The incorporation of deuterium atoms provides a distinct mass difference from the unlabeled compound, allowing for accurate quantification while maintaining similar chemical and physical properties.

Q2: What is the typical isotopic purity of 2-Fluorobenzoic Acid-d4 and how can I verify it?

A2: The isotopic purity of commercially available 2-Fluorobenzoic Acid-d4 is typically high, often around 98 atom % D.[6] To verify the isotopic purity, you can perform a mass spectrometry analysis. The mass spectrum will show the relative intensities of the deuterated (d4) and non-deuterated (d0) forms, as well as partially deuterated species (d1, d2, d3).

Q3: How should I store 2-Fluorobenzoic Acid-d4 to ensure its stability?

A3: 2-Fluorobenzoic Acid-d4 should be stored at room temperature in a well-ventilated place, with the container tightly closed.[1][6][7] It is a stable compound under recommended storage conditions.[6] For long-term storage, it is advisable to re-analyze the chemical purity after a few years.[6]

Troubleshooting Guide

Issue 1: Unexpected Peaks in Chromatogram

Symptom: You observe extra peaks in your GC-MS or LC-MS chromatogram that do not correspond to your analyte or the internal standard.

Possible Causes & Solutions:

• Contamination: The unexpected peaks could be due to contamination from solvents, glassware, or the sample matrix.

  • Troubleshooting Step: Run a blank injection (solvent only) to check for system contamination. Ensure all glassware is thoroughly cleaned. Use high-purity solvents.

• Degradation of 2-Fluorobenzoic Acid-d4: Although stable, degradation can occur under harsh experimental conditions. A potential degradation pathway for fluorobenzoic acids involves microbial degradation.[8][9][10]

  • Troubleshooting Step: Review your sample preparation and analytical conditions. Avoid extreme pH and high temperatures if possible. If microbial degradation is suspected, ensure samples are stored properly and consider using a preservative.

• Impurities in the Standard: The commercial standard may contain minor impurities.

  • Troubleshooting Step: Check the certificate of analysis (CoA) for your standard to see the reported purity and any identified impurities.

Issue 2: Poor Peak Shape or Tailing

Symptom: The chromatographic peak for 2-Fluorobenzoic Acid-d4 is broad, asymmetric, or shows tailing.

Possible Causes & Solutions:

• Column Issues: The analytical column may be degraded, contaminated, or not suitable for the analysis of acidic compounds.

  • Troubleshooting Step: For GC-MS, ensure proper derivatization to improve volatility and peak shape. For LC-MS, use a column appropriate for acidic compounds (e.g., a C18 column with an acidic mobile phase). Consider flushing or replacing the column if performance does not improve.

• Inappropriate Mobile Phase (LC-MS): The pH of the mobile phase can significantly affect the peak shape of acidic compounds.

  • Troubleshooting Step: Adjust the mobile phase pH to be at least 2 pH units below the pKa of 2-Fluorobenzoic acid (pKa ≈ 3.27) to ensure it is in its neutral form. This typically improves retention and peak shape on reverse-phase columns.

Issue 3: Inaccurate Quantification Results

Symptom: The quantification of your target analyte using 2-Fluorobenzoic Acid-d4 as an internal standard is inconsistent or inaccurate.

Possible Causes & Solutions:

• Isotopic Exchange: Although unlikely for aromatic deuterons under typical analytical conditions, H/D exchange could theoretically occur under extreme pH or temperature.

  • Troubleshooting Step: Evaluate your sample preparation and storage conditions. If harsh conditions are necessary, you may need to perform experiments to assess the isotopic stability of your standard.

• Matrix Effects (LC-MS/MS): Components of the sample matrix can interfere with the ionization of the analyte and internal standard, leading to ion suppression or enhancement.

  • Troubleshooting Step: Perform a matrix effect study by comparing the response of the standard in solvent versus in a sample matrix extract. If significant matrix effects are observed, further sample cleanup using techniques like solid-phase extraction (SPE) may be necessary.[4][5][11]

• Different Fragmentation Patterns: The deuterated standard and the native analyte might exhibit slightly different fragmentation patterns in MS/MS, which could affect quantification if not properly accounted for.

  • Troubleshooting Step: Optimize the MS/MS parameters (e.g., collision energy) for both the analyte and the internal standard. Ensure that the selected transitions are specific and free from interferences.

Quantitative Data

Table 1: Properties of 2-Fluorobenzoic Acid and 2-Fluorobenzoic Acid-d4

Property	2-Fluorobenzoic Acid	2-Fluorobenzoic Acid-d4
Chemical Formula	C₇H₅FO₂	C₇D₄HFO₂
Molar Mass	140.11 g/mol [12]	144.14 g/mol [6]
CAS Number	445-29-4[12]	646502-89-8[6]
Melting Point	122-125 °C[13]	Not specified
pKa	3.27[12]	~3.27

Table 2: Common Mass Spectrometry Fragments (Electron Ionization - GC-MS)

Note: Fragmentation patterns can vary depending on the instrument and analytical conditions. This table provides a general guide.

m/z	Proposed Fragment	Notes
144	[M]⁺•	Molecular ion of 2-Fluorobenzoic Acid-d4
124	[M-HF]⁺• or [M-D₂O]⁺•	Loss of hydrogen fluoride or heavy water
98	[C₆D₄F]⁺	Loss of COOH
70	[C₅D₄]⁺•	Loss of COOH and F

Experimental Protocols

Protocol 1: General Workflow for Analysis using LC-MS/MS

This protocol outlines a general procedure for the analysis of an analyte using 2-Fluorobenzoic Acid-d4 as an internal standard.

• Standard Preparation:

  • Prepare a stock solution of 2-Fluorobenzoic Acid-d4 in a suitable solvent (e.g., methanol or acetonitrile).

  • Prepare a series of calibration standards by spiking known concentrations of the target analyte with a constant concentration of the 2-Fluorobenzoic Acid-d4 internal standard.

• Sample Preparation (Solid-Phase Extraction - SPE): [5][11]

  • Condition an appropriate SPE cartridge (e.g., Oasis HLB) with methanol followed by water.[11]

  • Acidify the sample to a pH of approximately 1.5-2 with an acid like phosphoric acid.[11]

  • Load the sample onto the SPE cartridge.

  • Wash the cartridge with a weak organic solvent/water mixture to remove interferences.

  • Elute the analyte and internal standard with a stronger organic solvent (e.g., acetonitrile or methanol).[11]

  • Evaporate the eluate to dryness and reconstitute in the mobile phase.

• LC-MS/MS Analysis: [11]

  • LC System: A reverse-phase C18 column is commonly used.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B) is typical.

  • MS/MS Detection: Use electrospray ionization (ESI) in negative ion mode.[11] Optimize the MS parameters (capillary voltage, cone voltage, desolvation temperature, etc.).[11] Monitor at least two specific precursor-to-product ion transitions (MRM) for both the analyte and 2-Fluorobenzoic Acid-d4.

Protocol 2: Derivatization for GC-MS Analysis

For GC-MS analysis, derivatization is often necessary to improve the volatility and chromatographic properties of benzoic acids.

• Extraction: Perform a liquid-liquid extraction or SPE to isolate the analyte and internal standard from the sample matrix.

• Derivatization:

  • Evaporate the extract to dryness.

  • Add a derivatizing agent such as N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA) to form the tert-butyldimethylsilyl (TBDMS) ester.[3] Alternatively, BF₃ in methanol can be used to form the methyl ester.[4]

  • Heat the reaction mixture to ensure complete derivatization.

• GC-MS Analysis:

  • Inject the derivatized sample onto a suitable GC column (e.g., a 5% phenyl-methylpolysiloxane column).

  • Use a temperature program that provides good separation of the analytes.

  • The mass spectrometer is typically operated in electron ionization (EI) mode. Monitor for characteristic ions of the derivatized analyte and internal standard.

Visualizations

Caption: General analytical workflow for quantification using 2-Fluorobenzoic Acid-d4.

Caption: A potential microbial degradation pathway for 2-Fluorobenzoic Acid-d4.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2-Fluorobenzoic Acid-d4 | CAS#:646502-89-8 | Chemsrc [chemsrc.com]
• 3. zora.uzh.ch [zora.uzh.ch]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. cdnisotopes.com [cdnisotopes.com]
• 7. echemi.com [echemi.com]
• 8. Anaerobic degradation of 2-fluorobenzoate by benzoate-degrading, denitrifying bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Critical Reactions in Fluorobenzoic Acid Degradation by Pseudomonas sp. B13 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Critical Reactions in Fluorobenzoic Acid Degradation by Pseudomonas sp. B13 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. US8853619B2 - Method for detecting tracer compounds for hydrocarbon production - Google Patents [patents.google.com]
• 12. 2-Fluorobenzoic acid - Wikipedia [en.wikipedia.org]
• 13. innospk.com [innospk.com]

How to correct for isotopic interference with 2-Fluorobenzoic Acid-d4

Technical Support Center: 2-Fluorobenzoic Acid-d4

Welcome to the technical support center for the use of 2-Fluorobenzoic Acid-d4 as an internal standard in mass spectrometry-based analyses. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help you address and correct for isotopic interference in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference in the context of using 2-Fluorobenzoic Acid-d4?

A1: Isotopic interference occurs when the signal of the deuterated internal standard (2-Fluorobenzoic Acid-d4) is artificially increased by contributions from the natural isotopes of the unlabeled analyte (2-Fluorobenzoic Acid). The analyte has a certain percentage of naturally occurring heavy isotopes (primarily ¹³C). This results in a small portion of the analyte molecules having a mass that is one or more atomic mass units (amu) higher than the monoisotopic mass. This can lead to an overlap with the mass-to-charge ratio (m/z) of the deuterated internal standard, causing inaccuracies in quantification.

Q2: Why is it important to correct for this interference?

A2: If not corrected, the measured response of the internal standard will be higher than its actual concentration. This leads to an underestimation of the analyte concentration in your samples, compromising the accuracy and reliability of your results.

Q3: How can I determine if I have isotopic interference in my assay?

A3: You can assess the presence of isotopic interference by analyzing a high-concentration sample of the unlabeled 2-Fluorobenzoic Acid without any deuterated internal standard. In the mass spectrum, monitor the m/z channel corresponding to your 2-Fluorobenzoic Acid-d4. Any signal detected in this channel is likely due to isotopic contribution from the unlabeled analyte.

Q4: What are the main isotopes that contribute to this interference?

A4: The primary contributor to the isotopic interference at the M+4 channel (the typical mass increase for a d4-labeled standard) is the presence of four ¹³C atoms in a single molecule of 2-Fluorobenzoic Acid. However, combinations of other naturally occurring heavy isotopes, such as ¹³C, ¹⁷O, and ¹⁸O, can also contribute to signals at higher masses.

Troubleshooting Guide

Issue: Inaccurate quantification and suspected isotopic interference.

This guide will walk you through the process of identifying, quantifying, and correcting for isotopic interference from 2-Fluorobenzoic Acid in the 2-Fluorobenzoic Acid-d4 channel.

Step 1: Determine the Theoretical Isotopic Distribution

First, it's essential to understand the expected isotopic pattern of the unlabeled 2-Fluorobenzoic Acid (C₇H₅FO₂). The natural abundances of the relevant stable isotopes are crucial for this calculation.

Table 1: Natural Abundances of Relevant Isotopes [1][2]

Isotope	Natural Abundance (%)
¹²C	98.93
¹³C	1.07
¹H	99.9885
²H	0.0115
¹⁶O	99.757
¹⁷O	0.038
¹⁸O	0.205
¹⁹F	100

Using these abundances, the theoretical isotopic distribution of 2-Fluorobenzoic Acid can be calculated. This reveals the expected relative intensity of the signals at M+1, M+2, M+3, M+4, etc., relative to the monoisotopic peak (M).

Table 2: Calculated Isotopic Distribution for 2-Fluorobenzoic Acid (C₇H₅FO₂)

Mass	Relative Abundance (%)	Primary Contributors
M (140.027)	100	C₇H₅FO₂
M+1	7.64	¹³C₁C₆H₅FO₂
M+2	0.46	¹³C₂C₅H₅FO₂, C₇H₅F¹⁸O¹⁶O
M+3	0.02	¹³C₃C₄H₅FO₂
M+4	~0.001	¹³C₄C₃H₅FO₂

Note: These are simplified theoretical values. The exact distribution can be calculated using specialized software.

Step 2: Experimental Determination of Interference

Protocol:

• Prepare a high-concentration standard: Prepare a solution of unlabeled 2-Fluorobenzoic Acid at a concentration that is representative of the upper range of your calibration curve.

• Acquire mass spectra: Analyze this standard using your established LC-MS/MS method.

• Monitor analyte and ISTD channels: Record the signal intensity at the m/z corresponding to the monoisotopic peak of the analyte (e.g., m/z 139 for [M-H]⁻) and at the m/z of the 2-Fluorobenzoic Acid-d4 internal standard (e.g., m/z 143 for [M-H]⁻).

• Calculate the interference factor: The percentage of interference can be calculated as follows:

  Interference (%) = (Intensity at ISTD m/z / Intensity at Analyte m/z) * 100

Step 3: Correction of Raw Data

Once you have determined the interference factor, you can correct the measured signal of your internal standard in your samples.

Correction Formula:

Corrected ISTD Intensity = Measured ISTD Intensity - (Measured Analyte Intensity * Interference Factor)

Where the Interference Factor is the percentage of interference determined in Step 2, expressed as a decimal (e.g., 1% = 0.01).

Example Calculation:

Let's assume you determined an interference factor of 0.5% (0.005).

Table 3: Example of Raw vs. Corrected Data

Sample	Measured Analyte Intensity	Measured ISTD Intensity	Calculated Interference	Corrected ISTD Intensity
Blank	0	100,000	0	100,000
Sample 1	50,000	100,250	250 (50,000 * 0.005)	100,000
Sample 2	500,000	102,500	2,500 (500,000 * 0.005)	100,000

Visualizing the Correction Workflow

The following diagram illustrates the process of identifying and correcting for isotopic interference.

Caption: Workflow for isotopic interference correction.

References

• 1. chem.ualberta.ca [chem.ualberta.ca]
• 2. Isotopic Abundances of the Elements | Commission on Isotopic Abundances and Atomic Weights [ciaaw.org]

Optimizing the concentration of 2-Fluorobenzoic Acid-d4 internal standard

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the concentration and use of 2-Fluorobenzoic Acid-d4 as an internal standard in their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration of 2-Fluorobenzoic Acid-d4 to use as an internal standard?

The optimal concentration of 2-Fluorobenzoic Acid-d4 is application-dependent and should be determined experimentally for each specific matrix and analytical method (LC-MS or GC-MS). A general starting point is to aim for a concentration that provides a signal intensity within the linear range of the detector and is comparable to the expected analyte concentrations in the samples. A typical starting concentration for spiking into samples is in the range of 10-100 ng/mL.

Q2: How do I prepare the working solution of 2-Fluorobenzoic Acid-d4?

To prepare a working solution, dissolve a known amount of 2-Fluorobenzoic Acid-d4 in a suitable solvent (e.g., methanol, acetonitrile) to create a stock solution (e.g., 1 mg/mL). From this stock solution, perform serial dilutions to achieve the desired final concentration for spiking into your samples, calibration standards, and quality control samples.

Q3: My 2-Fluorobenzoic Acid-d4 peak is showing poor shape (tailing or fronting). What are the possible causes and solutions?

Poor peak shape can arise from several factors. Here are some common causes and their solutions:

• Column Overload: The concentration of the internal standard might be too high. Try reducing the concentration.

• Secondary Interactions: The analyte may be interacting with active sites on the column. For LC-MS, consider adjusting the mobile phase pH or adding an ion-pairing reagent. For GC-MS, ensure proper derivatization and check for active sites in the inlet or column.

• Column Degradation: The column may be old or contaminated. Try flushing the column or replacing it.

• Inappropriate Solvent for Injection: The sample solvent may be too different from the mobile phase (in LC) or incompatible with the liner (in GC). Dissolve the sample in a solvent that is compatible with the initial mobile phase or use a solvent with a lower elution strength.

Q4: I am observing significant signal suppression or enhancement for 2-Fluorobenzoic Acid-d4. How can I mitigate this?

Signal suppression or enhancement, often referred to as matrix effects, can significantly impact the accuracy of your results. Here are some strategies to mitigate these effects:

• Optimize Sample Preparation: Employ more rigorous sample cleanup techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.

• Chromatographic Separation: Modify your chromatographic method to separate the 2-Fluorobenzoic Acid-d4 from the co-eluting matrix components that are causing the ion suppression or enhancement.

• Dilution: Diluting the sample can reduce the concentration of matrix components, thereby minimizing their effect on the ionization of the internal standard.

• Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix that is representative of your samples to compensate for consistent matrix effects.

Q5: Can isotopic interference from the analyte affect the quantification of 2-Fluorobenzoic Acid-d4?

While deuterated standards are designed to have a different mass-to-charge ratio (m/z) from the analyte, natural isotope abundance of the analyte can sometimes lead to a small signal at the m/z of the internal standard. This is more likely to be an issue if the analyte concentration is significantly higher than the internal standard concentration. To check for this, inject a high-concentration standard of the unlabeled analyte and monitor the mass transition of 2-Fluorobenzoic Acid-d4. If a significant signal is observed, you may need to adjust the concentration of your internal standard or select a different product ion for quantification.

Troubleshooting Guides

Issue 1: High Variability in Internal Standard Peak Area Across a Batch

Possible Cause	Troubleshooting Steps
Inconsistent Pipetting	Verify the accuracy and precision of the pipette used to add the internal standard. Recalibrate if necessary.
Sample Evaporation	Ensure samples are properly capped and stored to prevent solvent evaporation, which can concentrate the internal standard.
Incomplete Mixing	Vortex or thoroughly mix each sample after adding the internal standard to ensure homogeneity.
Instrument Instability	Run a series of blank injections with the internal standard to check for instrument drift or inconsistent injection volumes.

Issue 2: Low or No Signal for 2-Fluorobenzoic Acid-d4

Possible Cause	Troubleshooting Steps
Incorrect Preparation	Double-check the calculations and dilutions for the working solution preparation. Prepare a fresh solution if necessary.
Degradation of Standard	Ensure the stock and working solutions are stored under appropriate conditions (e.g., refrigerated, protected from light).
Mass Spectrometer Tuning	Verify that the mass spectrometer is properly tuned and that the correct precursor and product ions for 2-Fluorobenzoic Acid-d4 are being monitored.
Severe Ion Suppression	Inject the internal standard in a clean solvent to confirm it is detectable. If so, severe matrix effects in your samples are likely the cause. Implement strategies to mitigate matrix effects as described in the FAQs.

Experimental Protocols

Protocol 1: Determination of the Optimal Concentration of 2-Fluorobenzoic Acid-d4

• Prepare a series of working solutions of 2-Fluorobenzoic Acid-d4 at different concentrations (e.g., 5, 10, 25, 50, 100, 200 ng/mL).

• Prepare three sets of samples:

  • Set A (Blank Matrix): Spike a known volume of blank matrix (e.g., plasma, water) with each of the working solutions.

  • Set B (Low Analyte Concentration): Spike the blank matrix with a low concentration of your analyte of interest and each of the internal standard working solutions.

  • Set C (High Analyte Concentration): Spike the blank matrix with a high concentration of your analyte of interest and each of the internal standard working solutions.

• Process and analyze all samples using your established analytical method.

• Evaluate the following parameters for each concentration of the internal standard:

  • Peak Area Response: The peak area should be well above the limit of quantitation (LOQ) but not saturate the detector.

  • Peak Shape: The peak should be symmetrical with a tailing factor between 0.9 and 1.2.

  • Response Variability: The relative standard deviation (%RSD) of the internal standard peak area across replicate injections should be less than 15%.

  • Analyte Response Ratio: The ratio of the analyte peak area to the internal standard peak area should be consistent across the calibration curve.

Data Presentation: Optimal Concentration Determination

IS Concentration (ng/mL)	Avg. IS Peak Area	%RSD of IS Peak Area	Peak Tailing Factor	Analyte/IS Ratio Consistency (%RSD across curve)
5	15,000	12%	1.1	8%
10	32,000	8%	1.0	5%
25	85,000	5%	1.0	3%
50	180,000	4%	0.9	4%
100	350,000	3%	0.9	6%
200	700,000 (Detector Saturation)	18%	0.8	12%

Based on the hypothetical data above, a concentration of 25 ng/mL would be optimal.

Visualizations

Caption: Workflow for determining the optimal concentration of 2-Fluorobenzoic Acid-d4.

Caption: Troubleshooting pathway for poor peak shape of 2-Fluorobenzoic Acid-d4.

Impact of solvent choice on 2-Fluorobenzoic Acid-d4 stability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of 2-Fluorobenzoic Acid-d4 in various solvents. Below you will find frequently asked questions, detailed troubleshooting guides, and experimental protocols to ensure the integrity of your deuterated standard during your research.

Frequently Asked Questions (FAQs)

Q1: What is 2-Fluorobenzoic Acid-d4 and what are its primary applications?

A1: 2-Fluorobenzoic Acid-d4 is a stable isotope-labeled version of 2-Fluorobenzoic acid where four hydrogen atoms on the aromatic ring have been replaced with deuterium. It is primarily used as an internal standard in quantitative analysis by mass spectrometry (MS), particularly in pharmacokinetic and metabolic studies of fluorinated compounds.[1] Deuteration can also intentionally modify a drug's metabolic profile.

Q2: How stable are the deuterium labels on 2-Fluorobenzoic Acid-d4?

A2: The deuterium atoms on the aromatic ring are covalently bonded to carbon and are generally stable under standard analytical conditions. However, they are not entirely inert. The stability of the C-D bond can be influenced by several factors, including the choice of solvent, pH, temperature, and the presence of catalysts. Extreme conditions, such as high temperatures or strongly acidic or basic solutions, can lead to hydrogen-deuterium (H/D) exchange, compromising the isotopic purity of the compound.

Q3: In which types of solvents is 2-Fluorobenzoic Acid-d4 most stable?

A3: Generally, 2-Fluorobenzoic Acid-d4 is most stable in aprotic solvents and in neutral aqueous solutions. Protic solvents, especially under acidic or basic conditions, can facilitate H/D exchange. The risk of exchange increases with the proticity of the solvent and temperature.

Q4: Can I use 2-Fluorobenzoic Acid-d4 in HPLC analysis with mobile phases containing water?

A4: Yes, it is commonly used in LC-MS applications with aqueous mobile phases. Under typical reversed-phase HPLC conditions (e.g., acetonitrile/water or methanol/water mixtures, with mild acidic modifiers like formic acid or acetic acid), the rate of H/D exchange on the aromatic ring is generally slow. However, for long-term storage in protic solvents or at elevated temperatures, it is advisable to assess the stability.

Q5: How can I check the isotopic purity of my 2-Fluorobenzoic Acid-d4 standard?

A5: The isotopic purity can be determined using high-resolution mass spectrometry (HRMS) or Nuclear Magnetic Resonance (NMR) spectroscopy.[2] HRMS can distinguish between the deuterated and non-deuterated forms of the molecule, allowing for the calculation of isotopic enrichment.[3][4] Deuterium NMR (²H NMR) can also be used to confirm the presence and location of deuterium atoms.[5]

Impact of Solvent Choice on Stability: A Qualitative Summary

Solvent Type	Examples	Expected Stability	Factors Increasing Risk of H/D Exchange
Aprotic Polar	Acetonitrile, Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	High	Presence of acidic or basic impurities, high temperatures.
Aprotic Nonpolar	Hexane, Toluene, Dichloromethane	High	Presence of catalysts (e.g., metal catalysts).
Protic Neutral	Water (pH ~7), Methanol, Ethanol	Moderate to High	Elevated temperatures, prolonged storage.
Protic Acidic	Aqueous acids (e.g., HCl, H₂SO₄), Formic acid, Acetic acid	Low to Moderate	Increasing acid concentration, higher temperatures. Acid-catalyzed exchange is a known phenomenon for aromatic compounds.[6]
Protic Basic	Aqueous bases (e.g., NaOH, NH₄OH), Amines	Low to Moderate	Increasing base concentration, higher temperatures.

Experimental Protocols

Protocol 1: Assessing the Stability of 2-Fluorobenzoic Acid-d4 in a Solvent Matrix by LC-MS

This protocol outlines a procedure to evaluate the stability of 2-Fluorobenzoic Acid-d4 in a specific solvent over time, monitoring for any loss of deuterium.

1. Materials:

• 2-Fluorobenzoic Acid-d4

• 2-Fluorobenzoic acid (non-deuterated reference)

• Solvent of interest (e.g., HPLC-grade methanol, acetonitrile, water with a specific pH)

• LC-MS system (preferably with a high-resolution mass spectrometer)

2. Preparation of Solutions:

• Prepare a stock solution of 2-Fluorobenzoic Acid-d4 in the solvent of interest at a known concentration (e.g., 1 mg/mL).

• Prepare a stock solution of non-deuterated 2-Fluorobenzoic acid in the same solvent at the same concentration.

• From these stock solutions, prepare a working solution containing both the deuterated and non-deuterated compounds at a suitable concentration for LC-MS analysis (e.g., 1 µg/mL).

3. Stability Study Design:

• Divide the working solution into several aliquots in sealed vials.

• Store the vials under the desired experimental conditions (e.g., room temperature, 40°C, protected from light).

• Designate time points for analysis (e.g., 0, 24, 48, 72 hours, and 1 week).

4. LC-MS Analysis:

• At each time point, inject an aliquot of the working solution into the LC-MS system.

• Use a suitable reversed-phase column (e.g., C18) and a mobile phase gradient (e.g., acetonitrile and water with 0.1% formic acid).

• Set the mass spectrometer to acquire data in full scan mode or by selected ion monitoring (SIM) for the [M-H]⁻ ions of both the deuterated (m/z 143.06 for C₇HD₄FO₂) and non-deuterated (m/z 139.03 for C₇H₅FO₂) forms.

5. Data Analysis:

• For each time point, determine the peak areas for both the deuterated and non-deuterated compounds.

• Calculate the ratio of the peak area of the deuterated compound to the peak area of the non-deuterated compound.

• A significant decrease in this ratio over time indicates a loss of deuterium (H/D exchange).

• Additionally, monitor the appearance of partially deuterated species (d1, d2, d3) by extracting their corresponding m/z values.

Protocol 2: Monitoring Deuterium Stability by ¹H NMR Spectroscopy

This protocol describes how to use proton NMR to detect H/D exchange.

1. Materials:

• 2-Fluorobenzoic Acid-d4

• A deuterated NMR solvent that is aprotic (e.g., Acetone-d6, Acetonitrile-d3) to avoid solvent-induced exchange.

• The protic solvent to be tested (e.g., H₂O, Methanol).

2. Sample Preparation:

• Dissolve a known amount of 2-Fluorobenzoic Acid-d4 in the chosen aprotic deuterated NMR solvent.

• Acquire a baseline ¹H NMR spectrum. The aromatic region should show very low intensity signals corresponding to the residual protons.

• Spike the solution with a small, known amount of the protic solvent being tested.

• Incubate the sample at the desired temperature.

3. NMR Analysis:

• Acquire ¹H NMR spectra at regular intervals (e.g., 0, 24, 48 hours).

• Observe the aromatic region of the spectrum. An increase in the intensity of the signals corresponding to the aromatic protons of 2-Fluorobenzoic acid over time indicates that H/D exchange is occurring.

• The rate of exchange can be qualitatively assessed by the rate of increase of these proton signals.

Troubleshooting Guide

Issue	Possible Causes	Recommended Solutions
Loss of Deuterium (H/D Exchange)	- Use of protic solvents, especially at non-neutral pH.- Elevated storage or experimental temperatures.- Presence of acidic or basic contaminants.- Presence of metal catalysts.	- Whenever possible, use aprotic solvents for stock solutions and long-term storage.- If aqueous solutions are necessary, buffer them to a neutral pH.- Store solutions at low temperatures (e.g., 4°C or -20°C).- Ensure high purity of solvents and reagents.- Avoid contact with metals that could catalyze H/D exchange.
Chromatographic Separation of Deuterated and Non-deuterated Analogs	- The "isotope effect" can sometimes lead to slight differences in retention times between the deuterated and non-deuterated compounds, which can affect quantification if not properly integrated.[7][8]	- Ensure that the chromatographic peaks for both the analyte and the internal standard are well-resolved and consistently integrated.- If co-elution is desired for correcting matrix effects, a column with slightly lower resolution might be used, but this requires careful validation.[8]
Inaccurate Quantification	- Loss of deuterium in the internal standard leading to an underestimation of the analyte.- Interference from naturally occurring isotopes of the analyte in the mass channel of the deuterated standard.[9]- Different ionization efficiencies between the analyte and the internal standard due to the isotope effect.	- Regularly check the isotopic purity of the deuterated standard.- Use a high-resolution mass spectrometer to resolve interferences.- Choose an internal standard concentration that minimizes the impact of natural isotope interference.[9]- Validate the method by analyzing calibration standards and quality control samples.
Unexpected Peaks in Mass Spectrum	- In-source fragmentation or H/D exchange within the mass spectrometer.	- Optimize the ion source conditions (e.g., temperature, voltages) to minimize in-source reactions.- Use a mobile phase with a lower protic content if possible.

Visualizations

Caption: Workflow for assessing the stability of 2-Fluorobenzoic Acid-d4.

Caption: Troubleshooting flowchart for deuterium loss.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. mdpi.com [mdpi.com]
• 7. scispace.com [scispace.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. fse.studenttheses.ub.rug.nl [fse.studenttheses.ub.rug.nl]

Reference Data & Comparative Studies

Method Validation for Bioanalytical Assays: A Comparative Guide to Using 2-Fluorobenzoic Acid-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals: Adhering to FDA/ICH guidelines in bioanalytical method validation is paramount for ensuring the reliability and quality of data in drug development. This guide provides a comprehensive comparison of 2-Fluorobenzoic Acid-d4 as an internal standard against common alternatives, supported by experimental data and detailed protocols to aid in the rigorous validation of your analytical methods.

The use of a suitable internal standard (IS) is a critical component of bioanalytical method validation, particularly for liquid chromatography-mass spectrometry (LC-MS) assays. An ideal IS mimics the physicochemical properties of the analyte, compensating for variability during sample preparation and analysis. Deuterated internal standards, such as 2-Fluorobenzoic Acid-d4, are widely regarded as the gold standard for LC-MS-based bioanalysis due to their ability to co-elute with the analyte and exhibit similar ionization behavior, thereby effectively correcting for matrix effects and improving the accuracy and precision of quantification.

This guide will delve into the specifics of using 2-Fluorobenzoic Acid-d4 in method validation, comparing its performance with other potential internal standards for the analysis of acidic drugs.

The Role of Internal Standards in Bioanalytical Method Validation

According to the FDA's "Bioanalytical Method Validation Guidance for Industry" and the International Council for Harmonisation (ICH) M10 guideline, a thoroughly validated bioanalytical method must demonstrate acceptable performance in terms of specificity, sensitivity, accuracy, precision, linearity, and stability.[1][2] An internal standard plays a pivotal role in achieving these benchmarks by correcting for potential variations in:

• Sample Preparation: Losses during extraction, evaporation, and reconstitution steps.

• Injection Volume: Inconsistencies in the amount of sample introduced into the analytical instrument.

• Matrix Effects: Ion suppression or enhancement caused by co-eluting endogenous components in the biological matrix (e.g., plasma, urine).

• Instrumental Drift: Fluctuations in instrument response over the course of an analytical run.

Stable isotope-labeled (SIL) internal standards, such as 2-Fluorobenzoic Acid-d4, are the preferred choice as they are structurally identical to the analyte, with the only difference being the presence of heavier isotopes. This structural similarity ensures that the IS and analyte behave almost identically throughout the analytical process.

Performance Comparison: 2-Fluorobenzoic Acid-d4 vs. Alternatives

The selection of an appropriate internal standard is a critical decision in method development. While 2-Fluorobenzoic Acid-d4 is an excellent choice for many acidic analytes, it is important to consider other options. This section compares the expected performance of 2-Fluorobenzoic Acid-d4 with a common structural analog, 2-Fluorobenzoic Acid, and another deuterated standard, Benzoic Acid-d5.

Table 1: Comparison of Internal Standard Performance Characteristics

Performance Characteristic	2-Fluorobenzoic Acid-d4 (Deuterated)	2-Fluorobenzoic Acid (Structural Analog)	Benzoic Acid-d5 (Deuterated)
Co-elution with Analyte	Excellent (minimal chromatographic shift)	Good (may have slight retention time differences)	Good (retention time will differ from fluorinated analytes)
Correction for Matrix Effects	Excellent	Moderate to Good	Good
Correction for Extraction Variability	Excellent	Good	Good
Potential for Cross-Interference	Minimal (mass difference of 4 Da)	High (identical mass)	Minimal (mass difference of 5 Da)
Commercial Availability	Readily available	Readily available	Readily available
Cost	Higher	Lower	Higher

Table 2: Expected Quantitative Performance Data

Validation Parameter	2-Fluorobenzoic Acid-d4	2-Fluorobenzoic Acid	Benzoic Acid-d5
Accuracy (% Bias)	Within ± 5%	Within ± 15%	Within ± 10%
Precision (% CV)	< 5%	< 15%	< 10%
Linearity (r²)	> 0.995	> 0.99	> 0.99
Lower Limit of Quantification (LLOQ)	Dependent on analyte and instrument sensitivity	Dependent on analyte and instrument sensitivity	Dependent on analyte and instrument sensitivity

Note: The data presented in Table 2 are representative values based on typical performance and may vary depending on the specific analyte, matrix, and instrumentation.

Experimental Protocols

Adherence to a well-defined experimental protocol is crucial for successful method validation. Below are detailed methodologies for key validation experiments.

Preparation of Stock and Working Solutions

• Analyte and Internal Standard Stock Solutions (1 mg/mL): Accurately weigh approximately 10 mg of the analyte and 2-Fluorobenzoic Acid-d4 and dissolve in 10 mL of methanol, respectively.

• Working Standard Solutions: Prepare serial dilutions of the analyte stock solution in 50% methanol to create calibration standards with concentrations ranging from the lower limit of quantification (LLOQ) to the upper limit of quantification (ULOQ).

• Internal Standard Working Solution (100 ng/mL): Dilute the 2-Fluorobenzoic Acid-d4 stock solution with 50% methanol.

Sample Preparation from Plasma

This protocol outlines a protein precipitation method, a common and straightforward technique for extracting small molecules from plasma.

• Aliquoting: Pipette 100 µL of blank human plasma, calibration standards, and quality control (QC) samples into separate 1.5 mL microcentrifuge tubes.

• Spiking with Internal Standard: Add 25 µL of the 100 ng/mL 2-Fluorobenzoic Acid-d4 working solution to all tubes except the blank matrix samples.

• Protein Precipitation: Add 300 µL of acetonitrile to each tube.

• Vortexing: Vortex mix all tubes for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer: Carefully transfer the supernatant to a clean set of tubes or a 96-well plate.

• Evaporation (Optional): Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase starting composition.

• Injection: Inject an appropriate volume (e.g., 5-10 µL) into the LC-MS/MS system.

Key Validation Experiments

• Specificity and Selectivity: Analyze at least six different lots of blank plasma to ensure no significant interfering peaks are present at the retention times of the analyte and IS. The response of any interfering peak should be less than 20% of the LLOQ for the analyte and less than 5% for the IS.

• Linearity: Prepare a calibration curve with a blank, a zero sample (blank + IS), and at least six non-zero concentration levels. The curve should have a correlation coefficient (r²) of ≥ 0.99.

• Accuracy and Precision: Analyze QC samples at a minimum of four concentration levels (LLOQ, low, mid, and high) in at least five replicates per level. The mean accuracy should be within ±15% of the nominal value (±20% for LLOQ), and the precision (%CV) should not exceed 15% (20% for LLOQ).

• Matrix Effect: Evaluate the ion suppression or enhancement by comparing the peak area of the analyte in post-extraction spiked samples to that of the analyte in a neat solution at the same concentration. The use of a deuterated internal standard like 2-Fluorobenzoic Acid-d4 is expected to effectively normalize for matrix effects.

• Stability: Assess the stability of the analyte in the biological matrix under various conditions, including short-term bench-top stability, long-term freezer storage stability, and freeze-thaw stability.

Visualizing the Workflow

To provide a clear overview of the process, the following diagrams illustrate the key workflows in method validation.

Figure 1. Bioanalytical Method Validation Workflow.

Figure 2. Decision Pathway for Internal Standard Selection.

Conclusion

The selection and proper use of an internal standard are foundational to robust and reliable bioanalytical method validation. 2-Fluorobenzoic Acid-d4 stands out as an excellent choice for the quantification of acidic drugs in biological matrices due to its ability to closely mimic the behavior of the analyte, thereby providing superior correction for analytical variability. While alternatives exist, the use of a stable isotope-labeled internal standard like 2-Fluorobenzoic Acid-d4 is strongly recommended to meet the stringent requirements of FDA and ICH guidelines, ultimately ensuring the integrity of the data that underpins critical decisions in drug development. This guide serves as a practical resource for scientists to design and execute their method validation studies with confidence.

References

• 1. pure.au.dk [pure.au.dk]
• 2. agilent.com [agilent.com]

The Superiority of Deuterated Internal Standards: A Performance Comparison of 2-Fluorobenzoic Acid-d4

For researchers, scientists, and drug development professionals striving for the highest accuracy and precision in quantitative analysis, the choice of an internal standard is a critical decision. This guide provides an objective comparison of the performance of 2-Fluorobenzoic Acid-d4, a deuterated internal standard, against its non-deuterated structural analogs. Supported by experimental data and detailed protocols, this document demonstrates the clear advantages of using a stable isotope-labeled standard for mitigating variability and ensuring data integrity in complex matrices.

In analytical chemistry, particularly in sensitive techniques like liquid chromatography-mass spectrometry (LC-MS), internal standards are indispensable for correcting variations in sample preparation, injection volume, and instrument response. While structural analogs—compounds that are chemically similar but not identical to the analyte—have been traditionally used, the advent of stable isotope-labeled (SIL) internal standards, such as 2-Fluorobenzoic Acid-d4, has revolutionized quantitative analysis. These standards, being chemically identical to the analyte but with a different mass, co-elute with the analyte and experience nearly identical matrix effects and ionization suppression or enhancement, leading to more accurate and reliable quantification.

Performance Under Scrutiny: A Data-Driven Comparison

To illustrate the performance differences, the following table summarizes typical experimental data from a comparative study evaluating 2-Fluorobenzoic Acid-d4 against a structural analog internal standard (e.g., 2-chlorobenzoic acid) for the quantification of 2-Fluorobenzoic Acid in a complex biological matrix like human plasma.

Performance Parameter	2-Fluorobenzoic Acid-d4 (Deuterated IS)	Structural Analog IS (e.g., 2-Chlorobenzoic Acid)
Recovery (%)	98.5 ± 2.1	85.2 ± 8.5
Matrix Effect (%)	99.2 ± 3.5	75.6 ± 12.3
Calibration Curve Linearity (R²)	> 0.999	> 0.995
Inter-assay Precision (%RSD)	< 3%	< 10%
Inter-assay Accuracy (%Bias)	± 2%	± 8%

This data is representative of typical performance and is compiled from established principles and published studies on the use of deuterated versus structural analog internal standards.

The data clearly indicates that 2-Fluorobenzoic Acid-d4 provides significantly better recovery and more effectively compensates for matrix effects, resulting in superior precision and accuracy. The near-perfect linearity of the calibration curve when using the deuterated standard further underscores its reliability.

The Rationale Behind the Results: A Logical Workflow

The enhanced performance of 2-Fluorobenzoic Acid-d4 stems from its ability to mimic the behavior of the analyte throughout the analytical process. The following diagram illustrates the logical workflow of using an internal standard and highlights the key stages where a deuterated standard offers advantages.

Caption: Workflow for internal standard use in quantitative analysis.

Experimental Protocols for Performance Evaluation

To substantiate the performance claims, detailed experimental protocols for key validation experiments are provided below. These protocols are designed to rigorously assess the suitability of an internal standard.

Recovery Assessment

Objective: To determine the efficiency of the extraction procedure for the analyte and the internal standard from the matrix.

Protocol:

• Prepare three sets of samples:

  • Set A (Pre-spiked): Spike a blank matrix with the analyte and the internal standard at a known concentration before the extraction process.

  • Set B (Post-spiked): Spike the extracted blank matrix with the analyte and the internal standard at the same concentration as Set A.

  • Set C (Neat): A standard solution of the analyte and internal standard in the final reconstitution solvent at the same concentration.

• Process and analyze all three sets of samples by LC-MS.

• Calculate the recovery using the following formula:

  • Recovery (%) = (Mean Peak Area of Set A / Mean Peak Area of Set B) * 100

Matrix Effect Evaluation

Objective: To assess the impact of co-eluting matrix components on the ionization of the analyte and the internal standard.

Protocol:

• Use the data from the Recovery Assessment experiment (Sets B and C).

• Calculate the matrix effect using the following formula:

  • Matrix Effect (%) = (Mean Peak Area of Set B / Mean Peak Area of Set C) * 100

  • A value of 100% indicates no matrix effect. A value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement.

Calibration Curve Linearity

Objective: To establish the linear relationship between the analyte concentration and the detector response over a defined range.

Protocol:

• Prepare a series of calibration standards by spiking a blank matrix with the analyte at varying concentrations.

• Add a constant concentration of the internal standard to each calibration standard.

• Process and analyze the calibration standards by LC-MS.

• Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Perform a linear regression analysis and determine the coefficient of determination (R²). An R² value close to 1 indicates excellent linearity.

The following diagram illustrates the signaling pathway for how an ideal internal standard corrects for analytical variability.

Caption: How a deuterated internal standard corrects for variability.

Conclusion

The evidence strongly supports the use of 2-Fluorobenzoic Acid-d4 as a superior internal standard compared to its non-deuterated structural analogs. Its ability to closely track the analyte through sample preparation and analysis leads to more accurate and precise quantification by effectively compensating for recovery losses and matrix effects. For researchers, scientists, and drug development professionals committed to the highest standards of data quality, the adoption of deuterated internal standards like 2-Fluorobenzoic Acid-d4 is a critical step towards achieving reliable and reproducible results.

A Comparative Guide to the Linearity and Range of Analytical Methods Utilizing Deuterated Benzoic Acid Internal Standards

For Researchers, Scientists, and Drug Development Professionals

Comparison of Analytical Performance

The following table summarizes the linearity and range of analytical methods using deuterated benzoic acid derivatives as internal standards. This data, compiled from various studies, demonstrates the typical performance characteristics that can be expected when employing such standards in LC-MS/MS and GC-MS methods.

Internal Standard	Analyte(s)	Method	Linear Range	R² Value	Limit of Quantification (LOQ)	Reference
Deuterated Fluorobenzoic Acids (unspecified)	19 Fluorobenzoic Acids	HPLC-MS/MS	0.05 - 20 ng/mL	> 0.999	0.01 - 0.05 ng/mL	[2]
Benzoic Acid-d5	Benzoic Acid	HS-GC-MS	100 - 2400 mg/kg	Not Reported	100 mg/kg
¹³C₆-Hippuric Acid & ¹³C₆-Benzoic Acid (Surrogate Standards) with l-Phenylalanine-ring-D₅ (Internal Standard)	Hippuric Acid & Benzoic Acid	LC-MS/MS	0.25 - 250 µg/mL (HA) 0.1 - 100 µg/mL (BA)	> 0.99	Not Specified	[3]
Atovaquone-d4	Atovaquone	LC-MS/MS	Not Specified	Not Specified	Not Specified	[4]

Note: The data for "Deuterated Fluorobenzoic Acids" is from a study where custom-synthesized deuterated standards were used to correct for the recovery of several fluorobenzoic acids. While 2-Fluorobenzoic Acid-d4 falls into this category, the specific standard used for each analyte was not detailed. The linearity and LOQ values presented are representative of the overall method performance for a suite of 19 fluorobenzoic acids[2].

Experimental Protocols

Detailed methodologies are crucial for replicating and adapting analytical methods. Below are representative protocols for the types of analyses summarized above.

1. HPLC-MS/MS Method for the Analysis of Fluorobenzoic Acids

• Sample Preparation: Water samples are fortified with a solution of deuterated fluorobenzoic acid internal standards.

• Chromatography:

  • Column: C18 reversed-phase column.

  • Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Flow Rate: 0.45 mL/min.

  • Column Temperature: 45°C.

• Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI) in negative mode.

  • Detection: Multiple Reaction Monitoring (MRM).

• Calibration: A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration over the range of 0.05 to 20 ng/mL[2].

2. Headspace GC-MS Method for the Analysis of Benzoic Acid

• Sample Preparation: An aliquot of the sample (e.g., orange juice) is blended with a solution of Benzoic Acid-d5. Sulfuric acid and methanol are added to facilitate esterification.

• Gas Chromatography:

  • Injector: Headspace sampler.

  • Column: Suitable capillary column for the separation of volatile organic compounds.

• Mass Spectrometry:

  • Ionization: Electron Ionization (EI).

  • Detection: Selected Ion Monitoring (SIM) of characteristic ions for methyl benzoate (m/z 105) and its deuterated counterpart (m/z 110).

• Calibration: A calibration curve is prepared over the concentration range of 100-2400 mg.kg-1.

Workflow and Logical Relationships

The following diagrams illustrate the typical workflow for a bioanalytical method validation and the logical relationship of using an internal standard.

Caption: Bioanalytical method development, validation, and sample analysis workflow.

Caption: The role of an internal standard in quantitative LC-MS/MS analysis.

References

• 1. Internal standards in the quantitative determination of protein biopharmaceuticals using liquid chromatography coupled to mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Making sure you're not a bot! [mostwiedzy.pl]
• 3. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 4. Importance of using highly pure internal standards for successful liquid chromatography/tandem mass spectrometric bioanalytical assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Robustness of 2-Fluorobenzoic Acid-d4 in Analytical Methods: A Comparative Guide

For researchers, scientists, and drug development professionals seeking reliable internal standards for quantitative analysis, 2-Fluorobenzoic Acid-d4 offers a robust solution, particularly in complex matrices. This guide provides a comprehensive comparison of its performance against alternative standards, supported by established analytical principles and representative experimental data.

The use of a stable isotope-labeled internal standard, such as 2-Fluorobenzoic Acid-d4, is a cornerstone of robust quantitative analysis, especially in liquid chromatography-mass spectrometry (LC-MS/MS). Its chemical and physical properties closely mimic the unlabeled analyte of interest, 2-Fluorobenzoic Acid, allowing it to effectively compensate for variations during sample preparation and analysis, a critical factor when dealing with complex biological matrices.[1][2][3] This guide delves into the performance of 2-Fluorobenzoic Acid-d4, comparing it with common alternatives and providing detailed experimental protocols for its application.

Performance Comparison: The Deuterated Advantage

The primary advantage of using a deuterated internal standard like 2-Fluorobenzoic Acid-d4 lies in its ability to co-elute with the analyte, experiencing similar ionization suppression or enhancement effects in the mass spectrometer's source.[2] This co-elution ensures that any variability in the analytical process affects both the analyte and the internal standard proportionally, leading to a consistent analyte-to-internal standard ratio and, consequently, more accurate and precise quantification.[1][4]

While direct comparative studies with exhaustive quantitative data on the robustness of 2-Fluorobenzoic Acid-d4 versus a multitude of other specific internal standards are not extensively available in the public domain, the principles of bioanalytical method validation strongly support its superiority over non-deuterated analogues or structurally dissimilar compounds.

Table 1: Comparison of Internal Standard Performance Characteristics

Performance Metric	2-Fluorobenzoic Acid-d4 (Deuterated)	2-Fluorobenzoic Acid (Non-Deuterated Analogue)	Benzoic Acid (Structurally Similar)
Co-elution with Analyte	Excellent	Identical	Similar, but can vary with chromatography
Matrix Effect Compensation	High	Low to Moderate	Low to Moderate
Recovery Correction	High	Moderate	Moderate
Reproducibility (RSD %)	Typically <15%	Can be >20% in complex matrices	Can be >20% in complex matrices
Accuracy (% Bias)	Typically within ±15%	Can exceed ±20% in complex matrices	Can exceed ±20% in complex matrices

This table presents expected performance based on established principles of using stable isotope-labeled internal standards in LC-MS/MS analysis.

Experimental Protocol: A Validated LC-MS/MS Method

The following is a representative experimental protocol for the quantification of a hypothetical small molecule analyte in human plasma using 2-Fluorobenzoic Acid-d4 as an internal standard. This protocol is based on common practices in bioanalytical method validation.

Sample Preparation

A protein precipitation method is employed for sample cleanup.

• To 100 µL of human plasma, add 20 µL of the internal standard working solution (2-Fluorobenzoic Acid-d4 in methanol).

• Add 300 µL of acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions

• LC System: A standard high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A linear gradient from 10% to 90% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive or Negative depending on the analyte.

• MRM Transitions: Specific precursor-to-product ion transitions for the analyte and 2-Fluorobenzoic Acid-d4 would be determined during method development.

Visualizing the Workflow and Rationale

To better illustrate the experimental process and the logical flow of ensuring method robustness, the following diagrams are provided.

References

• 1. lcms.cz [lcms.cz]
• 2. texilajournal.com [texilajournal.com]
• 3. nebiolab.com [nebiolab.com]
• 4. scispace.com [scispace.com]

Inter-laboratory Comparison Guide for the Analysis of Perfluorooctanoic Acid (PFOA) in Water using 2-Fluorobenzoic Acid-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide outlines a framework for an inter-laboratory comparison (ILC) to evaluate the performance of 2-Fluorobenzoic Acid-d4 as an internal standard in the quantitative analysis of Perfluorooctanoic Acid (PFOA) in a water matrix. The objective of such a study is to assess the comparability and reliability of results across different laboratories, providing valuable data on the robustness of the analytical method. Inter-laboratory comparisons are crucial for validating analytical methods and ensuring the quality and consistency of data in environmental monitoring and related fields.[1][2]

Data Presentation

The performance of each participating laboratory would be evaluated based on the accuracy and precision of their PFOA quantification. The results would be summarized in the following tables.

Table 1: Summary of Reported PFOA Concentrations

Laboratory ID	Reported Concentration (ng/mL)	Mean Concentration (ng/mL)	Standard Deviation
Lab 01	9.85, 9.95, 10.05	9.95	0.10
Lab 02	10.15, 10.25, 10.35	10.25	0.10
Lab 03	9.75, 9.80, 9.85	9.80	0.05
...	...	...	...

Table 2: Performance Assessment of Participating Laboratories

Laboratory ID	Assigned Value (ng/mL)	Reported Mean (ng/mL)	Bias (%)	z-score
Lab 01	10.00	9.95	-0.5	-0.25
Lab 02	10.00	10.25	+2.5	+1.25
Lab 03	10.00	9.80	-2.0	-1.00
...	...	...	...	...

Note: The assigned value is the robust average of all reported results. The z-score is calculated to evaluate each laboratory's performance, with a z-score between -2 and +2 generally considered satisfactory.

Experimental Protocols

A detailed methodology is provided to ensure consistency across participating laboratories.

2.1. Sample Preparation

A stock solution of PFOA and 2-Fluorobenzoic Acid-d4 is prepared in methanol. A spiked water sample is prepared by adding a known amount of the PFOA stock solution to a certified blank water matrix to achieve a final concentration of 10 ng/mL. The internal standard, 2-Fluorobenzoic Acid-d4, is added to each sample at a constant concentration.

2.2. Analytical Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The analysis is to be performed using a High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass spectrometer.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to ensure separation of PFOA and the internal standard.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Multiple Reaction Monitoring (MRM) transitions:

    • PFOA: Precursor ion > Product ion (e.g., m/z 413 > 369).

    • 2-Fluorobenzoic Acid-d4: Precursor ion > Product ion (e.g., m/z 143 > 98).

2.3. Data Analysis

The concentration of PFOA in the samples is determined by calculating the ratio of the peak area of PFOA to the peak area of the internal standard, 2-Fluorobenzoic Acid-d4, and comparing this to a calibration curve.

Alternative Internal Standards

For a comprehensive comparison, other internal standards could also be evaluated in parallel. The ideal internal standard should have similar chemical and physical properties to the analyte.[2][3] Potential alternatives to 2-Fluorobenzoic Acid-d4 for the analysis of PFOA and other organic acids include:

• Benzoic acid-d5: A deuterated form of benzoic acid, which is structurally similar to 2-Fluorobenzoic Acid-d4.

• 4-Fluorobenzoic acid-d4: An isomer of 2-Fluorobenzoic Acid-d4.

• Perfluoro-n-[1,2,3,4-13C4]octanoic acid (13C4-PFOA): A stable isotope-labeled version of the analyte itself, often considered the ideal internal standard.[3]

• Tridecanoic acid: A saturated fatty acid that can be used as an internal standard in the analysis of organic acids.[4]

Visualization of the Inter-laboratory Comparison Workflow

The following diagram illustrates the logical flow of the proposed inter-laboratory comparison study.

Caption: Workflow of the proposed inter-laboratory comparison study.

References

• 1. metbio.net [metbio.net]
• 2. nebiolab.com [nebiolab.com]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. mdpi.com [mdpi.com]

A Comparative Guide to 2-Fluorobenzoic Acid-d4 Reference Standards for Researchers

For researchers, scientists, and drug development professionals utilizing quantitative analysis techniques such as mass spectrometry, the quality and characterization of internal reference standards are paramount. This guide provides a detailed comparison of commercially available 2-Fluorobenzoic Acid-d4, a commonly used internal standard, and its potential alternatives. The information presented is based on typical data from supplier Certificates of Analysis (CoA) and relevant scientific literature.

Product Comparison

The performance of a reference standard is primarily defined by its chemical and isotopic purity, as these factors directly impact the accuracy and reliability of analytical measurements. Below is a comparative summary of typical specifications for 2-Fluorobenzoic Acid-d4 and a potential alternative, 2-Fluorobenzoic Acid-¹³C₆.

Parameter	2-Fluorobenzoic Acid-d4	2-Fluorobenzoic Acid-¹³C₆ (Alternative)	Test Method
Appearance	White to off-white solid	White to off-white solid	Visual Inspection
Chemical Purity	≥98%	≥98%	Quantitative NMR (qNMR), HPLC
Isotopic Purity	≥98 atom % D	≥99 atom % ¹³C	Mass Spectrometry
Molecular Formula	C₇HD₄FO₂	¹³C₆C₁H₅FO₂	N/A
Molecular Weight	144.14 g/mol	146.08 g/mol	Mass Spectrometry
Solubility	Soluble in methanol, DMSO, acetonitrile	Soluble in methanol, DMSO, acetonitrile	Visual Inspection
Storage	2-8°C, protect from light	2-8°C, protect from light	N/A

Experimental Protocols

The use of isotopically labeled internal standards is a cornerstone of accurate quantification in complex matrices, compensating for sample preparation losses and matrix effects. A typical experimental workflow for the quantification of an analyte using 2-Fluorobenzoic Acid-d4 as an internal standard in a biological matrix is outlined below.

Quantitative Analysis of an Analyte in Plasma using LC-MS/MS

1. Sample Preparation:

• Spiking: A known concentration of 2-Fluorobenzoic Acid-d4 internal standard solution is spiked into the plasma samples, calibrators, and quality control samples.

• Protein Precipitation: Proteins are precipitated by adding a threefold volume of cold acetonitrile. The samples are vortexed and then centrifuged to pellet the precipitated proteins.

• Supernatant Transfer: The clear supernatant is transferred to a new set of tubes.

• Evaporation and Reconstitution: The supernatant is evaporated to dryness under a gentle stream of nitrogen. The residue is reconstituted in a mobile phase-compatible solvent.

2. LC-MS/MS Analysis:

• Chromatographic Separation: The reconstituted samples are injected onto a reverse-phase C18 HPLC column. A gradient elution is performed using a mobile phase consisting of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

• Mass Spectrometric Detection: The eluent is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source operating in negative ion mode. The analyte and the 2-Fluorobenzoic Acid-d4 internal standard are monitored using Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions are selected for both the analyte and the internal standard to ensure selectivity and sensitivity.

3. Data Analysis:

• Quantification: The peak area ratio of the analyte to the 2-Fluorobenzoic Acid-d4 internal standard is calculated for all samples, calibrators, and quality controls. A calibration curve is constructed by plotting the peak area ratios of the calibrators against their known concentrations. The concentrations of the analyte in the unknown samples are then determined from this calibration curve.

Visualizing the Workflow

The following diagrams illustrate the key processes involved in utilizing a deuterated internal standard for quantitative analysis.

Caption: Experimental workflow for quantitative analysis using a deuterated internal standard.

This guide provides a foundational understanding of the critical parameters of 2-Fluorobenzoic Acid-d4 as a reference standard and its application in a typical quantitative workflow. For specific applications, researchers should always refer to the Certificate of Analysis provided by the supplier and perform appropriate method validation.

A Comparative Guide to the Isotopic Purity of 2-Fluorobenzoic Acid-d4

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analysis, particularly in mass spectrometry-based applications, the isotopic purity of internal standards is paramount for accurate and reproducible results. This guide provides a comprehensive evaluation of 2-Fluorobenzoic Acid-d4, a commonly used deuterated internal standard. We present a comparative analysis of its isotopic purity against relevant alternatives, supported by established experimental methodologies.

Introduction to Isotopic Purity in Internal Standards

Deuterated internal standards are critical tools in analytical chemistry, especially for isotope dilution mass spectrometry (IDMS). Their structural similarity to the analyte of interest allows for correction of variations during sample preparation and analysis. The efficacy of a deuterated standard is fundamentally linked to its isotopic purity—the degree to which the intended hydrogen atoms have been replaced by deuterium. High isotopic purity minimizes interference from unlabeled or partially labeled species, ensuring a clear and distinct mass signal.

Comparative Analysis of Isotopic Purity

The isotopic purity of commercially available deuterated internal standards is a key performance metric. Below is a comparison of 2-Fluorobenzoic Acid-d4 with other relevant deuterated aromatic acids. The data is compiled from publicly available product specifications.

Compound	Degree of Deuteration	Stated Isotopic Purity (atom % D)
2-Fluorobenzoic Acid-d4	d4	≥98%
4-Fluorobenzoic Acid-d4	d4	≥98%[1][2][3]
Benzoic Acid-d5	d5	≥98% or ≥99%[4][5][6][7][8]

Key Observations:

• 2-Fluorobenzoic Acid-d4 and 4-Fluorobenzoic Acid-d4 typically offer a comparable isotopic purity of at least 98 atom % D.

• Benzoic Acid-d5 , with one additional deuterium atom, is often available at a higher isotopic purity of 99 atom % D or greater[4]. This higher level of deuteration can be advantageous in minimizing mass spectral overlap with the unlabeled analyte.

The choice of internal standard often depends on the specific analytical application. While a higher degree of deuteration and isotopic purity, as seen in Benzoic Acid-d5, is generally preferable to minimize isotopic overlap, the structural similarity of 2-Fluorobenzoic Acid-d4 to 2-fluorobenzoic acid makes it an ideal internal standard for the analysis of that specific compound.

Experimental Protocols for Isotopic Purity Determination

The isotopic purity of deuterated compounds is primarily determined using high-resolution mass spectrometry (HR-MS) and nuclear magnetic resonance (NMR) spectroscopy.

High-Resolution Mass Spectrometry (HR-MS)

HR-MS is a powerful technique for assessing isotopic enrichment by differentiating between isotopologues (molecules that differ only in their isotopic composition).

Experimental Workflow for HR-MS Analysis:

Caption: Workflow for Isotopic Purity Determination by LC-HRMS.

Detailed Methodology:

• Sample Preparation: A solution of the deuterated standard is prepared in a suitable solvent (e.g., acetonitrile or methanol) at a concentration appropriate for the mass spectrometer's sensitivity.

• Chromatography (Optional but Recommended): The sample is injected into a liquid chromatography system to separate the deuterated compound from any potential chemical impurities.

• Mass Spectrometry: The eluent from the LC is introduced into a high-resolution mass spectrometer. The instrument is operated in full scan mode to acquire high-resolution mass spectra of the compound of interest.

• Data Analysis:

  • The mass spectra are analyzed to identify the peaks corresponding to the different isotopologues (e.g., d0, d1, d2, d3, d4 for a d4-labeled compound).

  • The peak areas for each isotopologue are integrated.

  • The isotopic purity is calculated based on the relative abundance of the fully deuterated species compared to the sum of all isotopologues. Corrections for the natural isotopic abundance of other elements (e.g., ¹³C) should be applied for the highest accuracy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

²H-NMR spectroscopy provides a direct method for observing the deuterium atoms in a molecule, offering insights into the positions and extent of deuteration.

Logical Flow for ²H-NMR Analysis:

Caption: Logical Flow for Isotopic Purity Evaluation using NMR.

Detailed Methodology:

• Sample Preparation: The deuterated compound is dissolved in a non-deuterated solvent (e.g., chloroform, acetone) to avoid a large solvent signal in the ²H-NMR spectrum. A known amount of an internal standard can be added for quantitative purposes.

• ¹H-NMR Spectroscopy: A standard proton NMR spectrum is acquired to identify and quantify any residual non-deuterated sites.

• ²H-NMR Spectroscopy: A deuterium NMR spectrum is acquired. Since the natural abundance of deuterium is very low, the signals observed will be almost exclusively from the enriched sites[9].

• Data Analysis: The integrals of the signals in the ¹H and ²H spectra are compared to determine the ratio of hydrogen to deuterium at each labeled position, from which the isotopic purity is calculated.

Conclusion

2-Fluorobenzoic Acid-d4 is a high-quality internal standard with an isotopic purity of ≥98 atom % D, making it suitable for a wide range of quantitative applications. For analyses requiring the highest level of isotopic purity to minimize any potential for mass spectral overlap, Benzoic Acid-d5, with a typical purity of ≥99 atom % D, presents a strong alternative. The selection of the most appropriate internal standard will ultimately be guided by the specific requirements of the analytical method, including the analyte of interest and the desired level of analytical rigor. The experimental protocols outlined in this guide provide a robust framework for the in-house verification of isotopic purity, ensuring the highest level of data quality and confidence in analytical results.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. 4-Fluorobenzoic Acid-d4 | LGC Standards [lgcstandards.com]
• 4. Benzoic acid-2,3,4,5,6-d5 Aldrich CAS No.1079-02-3 [sigmaaldrich.com]
• 5. Benzoic acid (ring-D₅, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 6. Benzoic acid (ring-D₅, 98%) - Cambridge Isotope Laboratories, DLM-122-1 [isotope.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. BENZOIC ACID | Eurisotop [eurisotop.com]
• 9. Deuterium NMR - Wikipedia [en.wikipedia.org]

Cross-Validation of Analytical Methods: A Comparative Guide Using 2-Fluorobenzoic Acid-d4

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate analytical method is a critical decision in scientific research and drug development, directly impacting data quality and reliability. When analyzing for trace contaminants or quantifying active pharmaceutical ingredients (APIs), the use of an internal standard is paramount for achieving accurate and precise results. 2-Fluorobenzoic Acid-d4, a deuterated analog of 2-Fluorobenzoic acid, serves as an excellent internal standard, particularly in mass spectrometry-based methods, due to its chemical similarity to a range of analytes and its distinct mass-to-charge ratio.

This guide provides a comparative overview of two prevalent analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)—for methods employing 2-Fluorobenzoic Acid-d4 as an internal standard. The information presented is based on a synthesis of validation data from various studies to offer an objective comparison of their performance.

Performance Comparison: GC-MS vs. LC-MS/MS

The choice between GC-MS and LC-MS/MS is often dictated by the analyte's properties, the sample matrix, and the desired sensitivity. Below is a summary of key performance parameters for each technique when analyzing for compounds where 2-Fluorobenzoic Acid-d4 would be a suitable internal standard.

Validation Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Applicability	Volatile and thermally stable compounds. Derivatization may be required for polar analytes.	Wide range of compounds, including polar, non-volatile, and thermally labile molecules.[1]
Sensitivity (LOD/LOQ)	Generally provides good sensitivity, with Limits of Detection (LODs) often in the low ng/L to µg/L range.[2][3]	Typically offers higher sensitivity, with Limits of Detection (LODs) in the low ng/L to pg/L range.[4][5]
Precision (%RSD)	Relative Standard Deviations (RSD) are typically low, often below 15%.	Excellent precision with Relative Standard Deviations (RSD) commonly below 15%.[4]
Accuracy (% Recovery)	Good accuracy with recoveries often ranging from 70% to 120%.	High accuracy with recoveries typically between 80% and 120%.[4][6][7]
Sample Preparation	Can be more extensive, often requiring extraction and derivatization to increase volatility.	Sample preparation is often simpler, primarily involving extraction and filtration.[8]
Analysis Time	Run times can be longer compared to modern LC-MS/MS methods.	Generally faster analysis times due to the advancements in UHPLC/HPLC technology.[8]
Matrix Effects	Less susceptible to ion suppression/enhancement compared to LC-MS/MS.	Can be prone to matrix effects, but these are effectively compensated for by using a suitable internal standard like 2-Fluorobenzoic Acid-d4.[8]

Experimental Protocols

Detailed methodologies are crucial for the replication and cross-validation of analytical methods. Below are generalized experimental protocols for GC-MS and LC-MS/MS analyses where 2-Fluorobenzoic Acid-d4 would be utilized as an internal standard.

GC-MS Protocol for Environmental Water Samples

This protocol outlines a typical workflow for the analysis of trace organic contaminants in water, using 2-Fluorobenzoic Acid-d4 as an internal standard.

1. Sample Preparation & Extraction:

• To a 100 mL water sample, add a known concentration of 2-Fluorobenzoic Acid-d4 internal standard solution.

• Adjust the sample pH to <2 using a suitable acid (e.g., HCl).

• Perform liquid-liquid extraction (LLE) with a non-polar solvent (e.g., dichloromethane or ethyl acetate) or utilize solid-phase extraction (SPE) with an appropriate cartridge for analyte pre-concentration.

• Evaporate the solvent to a small volume and reconstitute in a solvent suitable for GC injection.

2. Derivatization (if necessary):

• For analytes containing polar functional groups (e.g., carboxylic acids, phenols), a derivatization step is often required to increase volatility. A common agent is BF3-methanol or silylation reagents like BSTFA.

3. GC-MS Analysis:

• Gas Chromatograph: Equipped with a suitable capillary column (e.g., DB-5ms).

• Injector: Splitless injection mode.

• Oven Temperature Program: A temperature gradient is used to separate the analytes.

• Mass Spectrometer: Operated in either full scan mode for qualitative analysis or selected ion monitoring (SIM) mode for enhanced sensitivity and quantitative analysis. The characteristic ions for the analyte and 2-Fluorobenzoic Acid-d4 are monitored.

LC-MS/MS Protocol for Biological Samples

This protocol describes a general procedure for the quantification of a drug or metabolite in a biological matrix (e.g., plasma, urine) using 2-Fluorobenzoic Acid-d4 as an internal standard.

1. Sample Preparation & Extraction:

• To a small volume of the biological sample (e.g., 100 µL of plasma), add the 2-Fluorobenzoic Acid-d4 internal standard.

• Perform protein precipitation by adding a solvent like acetonitrile or methanol, followed by centrifugation to remove the precipitated proteins.

• Alternatively, for cleaner extracts, liquid-liquid extraction or solid-phase extraction can be employed.

• The supernatant or the reconstituted extract is then transferred for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system equipped with a C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient elution with a mixture of an aqueous solvent (often with a modifier like formic acid) and an organic solvent (e.g., acetonitrile or methanol).

• Mass Spectrometer: A triple quadrupole mass spectrometer is typically used, operating in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. Specific precursor-to-product ion transitions for both the analyte and 2-Fluorobenzoic Acid-d4 are monitored.

Workflow Visualizations

The following diagrams illustrate the typical workflows for the analytical methods described above.

Caption: Workflow for GC-MS analysis with 2-Fluorobenzoic Acid-d4.

Caption: Workflow for LC-MS/MS analysis with 2-Fluorobenzoic Acid-d4.

References

• 1. Comparison of LC/MS and GC/MS Techniques: SHIMADZU [shimadzu.com]
• 2. researchgate.net [researchgate.net]
• 3. Ultra trace determination of fluorobenzoic acids in tap and reservoir water using solid-phase extraction and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of GC-MS/MS and LC-MS/MS for the analysis of hormones and pesticides in surface waters: advantages and pitfalls - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. Sensitive simultaneous determination of 19 fluorobenzoic acids in saline waters by solid-phase extraction and liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Comparison of LC–MS-MS and GC–MS Analysis of Benzodiazepine Compounds Included in the Drug Demand Reduction Urinalysis Program - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Battle: GC-MS vs. LC-MS for Fluorobenzoic Acid Analysis

For researchers, scientists, and drug development professionals engaged in the analysis of fluorobenzoic acids (FBAs), the choice between Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) is a critical decision that significantly impacts sensitivity, sample throughput, and workflow complexity. This guide provides an objective comparison of these two powerful analytical techniques, supported by experimental data, to aid in selecting the most suitable method for your specific analytical needs.

Fluorobenzoic acids are widely used as tracers in hydrological and environmental studies, and their accurate quantification is crucial. Both GC-MS and LC-MS have demonstrated the capability for sensitive detection of these compounds, yet they operate on fundamentally different principles, leading to distinct advantages and disadvantages.

Executive Summary: Key Differences

Feature	GC-MS	LC-MS/MS
Principle	Separates volatile and thermally stable compounds in the gas phase.	Separates compounds in the liquid phase based on their interactions with a stationary phase.
Sample Volatility	Requires analytes to be volatile and thermally stable.	Suitable for a wide range of compounds, including non-volatile and thermally labile ones.
Derivatization	Mandatory for non-volatile compounds like FBAs to increase volatility.	Not required , allowing for direct analysis of FBAs.[1]
Sample Preparation	Often involves more extensive procedures, including derivatization and extraction.[2][3][4]	Generally simpler and faster sample preparation.[5][6]
Sensitivity	Can achieve very low detection limits, often in the ng/L (ppt) range, after derivatization.[2][3][4]	Also provides excellent sensitivity, with detection limits in the µg/L to ng/L (ppb to ppt) range.[1]
Analysis Time	Can have longer run times due to the derivatization step.	Often offers shorter analysis times, with some methods under 10 minutes.[1]
Matrix Effects	Can be less susceptible to matrix effects compared to ESI-LC-MS.	Electrospray ionization (ESI) can be prone to matrix suppression or enhancement.
Cost & Complexity	Generally lower initial instrument cost but can have higher operational costs due to consumables for derivatization.	Higher initial instrument cost, but potentially lower per-sample cost due to simpler preparation.

Quantitative Performance Comparison

The sensitivity of an analytical method is a paramount consideration. Both GC-MS and LC-MS/MS can achieve the low detection limits required for trace analysis of fluorobenzoic acids.

Method	Analyte Coverage	Limit of Detection (LOD) / Limit of Quantitation (LOQ)	Reference
GC-MS	21 Fluorobenzoic Acids	6 - 44 ng/L	[2][3][4]
GC-MS (Isotope Dilution)	6 Fluorobenzoic Acids	8 - 37 ng/L
LC-MS/MS	15 Fluorobenzoic Acids	1 µg/L (1000 ng/L)	[1]
UHPLC-MS/MS	17 Fluorobenzoic Acids	0.09 - 14.1 ppb (90 - 14100 ng/L)
LC-MS/MS with SPE	19 Fluorobenzoic Acids	0.01 - 0.05 ng/mL (10 - 50 ng/L)

Experimental Protocols: A Closer Look

The choice of method is intrinsically linked to the experimental workflow. Here, we detail typical protocols for both GC-MS and LC-MS analysis of fluorobenzoic acids.

GC-MS Method with Derivatization

This method necessitates a chemical modification step to make the fluorobenzoic acids volatile enough for gas chromatography.

1. Sample Preparation (Solid-Phase Extraction - SPE):

• Adjust the pH of the aqueous sample.

• Enrich the fluorobenzoic acids on a hydrophilic-lipophilic-balanced (HLB) reversed-phase SPE cartridge. This step also aids in removing salts that can interfere with the analysis.

• Elute the analytes from the cartridge.

2. Derivatization:

• The eluted sample is derivatized, commonly through esterification. A common reagent is boron trifluoride in methanol (BF3·MeOH), which converts the carboxylic acids to their more volatile methyl esters.[2][3][4]

• The reaction is typically carried out at an elevated temperature (e.g., 64°C) for a set period (can be up to 24 hours).[4]

3. GC-MS Analysis:

• Gas Chromatograph: An Agilent 7890A GC or similar.

• Column: A capillary column suitable for FAMEs analysis, such as an Rt-2560 (100 m, 0.25 mm ID, 0.20 µm).

• Carrier Gas: Helium at a constant flow.

• Oven Temperature Program: A programmed temperature ramp to separate the derivatized FBAs.

• Mass Spectrometer: A mass spectrometer operating in electron ionization (EI) mode.

• Detection: Selected Ion Monitoring (SIM) is often used for enhanced sensitivity by monitoring characteristic ions of the fluorobenzoic acid methyl esters.

LC-MS/MS Method

LC-MS/MS offers a more direct approach by analyzing the fluorobenzoic acids in their native form.

1. Sample Preparation:

• For relatively clean samples, a simple "dilute and shoot" approach may be sufficient, where the sample is diluted with the mobile phase.

• For more complex matrices or to achieve lower detection limits, Solid-Phase Extraction (SPE) can be used for sample clean-up and pre-concentration.[7]

• No derivatization step is required.[1]

2. LC-MS/MS Analysis:

• Liquid Chromatograph: A UHPLC system, such as a PerkinElmer UHPLC System.

• Column: A reverse-phase C18 column, for example, a Restek® Force 3.0 x 50 mm, 1.8 µm.

• Mobile Phase: A gradient of water and acetonitrile, often with a small amount of acid (e.g., formic acid) to improve peak shape.

• Mass Spectrometer: A triple quadrupole mass spectrometer (e.g., PerkinElmer QSight® 220 MS/MS) is commonly used for its high selectivity and sensitivity.

• Ionization: Electrospray ionization (ESI) in negative ion mode is typically employed for the analysis of acidic compounds like FBAs.

• Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for each fluorobenzoic acid, providing high specificity and reducing background noise.

Workflow Visualizations

To further clarify the procedural differences, the following diagrams illustrate the typical experimental workflows for GC-MS and LC-MS analysis of fluorobenzoic acids.

GC-MS Workflow for Fluorobenzoic Acid Analysis

References

• 1. A Critical Review of a Recommended Analytical and Classification Approach for Organic Fluorinated Compounds with an Emphasis on Per- and Polyfluoroalkyl Substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Ultra trace determination of fluorobenzoic acids in tap and reservoir water using solid-phase extraction and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pub.norden.org [pub.norden.org]
• 5. Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Which is Better for Research: LCMS or GCMS? Find Out! [hplcvials.com]

Safety & Regulatory Compliance

Safe Disposal of 2-Fluorobenzoic Acid-d4: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper disposal of chemical waste is paramount for ensuring laboratory safety and environmental protection. This guide provides essential, immediate safety and logistical information for the proper disposal of 2-Fluorobenzoic Acid-d4, a deuterated analogue of 2-Fluorobenzoic acid.

Prudent handling and disposal of this compound are critical due to its potential hazards, including causing skin and serious eye irritation. [1][2] The disposal protocol for 2-Fluorobenzoic Acid-d4 should be handled by treating it as a hazardous waste, managed in strict accordance with all applicable local, regional, and national regulations.[3]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective equipment (PPE) is worn, including protective gloves, clothing, and eye/face protection.[2] All handling of 2-Fluorobenzoic Acid-d4 should occur in a well-ventilated area to avoid inhalation of dust or fumes.[4]

In the event of a spill, immediately clean the area using dry clean-up procedures to avoid generating dust.[4] The collected residue should be placed in a suitable, labeled container for waste disposal.[4] It is crucial to prevent the chemical from entering drains or waterways.[1][4]

Disposal Protocol

The primary method for the disposal of 2-Fluorobenzoic Acid-d4 is through an authorized hazardous or special waste collection point.[4] Chemical waste generators are responsible for correctly classifying the waste to ensure complete and accurate compliance with disposal regulations.[3]

Waste Collection and Storage:

• Segregation: Keep 2-Fluorobenzoic Acid-d4 waste separate from other waste streams to avoid unintended reactions.

• Containerization: Place the waste in a suitable, clearly labeled, and tightly closed container.[1][2] If the original container is compromised, it should be repackaged into a stable and appropriate secondary container.[5]

• Labeling: The container must be clearly marked with the chemical name ("2-Fluorobenzoic Acid-d4") and appropriate hazard symbols.

• Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[1][6]

Quantitative Data Summary

Property	Value	Implication for Disposal
Molecular Formula	C7HD4FO2	The presence of fluorine and the aromatic ring are key factors in its chemical properties.
Appearance	White solid/powder	Spills should be handled carefully to avoid dust generation.[4]
Solubility	Soluble in water	High mobility in soil and water systems is likely, making containment of spills critical to prevent environmental release.[1][2]
Bioaccumulation	Low (LogKOW = 1.77 for 2-Fluorobenzoic acid)	The potential for bioaccumulation is considered low.[4]
Persistence	High in water and soil	Due to its persistence, release into the environment should be strictly avoided.[4]

Experimental Protocols

There are no specific experimental protocols for the disposal of 2-Fluorobenzoic Acid-d4. The standard procedure is to engage a certified hazardous waste disposal company. These companies have the necessary permits and expertise to handle and dispose of chemical waste in an environmentally sound manner.

Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper disposal of 2-Fluorobenzoic Acid-d4.

Caption: Disposal Workflow for 2-Fluorobenzoic Acid-d4.

References

• 1. fishersci.com [fishersci.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. ethz.ch [ethz.ch]
• 6. fishersci.com [fishersci.com]

Personal protective equipment for handling 2-Fluorobenzoic Acid-d4

For researchers, scientists, and drug development professionals, the safe handling of chemical reagents is paramount. This guide provides immediate and essential safety and logistical information for the handling of 2-Fluorobenzoic Acid-d4 (CAS No. 646502-89-8), a deuterated analog of 2-Fluorobenzoic acid. The following procedures for personal protective equipment (PPE), handling, storage, and disposal are based on the safety data sheets of the non-deuterated compound and a close structural analog, 4-Fluorobenzoic-d4 Acid, to ensure a comprehensive safety protocol.

Personal Protective Equipment (PPE)

The primary routes of exposure to 2-Fluorobenzoic Acid-d4 are through skin contact, eye contact, and inhalation of dust particles. Adherence to the following PPE guidelines is mandatory to minimize risk.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or glasses with side-shields conforming to EN166 (EU) or NIOSH (US) standards.[1]	Protects against airborne dust particles and splashes.
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber). Dispose of contaminated gloves after use.[1]	Prevents skin contact and absorption.
Body Protection	Laboratory coat or other protective clothing to prevent skin exposure.[2]	Minimizes the risk of skin contact with spilled material.
Respiratory Protection	For large quantities or in poorly ventilated areas, a NIOSH/MSHA or European Standard EN 149 approved respirator (e.g., N95 dust mask) is recommended.[3]	Protects the respiratory system from irritation by dust particles.

Operational Plan: Safe Handling and Storage

Proper handling and storage are critical to maintaining the integrity of 2-Fluorobenzoic Acid-d4 and ensuring a safe laboratory environment.

Handling:

• Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of dust.[1][4]

• Avoid direct contact with skin and eyes.[1][5]

• Do not breathe dust. Minimize dust generation during handling.[5]

• Wash hands thoroughly with soap and water after handling.[4]

• Contaminated clothing should be removed and laundered before reuse.[4]

Storage:

• Store in a cool, dry, and well-ventilated area.[2][4]

• Keep the container tightly closed to prevent moisture absorption and contamination.[2][4]

• Store away from incompatible materials such as strong oxidizing agents.[1]

Disposal Plan

All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste Disposal:

• Dispose of 2-Fluorobenzoic Acid-d4 and any contaminated materials as hazardous waste.[2][6]

• Use a licensed professional waste disposal service.[1]

• Do not allow the chemical to enter drains or waterways.[4]

• Empty containers may retain product residue and should be treated as hazardous waste.

Emergency Procedures: First Aid

In the event of accidental exposure, immediate and appropriate first aid is crucial.

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1][2]
Skin Contact	Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If irritation persists, seek medical attention.[1][2]
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[1][2]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-Fluorobenzoic Acid-d4, from preparation to disposal.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. 邻氟苯甲酸 97% | Sigma-Aldrich [sigmaaldrich.cn]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]